Technical Documentation Center

3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Chemical Properties and Medicinal Applications of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid

Executive Summary The pursuit of highly selective, potent, and metabolically stable therapeutics relies heavily on the strategic selection of core molecular scaffolds. The pyrazolo[1,5-a]pyridine bicyclic system has emer...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The pursuit of highly selective, potent, and metabolically stable therapeutics relies heavily on the strategic selection of core molecular scaffolds. The pyrazolo[1,5-a]pyridine bicyclic system has emerged as a privileged pharmacophore in modern drug discovery, acting as a bioisostere for indoles, purines, and pyrazolo[1,5-a]pyrimidines[1].

Specifically, 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid serves as a highly versatile bifunctional building block. It combines the electron-rich, planar hinge-binding capacity of the pyrazolo-pyridine core with a flexible, two-carbon propanoic acid linker at the 4-position. This specific vectorization allows medicinal chemists to target solvent-exposed channels in kinase active sites or to construct Proteolysis Targeting Chimeras (PROTACs) without disrupting the core's primary binding interactions. This guide provides an in-depth analysis of its physicochemical properties, mechanistic utility, and self-validating synthetic protocols.

Physicochemical Profiling & Structural Rationale

Understanding the intrinsic properties of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid is critical for predicting its behavior in biological assays and synthetic workflows. The fused ring system is aromatic and highly stable, with the bridgehead nitrogen contributing to a unique electron distribution that enhances hydrogen-bond acceptor strength at the adjacent pyrazole nitrogen.

Quantitative Data Summary

The following table synthesizes the core physicochemical parameters of the molecule, explaining the rationale behind its utility in Fragment-Based Drug Discovery (FBDD) and late-stage functionalization.

PropertyValueRationale / Implication for Drug Design
Chemical Formula C₁₀H₁₀N₂O₂Optimal low-molecular-weight starting point, leaving ample mass (~300 Da) for further elaboration into final Active Pharmaceutical Ingredients (APIs).
Molecular Weight 190.20 g/mol High Ligand Efficiency (LE) potential; easily penetrates cell membranes.
Topological Polar Surface Area ~55 ŲExcellent passive membrane permeability; ideal for targeting intracellular kinases.
Hydrogen Bond Donors (HBD) 1The carboxylic acid -OH is primed for activation in amide coupling workflows.
Hydrogen Bond Acceptors (HBA) 3The C=O, pyrazole N, and pyridine N provide multiple vectors for target engagement.
Rotatable Bonds 3The propanoic chain provides necessary flexibility to navigate narrow binding pockets.

Mechanistic Role in Drug Discovery

Kinase Inhibition (The RET Kinase Paradigm)

The pyrazolo[1,5-a]pyridine scaffold is famously utilized in the development of Rearranged during Transfection (RET) kinase inhibitors, which are critical in treating proliferative diseases such as non-small cell lung cancer (NSCLC) and thyroid carcinomas[2].

The structural logic is highly specific: the pyrazole nitrogen acts as a primary hydrogen bond acceptor, docking into the ATP-binding hinge region of the kinase. By placing the propanoic acid moiety at the 4-position, researchers can project functional groups out of the binding pocket toward the solvent interface. This allows for the attachment of solubilizing groups (e.g., piperazines or morpholines) via amide coupling, drastically improving the pharmacokinetic profile of the drug without sacrificing target affinity[2].

Fig 1: Interruption of the RET kinase signaling cascade by pyrazolo[1,5-a]pyridine derivatives.

Anti-Inflammatory Applications (COX-2 & 15-LOX)

Beyond oncology, derivatives of the pyrazolo-pyridine and pyrazolo-pyrimidine families have demonstrated profound anti-inflammatory potential. Studies have shown that these scaffolds can act as highly selective COX-2 and 15-LOX inhibitors, significantly reducing the production of pro-inflammatory cytokines such as IL-6 and TNF-α[3]. The propanoic acid derivative is particularly useful here, as carboxylic acids are known pharmacophores for binding the Arg120 residue in the cyclooxygenase active site.

Synthetic Methodologies & Workflows

To utilize 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid effectively, one must understand both its upstream synthesis and downstream functionalization. As an Application Scientist, I emphasize that reagent selection is driven by causality, not just convention.

Upstream Synthesis: Heck Coupling & Reduction

The most robust method to install the propanoic acid chain at the 4-position is via a two-step sequence starting from 4-bromo-pyrazolo[1,5-a]pyridine.

  • Heck Coupling: React the bromo-core with acrylic acid using

    
     and Tri-o-tolylphosphine (
    
    
    
    ).
    • Causality: The immense steric bulk of

      
       forces the palladium complex into a highly active, coordinatively unsaturated mono-phosphine state, accelerating oxidative addition into the electron-rich (and thus normally sluggish) pyrazolo-pyridine core.
      
  • Hydrogenation: The resulting acrylic acid intermediate is reduced using

    
     over 
    
    
    
    in methanol to yield the saturated propanoic acid.

Fig 2: Step-by-step synthetic workflow from halogenated core to final API.

Downstream Protocol: Self-Validating Amide Coupling

When synthesizing library derivatives (e.g., attaching a piperazine for RET kinase inhibition[2]), the amide coupling must be high-yielding and free of side reactions.

Step-by-Step Methodology:

  • Activation: Dissolve 1.0 equivalent of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid and 1.2 equivalents of 2[2] in anhydrous Dimethylacetamide (DMA).

    • Causality: DMA is strictly preferred over DMF. DMF slowly degrades into dimethylamine, which acts as a competing nucleophile and forms unwanted dimethylamide byproducts. HATU is chosen over EDC/HOBt because its 7-azabenzotriazole leaving group stabilizes the transition state via an internal hydrogen bond, drastically accelerating the reaction.

  • Base Addition: Add 3.0 equivalents of N,N-Diisopropylethylamine (DIEA).

    • Causality: DIEA is sterically hindered and non-nucleophilic. It efficiently deprotonates the carboxylic acid to form the active ester without attacking the electrophilic center itself.

  • Amine Addition: Add 1.1 equivalents of the target amine. Stir at ambient temperature for 2 hours.

    • Causality: Maintaining ambient temperature prevents the thermal degradation of the highly reactive active ester intermediate.

  • Validation & Workup: Monitor completion via LC-MS. Quench the reaction with water and extract with Ethyl Acetate. Wash the organic layer sequentially with saturated

    
     and brine.
    
    • System Validation: The

      
       wash is critical; it selectively ionizes and removes the HOAt byproduct generated by HATU, ensuring a clean NMR spectrum of the final product.
      

Conclusion

3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid is far more than a simple organic intermediate; it is a meticulously designed molecular vector. By leveraging the hinge-binding affinity of the pyrazolo[1,5-a]pyridine core and the spatial flexibility of the propanoic acid linker, researchers can rapidly generate highly potent kinase inhibitors and anti-inflammatory agents. Adhering to the mechanistically grounded synthetic protocols outlined above ensures high-fidelity library generation, accelerating the path from bench to bedside.

References

  • Title: Substituted pyrazolo[1,5-a]pyridine compounds as ret kinase inhibitors (WO2017011776A1)
  • Title: Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold Source: PMC / MDPI URL
  • Title: Optimization of pyrazolo[1,5-a]pyrimidine based compounds with pyridine scaffold: Synthesis, biological evaluation and molecular modeling study Source: Arabian Journal of Chemistry URL

Sources

Exploratory

In-Depth Technical Guide: Physicochemical Profiling and Synthetic Workflows for 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid

Executive Summary The synthesis and application of 3-{pyrazolo[1,5-a]pyridin-4-yl}propanoic acid (CAS: 1557077-18-5) represents a critical juncture in modern drug discovery. As a Senior Application Scientist, I have obse...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary The synthesis and application of 3-{pyrazolo[1,5-a]pyridin-4-yl}propanoic acid (CAS: 1557077-18-5) represents a critical juncture in modern drug discovery. As a Senior Application Scientist, I have observed a paradigm shift toward utilizing fused bicyclic heteroaromatics to overcome the pharmacokinetic liabilities of traditional indole and azaindole pharmacophores. The pyrazolo[1,5-a]pyridine core offers a unique dipole moment, enhanced aqueous solubility, and a distinct hydrogen-bond acceptor profile that is highly sought after in the design of kinase inhibitors[1] and toll-like receptor (TLR) antagonists[2].

This technical whitepaper provides an authoritative overview of the compound's physicochemical properties, the causality behind its structural significance, and field-proven, self-validating synthetic protocols for its integration into active pharmaceutical ingredients (APIs).

Physicochemical Profiling & Structural Significance

Before integrating any building block into a high-throughput synthesis pipeline, establishing a rigorous physicochemical profile is paramount. The propanoic acid moiety provides a versatile synthetic handle for amide couplings, while the core scaffold modulates the overall lipophilicity (logP) of the resulting API.

PropertySpecification
Chemical Name 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid
CAS Registry Number 1557077-18-5[3]
Molecular Formula C10H10N2O2
Molecular Weight 190.20 g/mol
Scaffold Class Fused bicyclic heteroaromatic
Commercial Purity ≥ 95%[4]

Mechanistic Insights in Drug Design: The causality behind selecting this specific isomer (the 4-yl substitution) lies in its spatial geometry. When incorporated into RET kinase inhibitors[1] or TLR7/8/9 antagonists for systemic lupus erythematosus (SLE)[2], the 4-position vector directs the propanoic acid side chain perfectly into the solvent-exposed region of the target protein's binding pocket. This allows the core pyrazolo[1,5-a]pyridine to engage in crucial π-π stacking and hydrogen bonding with the hinge region, while the propanoic acid linker can be derivatized to optimize pharmacokinetic properties.

Synthetic Methodology: A Self-Validating Workflow

To ensure high fidelity in library generation, the synthesis of 3-{pyrazolo[1,5-a]pyridin-4-yl}propanoic acid must be robust. Direct alkylation of the heteroaromatic core often leads to poor regioselectivity. Instead, a palladium-catalyzed Heck coupling approach is preferred[5]. This method is self-validating: the intermediate alkene provides a distinct chromophore for UV-vis tracking during LC-MS analysis, and the subsequent reduction cleanly shifts the retention time, ensuring complete conversion before the final deprotection step.

SynthWorkflow A 4-Bromopyrazolo [1,5-a]pyridine C (E)-tert-Butyl 3-(pyrazolo [1,5-a]pyridin-4-yl)acrylate A->C Heck Coupling B tert-Butyl Acrylate + Pd(OAc)2 B->C E tert-Butyl 3-(pyrazolo [1,5-a]pyridin-4-yl)propanoate C->E Hydrogenation D H2, Pd/C (Reduction) D->E G 3-{Pyrazolo[1,5-a]pyridin- 4-yl}propanoic acid E->G Deprotection F TFA / DCM (Cleavage) F->G

Synthetic workflow for 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid.

Step-by-Step Protocol: Synthesis of the Propanoic Acid Core
  • Heck Coupling: Charge a dry Schlenk flask with 4-bromopyrazolo[1,5-a]pyridine (1.0 eq), tert-butyl acrylate (1.5 eq), Pd(OAc)2 (0.05 eq), tri-o-tolylphosphine (0.1 eq), and DIPEA (2.0 eq) in anhydrous DMF. Purge with N2. Heat at 90°C for 12 hours.

    • Causality: Tri-o-tolylphosphine is sterically hindered, promoting the reductive elimination step in the catalytic cycle and minimizing homocoupling side products[6].

  • Validation Checkpoint 1: Analyze via LC-MS. The presence of the (E)-alkene mass [M+H]+ confirms successful coupling.

  • Hydrogenation: Transfer the purified alkene to a Parr shaker. Add 10% Pd/C (0.1 eq by weight) and methanol. Pressurize with H2 (30 psi) and agitate at room temperature for 4 hours.

  • Validation Checkpoint 2: 1H NMR should show the disappearance of the vinylic protons (δ 6.5-7.5 ppm) and the appearance of two distinct methylene multiplets (~δ 2.6 and 3.0 ppm).

  • Ester Cleavage: Dissolve the intermediate in a 1:1 mixture of trifluoroacetic acid (TFA) and dichloromethane (DCM). Stir at room temperature for 2 hours. Concentrate under reduced pressure to yield the target 3-{pyrazolo[1,5-a]pyridin-4-yl}propanoic acid (CAS: 1557077-18-5) as a TFA salt[3].

Pharmacological Applications and Signaling Pathways

The utility of CAS 1557077-18-5 is most pronounced in the synthesis of antagonists for Endosomal Toll-Like Receptors (TLR7/8/9)[2]. In autoimmune diseases like SLE, aberrant activation of these receptors by self-nucleic acids drives a hyperactive immune response. By coupling our propanoic acid building block to a target-specific amine (e.g., a tetrahydro-1H-pyrazino[2,1-a]isoquinoline derivative), the resulting molecule effectively blocks the TLR dimerization and subsequent MyD88 recruitment.

TLRPATH Ligand Autoantigens (ssRNA / CpG DNA) TLR Endosomal TLR7/8/9 Ligand->TLR Receptor Activation MyD88 MyD88 Adaptor Protein TLR->MyD88 Signal Transduction Antagonist Pyrazolo[1,5-a]pyridine API (Antagonist) Antagonist->TLR Competitive Inhibition IRAK IRAK1/4 Complex MyD88->IRAK TRAF6 TRAF6 IRAK->TRAF6 NFkB NF-κB / IRF7 Activation TRAF6->NFkB Cytokines Pro-inflammatory Cytokines (Type I IFN, TNF-α) NFkB->Cytokines Gene Transcription

TLR7/8/9 signaling pathway and targeted inhibition by pyrazolo[1,5-a]pyridine APIs.

Experimental Protocol: Amide Coupling for API Construction

To translate this building block into a functional API, a highly efficient amide coupling protocol is required.

Step-by-Step Methodology:
  • Activation: Dissolve 3-{pyrazolo[1,5-a]pyridin-4-yl}propanoic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M concentration). Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir for 15 minutes at room temperature.

    • Causality: HATU is selected over EDC/HOBt because the electron-rich nature of the pyrazolo[1,5-a]pyridine ring can sometimes induce poor solubility of the active ester intermediate; HATU generates a highly reactive HOAt ester that rapidly couples even with sterically hindered secondary amines, ensuring high yields and minimizing racemization.

  • Coupling: Add the desired amine (e.g., a piperazine derivative) (1.1 eq) to the activated ester solution. Stir for 2-4 hours at room temperature.

  • Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO3. Extract with ethyl acetate (3x). Wash the combined organic layers with 5% LiCl aqueous solution (to remove residual DMF) and brine.

  • Purification: Dry over anhydrous Na2SO4, filter, and concentrate. Purify via reverse-phase preparative HPLC (Acetonitrile/Water with 0.1% Formic Acid) to isolate the final API[1].

References
  • European Patent Office. "TETRAHYDRO-1H-PYRAZINO[2,1-A]ISOINDOLYLQUINOLINE COMPOUNDS FOR THE TREATMENT OF AUTOIMMUNE DISEASE". Available at: [Link]

  • Google Patents. "WO2017011776A1 - Substituted pyrazolo[1,5-a]pyridine compounds as ret kinase inhibitors".
  • ACS Omega. "Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions". Available at: [Link]

  • DOI.org. "Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO Mediated [3+2] Annulation-Aromatization of N-Aminopyridines and α,β-Unsaturated Compounds". Available at: [Link]

Sources

Foundational

The Pyrazolo[1,5-a]pyridine Scaffold: Synthetic Architectures and Therapeutic Efficacy

[1][2][3][4] Executive Summary The pyrazolo[1,5-a]pyridine scaffold represents a privileged pharmacophore in modern medicinal chemistry, distinguished by its planar, bicyclic structure containing a bridgehead nitrogen. A...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2][3][4]

Executive Summary

The pyrazolo[1,5-a]pyridine scaffold represents a privileged pharmacophore in modern medicinal chemistry, distinguished by its planar, bicyclic structure containing a bridgehead nitrogen. As a bioisostere of indole and purine, it possesses unique electronic properties that allow it to interact effectively with ATP-binding pockets of kinases and other nucleotide-dependent enzymes.

This technical guide analyzes the biological activity of this scaffold, focusing on its validated efficacy in antitubercular and anti-inflammatory (p38 MAPK inhibition) applications. Unlike its sister scaffold (pyrazolo[1,5-a]pyrimidine), the pyridine variant offers distinct solubility and metabolic stability profiles, making it a critical template for "scaffold hopping" in drug discovery.

Chemical Architecture & Synthetic Methodology[1][5][6]

Structural Analysis

The core features a fused 5-6 ring system. The bridgehead nitrogen (N1) imparts aromaticity and planarity, while the C3 and C7 positions are the primary vectors for diversification.

  • C3 Position: Highly nucleophilic; ideal for electrophilic substitution or installing carboxamide/acyl linkers.

  • C2 Position: Often substituted with aryl or alkyl groups to modulate lipophilicity.

  • C7 Position: Critical for steric control and preventing metabolic oxidation.

Primary Synthetic Protocol: [3+2] Cycloaddition

The most robust method for constructing this scaffold involves the [3+2] dipolar cycloaddition of


-iminopyridinium ylides with alkynes.

Protocol: Synthesis of Pyrazolo[1,5-a]pyridine-3-carboxylate

  • Reagents: Pyridine (substituted),

    
    -(Mesitylenesulfonyl)hydroxylamine (MSH), Ethyl propiolate, 
    
    
    
    .
  • Step 1:

    
    -Amination. 
    
    • Dissolve the substituted pyridine (1.0 eq) in DCM.

    • Add MSH (1.2 eq) dropwise at 0°C.

    • Stir at RT for 2 h. Precipitate the

      
      -aminopyridinium salt with 
      
      
      
      .
  • Step 2: Cycloaddition.

    • Suspend the salt in DMF.

    • Add

      
       (2.5 eq) and ethyl propiolate (1.2 eq).
      
    • Stir at RT for 12 h (blue fluorescence often indicates product formation).

    • Purification: Dilute with water, extract with EtOAc, and purify via silica gel chromatography (Hexane/EtOAc).

Causality: The base (


) deprotonates the 

-amino salt to generate the 1,3-dipole (

-iminopyridinium ylide) in situ, which undergoes a regioselective cycloaddition with the electron-deficient alkyne.
Synthetic Workflow Diagram

Synthesis_Workflow Start Substituted Pyridine Step1 N-Amination (MSH, 0°C) Start->Step1 Intermed N-Aminopyridinium Salt Step1->Intermed Step2 Base Treatment (K2CO3) Intermed->Step2 Dipole N-Iminopyridinium Ylide (1,3-Dipole) Step2->Dipole In situ generation Cyclo [3+2] Cycloaddition Dipole->Cyclo Reactant Alkyne/Enaminone Reactant->Cyclo Product Pyrazolo[1,5-a]pyridine Cyclo->Product Regioselective

Figure 1: Step-wise synthesis of the pyrazolo[1,5-a]pyridine core via [3+2] cycloaddition.

Structure-Activity Relationship (SAR)[1][6][7][8][9]

The biological efficacy of pyrazolo[1,5-a]pyridine derivatives is tightly controlled by substitution patterns.[1]

PositionModificationBiological Effect
C-3 Carboxamide (-CONH-R)Critical for Antitubercular Activity. The amide hydrogen often acts as a H-bond donor in the active site. Bulky lipophilic groups (e.g., cyclohexyl, substituted phenyl) here enhance potency.
C-3 Acyl / PhosphonateKinase Inhibition. Phosphonates at C-3 have been synthesized for potential metabolic stability and kinase targeting.
C-2 Aryl / HeteroarylPotency Enhancer. Electron-withdrawing groups (e.g., -CF3) on the C-2 phenyl ring often increase metabolic stability and cellular permeability.
C-7 Methyl / HalogenConformational Lock. Substituents here can force the molecule into a specific conformation, improving selectivity for ATP pockets by clashing with "gatekeeper" residues in kinases.

Therapeutic Applications

Infectious Diseases: Antitubercular Agents

The pyrazolo[1,5-a]pyridine-3-carboxamide series has emerged as a potent scaffold against Mycobacterium tuberculosis (Mtb).[2]

  • Lead Compound: Compound 5k (Li et al.).

  • Activity: MIC values in the low nanomolar range (0.05 - 0.2 µg/mL) against H37Rv (drug-sensitive) and MDR-TB strains.

  • Mechanism: Unlike isoniazid (cell wall), these derivatives likely target respiratory chain components or specific metabolic hydroxylases, evidenced by a lack of cross-resistance with standard-of-care drugs.

  • In Vivo Efficacy: Demonstrated reduction of bacterial burden in H37Ra-infected mouse models.[2]

Inflammation: p38 MAPK Inhibition

The scaffold serves as a template for inhibiting p38 Mitogen-Activated Protein Kinase (p38 MAPK), a central node in the production of pro-inflammatory cytokines (TNF-α, IL-1β).

  • Binding Mode: The planar pyrazolo[1,5-a]pyridine core mimics the adenine ring of ATP.

  • Selectivity: Substituents at C-3 extend into the hydrophobic pocket, while the N1 nitrogen accepts a hydrogen bond from the hinge region (e.g., Met109 in p38α).

Oncology: Kinase Modulation

While less explored than the pyrimidine variant, the pyridine scaffold inhibits specific oncogenic kinases by exploiting the same ATP-mimetic principles.

  • Targets: CDK2 (Cell cycle), Pim-1 (Survival signaling).

  • Advantage: The pyridine core is less polar than pyrimidine, potentially offering better blood-brain barrier (BBB) penetration for CNS-resident tumors.

Mechanism of Action: p38 MAPK Signaling

Inhibition of p38 MAPK by pyrazolo[1,5-a]pyridines prevents the phosphorylation of downstream transcription factors, thereby halting the "Cytokine Storm" associated with chronic inflammation.

p38_Pathway Stimulus Stress / LPS / Cytokines MAP3K MAP3K (TAK1/ASK1) Stimulus->MAP3K MKK MKK3 / MKK6 MAP3K->MKK Phosphorylation p38 p38 MAPK (alpha/beta) MKK->p38 Phosphorylation (Thr-Gly-Tyr) MK2 MK2 p38->MK2 MSK1 MSK1/2 p38->MSK1 TF Transcription Factors (ATF2, CHOP) p38->TF Inhibitor Pyrazolo[1,5-a]pyridine Derivative Inhibitor->p38 ATP Competitive Inhibition Response Inflammation / Apoptosis (TNF-a, IL-1b) MK2->Response TF->Response

Figure 2: p38 MAPK signaling cascade and the intervention point of pyrazolo[1,5-a]pyridine inhibitors.

Experimental Protocols

Biological Assay: p38 Kinase Inhibition (FRET-based)

This protocol validates the biochemical potency of synthesized derivatives.

Materials:

  • Recombinant human p38

    
     kinase.
    
  • FRET peptide substrate (e.g., FAM-PKA-TAMRA).

  • ATP (at

    
    , typically 10-50 µM).
    
  • Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM

    
    , 1 mM EGTA, 0.01% Brij-35.
    

Procedure:

  • Preparation: Dilute compounds in DMSO to 100x final concentration.

  • Incubation: Mix enzyme (2 nM final) with compound in assay buffer. Incubate for 15 min at RT to allow equilibrium binding.

  • Initiation: Add ATP and FRET peptide substrate.

  • Reaction: Incubate for 60 min at RT.

  • Detection: Measure fluorescence intensity (Ex/Em consistent with FRET pair).

  • Analysis: Calculate

    
     using non-linear regression (GraphPad Prism).
    
    • Validation: Use SB203580 as a positive control (expected

      
       nM).
      
Antimicrobial Susceptibility Testing (MABA)

For antitubercular evaluation (Mtb H37Rv).[2]

  • Culture: Grow Mtb H37Rv in Middlebrook 7H9 broth with OADC enrichment.

  • Plating: Add 100 µL of culture (

    
     CFU/mL) to 96-well plates containing serial dilutions of the test compound.
    
  • Incubation: Incubate at 37°C for 7 days.

  • Development: Add Alamar Blue reagent (resazurin) and Tween 80. Incubate for 24 h.

  • Readout: Visual color change from blue (non-proliferating) to pink (proliferating). Determine MIC as the lowest concentration preventing color change.

References

  • Li, Y., et al. (2015). "Design, Synthesis, and Biological Evaluation of Pyrazolo[1,5-a]pyridine-3-carboxamides as Novel Antitubercular Agents." ACS Medicinal Chemistry Letters. Link

  • Agrawal, N., et al. (2024).[3] "Synthetic and Pharmacological Expedition of Pyrazolo[1,5-a]pyridine: A Comprehensive Review." Letters in Drug Design & Discovery. Link

  • Peifer, C., & Laufer, S. (2008). "The identification of pyrazolo[1,5-a]pyridines as potent p38 kinase inhibitors." Expert Opinion on Drug Discovery. Link

  • Moustafa, A. H., et al. (2021). "Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives." ACS Omega.[1] Link[1]

  • Svintsitskaya, N. I., et al. (2024). "Phosphorus-Containing Alkynes in the Synthesis of Heterocyclic Compounds." Russian Journal of General Chemistry. Link

Sources

Exploratory

In Silico Modeling of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid: A Strategic Workflow for Target Identification and Lead Characterization

An In-Depth Technical Guide for Drug Discovery Professionals Abstract This technical guide provides a comprehensive, methodology-focused framework for the in silico evaluation of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide for Drug Discovery Professionals

Abstract

This technical guide provides a comprehensive, methodology-focused framework for the in silico evaluation of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid. Moving beyond a mere checklist of computational procedures, this document elucidates the strategic rationale behind each phase of the modeling process, from initial ligand preparation to the dynamic assessment of protein-ligand stability. We emphasize a self-validating workflow designed for scientific rigor, providing researchers and drug development professionals with a robust protocol for generating high-confidence, experimentally-testable hypotheses regarding the compound's mechanism of action, potential biological targets, and drug-like properties.

Strategic Imperative: Why Model This Scaffold?

The pyrazolo[1,5-a]pyridine and the related pyrazolo[1,5-a]pyrimidine scaffolds are recognized as "privileged structures" in medicinal chemistry.[1] They form the core of numerous compounds investigated for a wide range of biological activities, including the inhibition of protein kinases, cyclooxygenases (COX), and other key enzymes in cellular signaling pathways.[2][3][4] Specifically, derivatives have shown potential as inhibitors of CDK2, TRKA, and enzymes involved in inflammatory responses.[4][5] Given this rich pharmacological context, 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid represents a compelling candidate for computational investigation to rapidly identify its most probable biological targets and characterize its binding interactions, thereby accelerating its progression through the drug discovery pipeline.[6][7]

Foundational Phase: Ligand and Target Preparation

The fidelity of any in silico prediction is critically dependent on the accuracy of the starting molecular structures. This initial phase is paramount and non-negotiable for generating meaningful results.

Ligand Structuring and Optimization

An accurate, low-energy, and physiologically relevant three-dimensional conformation of the ligand is the cornerstone of the entire modeling cascade.

Protocol 2.1: Ligand Preparation

  • 2D Structure Acquisition: Obtain the canonical SMILES (Simplified Molecular Input Line Entry System) representation of the molecule. While a direct PubChem entry for this specific compound is not immediately available, its structure can be readily built in a chemical drawing tool. For the purpose of this guide, a representative SMILES is: O=C(O)CCc1c2n(cn1)cccc2.

  • Conversion to 3D: Utilize a robust cheminformatics toolkit, such as RDKit or Open Babel, to convert the 2D SMILES string into an initial 3D structure.

  • Protonation State Assignment: At a physiological pH of ~7.4, the carboxylic acid moiety will be deprotonated. It is critical to model this anionic state. Tools such as Schrödinger's Epik or ChemAxon's Marvin can be used to predict the dominant ionic species.

  • Conformational Search and Energy Minimization: The initial 3D structure must be optimized to a stable, low-energy conformer. This is achieved by applying a molecular mechanics force field, such as MMFF94 or GAFF, and performing an energy minimization.

Causality Behind the Protocol: Using a high-energy or improperly protonated ligand structure will result in artifactual docking poses and binding energy calculations that do not reflect physiological reality. The deprotonated carboxylate, for example, is poised to form crucial salt-bridge or hydrogen-bond interactions that would be missed otherwise.

Self-Validating System: The energy minimization process itself is a validation step. A significant drop in the potential energy from the initial to the final structure confirms that steric clashes have been resolved and a more stable conformation has been achieved. The final structure should be visually inspected for correct stereochemistry and bond geometry.

Ligand_Preparation_Workflow cluster_input Input cluster_processing Processing cluster_output Output SMILES SMILES String Convert_3D 2D to 3D Conversion SMILES->Convert_3D RDKit/Open Babel Protonate Assign Protonation State (pH 7.4) Convert_3D->Protonate Epik/Marvin Minimize Energy Minimization (e.g., MMFF94) Protonate->Minimize Force Field Prepared_Ligand Optimized 3D Ligand (.sdf, .mol2) Minimize->Prepared_Ligand

Caption: Workflow for preparing a 3D, low-energy ligand structure for simulation.

Hypothesis Generation: Target Fishing and Prioritization

With a prepared ligand, the next logical step is to identify its most probable protein targets. This "target fishing" or "reverse docking" approach screens the ligand against a vast database of protein binding sites.

Protocol 3.1: Target Identification with SwissTargetPrediction

  • Submission: Navigate to the SwissTargetPrediction web server and submit the SMILES string of the prepared ligand.

  • Prediction: The server compares the 2D and 3D similarity of the query molecule to a library of over 3,000 known protein targets and millions of active compounds.

  • Analysis: The output is a ranked list of potential protein targets, organized by probability. Given the scaffold's known activities, pay close attention to predicted targets within the Kinase, Enzyme, and G-protein coupled receptor families.[2][3]

  • Prioritization: Select the top-ranked, most biologically plausible targets for the next stage of detailed docking analysis. For this guide, let's hypothesize that a kinase (e.g., a Cyclin-Dependent Kinase, CDK) and an enzyme involved in inflammation (e.g., Cyclooxygenase-2, COX-2) are identified as high-probability targets.

Authoritative Grounding: The SwissTargetPrediction server is a widely recognized and validated tool for estimating the most likely protein targets of a small molecule.

Interaction Analysis: Molecular Docking

Molecular docking predicts the preferred orientation and binding affinity of the ligand within the protein's active site.

Receptor Preparation

Protocol 4.2: Protein Target Preparation

  • Structure Retrieval: Download the crystal structures of the prioritized targets from the Protein Data Bank (PDB). For example, a CDK2 structure (e.g., PDB ID: 1HCK) and a COX-2 structure (e.g., PDB ID: 5IKR). Choose high-resolution (<2.5 Å) structures, preferably co-crystallized with a ligand.

  • Cleaning and Pre-processing: Use a molecular modeling suite (e.g., Schrödinger Maestro, UCSF Chimera) to remove all non-essential water molecules, co-solvents, and ions.

  • Structural Refinement: Add hydrogen atoms, as they are absent in most crystal structures. Assign correct protonation states to amino acid residues like Histidine, Aspartate, and Glutamate. Repair any missing side chains or loops using tools like Prime.

  • Binding Site Definition: Define the docking grid box. This is typically centered on the co-crystallized ligand or identified using site-prediction algorithms. The box must be large enough to allow the ligand full rotational and translational freedom.

Causality Behind the Protocol: The protein's protonation state is as critical as the ligand's. Incorrectly protonated residues can lead to the failure to identify key hydrogen bonds or the creation of artificial electrostatic clashes, invalidating the docking results.

Docking and Scoring

Protocol 4.3: Molecular Docking using AutoDock Vina

  • File Preparation: Convert the prepared ligand and receptor files into the .pdbqt format required by AutoDock tools.

  • Configuration: Create a configuration file that specifies the file paths and the coordinates and dimensions of the grid box.

  • Execution: Run the docking simulation. AutoDock Vina uses a Lamarckian genetic algorithm to explore possible binding poses and a sophisticated scoring function to rank them.

  • Pose Analysis: The primary output is a set of binding poses ranked by a docking score (in kcal/mol). Critically examine the top-scoring poses. Look for chemically sensible interactions:

    • Does the deprotonated carboxylate form a salt bridge with a basic residue (e.g., Arg, Lys)?

    • Are there hydrogen bonds with key active site residues?

    • Is the aromatic pyrazolo[1,5-a]pyridine core making favorable hydrophobic or π-stacking interactions?

Self-Validating System (Re-docking): The most crucial validation step is to remove the native co-crystallized ligand from the PDB structure, and then dock it back in. A successful protocol should reproduce the experimental binding pose with a root-mean-square deviation (RMSD) of less than 2.0 Å. This confirms that the chosen docking parameters are appropriate for the system.

Table 1: Hypothetical Docking Results Summary

Target ProteinPDB IDDocking Score (kcal/mol)Key Predicted Interactions
CDK21HCK-9.1H-bond with Leu83, Salt bridge with Lys33
COX-25IKR-8.7H-bond with Tyr385, Hydrophobic contact with Val523

Dynamic Validation: Molecular Dynamics (MD) Simulation

While docking provides a valuable static snapshot, MD simulations assess the stability of the predicted protein-ligand complex in a more realistic, dynamic, solvated environment.

Protocol 5.1: GROMACS MD Simulation Workflow

  • System Setup: Take the top-ranked docked pose as the starting structure.

  • Force Field Application: Use a standard force field like AMBER or CHARMM for the protein. Generate ligand topology and parameters using a tool like CGenFF or GAFF.

  • Solvation and Ionization: Place the complex in a periodic box of explicit water molecules (e.g., TIP3P model). Add counter-ions (e.g., Na+, Cl-) to neutralize the system's charge.

  • Minimization & Equilibration: Perform a steep descent energy minimization to remove steric clashes. Gradually heat the system to 310 K (body temperature) and equilibrate it under constant pressure and temperature (NPT ensemble) to ensure the solvent has relaxed around the complex.

  • Production Run: Run the production simulation for a duration sufficient to observe stability (typically 50-100 nanoseconds).

  • Trajectory Analysis: Analyze the resulting trajectory to assess binding stability:

    • RMSD (Root-Mean-Square Deviation): A low and stable RMSD for the ligand and protein backbone indicates a stable complex.

    • Hydrogen Bond Occupancy: Track the percentage of simulation time that key hydrogen bonds (identified in docking) remain intact.

    • RMSF (Root-Mean-Square Fluctuation): Identify flexible regions of the protein upon ligand binding.

Causality Behind the Protocol: A high docking score is meaningless if the ligand is not stable in the binding pocket. MD simulation provides a crucial check on the thermodynamic and kinetic stability of the proposed binding mode. A ligand that quickly dissociates or flips to a non-productive conformation during MD is a poor candidate.

MD_Simulation_Workflow cluster_input Input cluster_processing Processing cluster_output Output & Analysis Docked_Complex Top-Ranked Docked Pose System_Setup Apply Force Field, Solvate & Add Ions Docked_Complex->System_Setup Equilibration Energy Minimization & NVT/NPT Equilibration System_Setup->Equilibration Production Production MD Run (50-100 ns) Equilibration->Production Analysis Trajectory Analysis (RMSD, H-Bonds) Production->Analysis

Caption: Workflow for assessing the dynamic stability of a ligand-protein complex.

Drug-Likeness Profile: ADMET Prediction

A potent compound is not a viable drug unless it has favorable Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties.

Protocol 6.1: ADMET Profiling with SwissADME

  • Submission: Input the ligand's SMILES string into the SwissADME web server.

  • Analysis: The server generates a comprehensive report on key physicochemical and pharmacokinetic properties.

  • Interpretation: Evaluate the output against established criteria for oral bioavailability and drug-likeness.

Authoritative Grounding: The SwissADME server provides a validated suite of predictive models for ADMET properties and is a standard tool in early-phase drug discovery.

Table 2: Hypothetical ADMET Profile

PropertyPredicted ValueAssessment
Lipinski's Rule of 50 ViolationsFavorable
GI AbsorptionHighGood oral bioavailability predicted
Blood-Brain Barrier (BBB) PermeantNoLow risk of CNS side effects
CYP2D6 InhibitorNoLow risk of drug-drug interactions
Synthetic Accessibility2.5Readily synthesizable

Synthesis and Conclusion

This in silico workflow provides a powerful, multi-faceted approach to characterizing 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid. By integrating target prediction, rigorous molecular docking, dynamic stability analysis, and ADMET profiling, we can construct a detailed, data-driven profile of the compound. The results of this computational cascade generate specific, high-priority hypotheses—for instance, "Compound X is a stable inhibitor of CDK2 that operates via a salt-bridge with Lys33 and is predicted to have good oral bioavailability." Such a hypothesis is not a final answer but a highly informed starting point for focused experimental validation, including enzymatic assays and cell-based studies, thereby maximizing resource efficiency in the drug discovery process.

References

  • Agrawal, N., Bansal, D., & Gautam, V. (2024). Synthetic and Pharmacological Expedition of Pyrazolo[1,5-a]pyridine: A Comprehensive Review. Letters in Drug Design & Discovery, 21(1), 71-87.
  • Al-Ostoot, F. H., et al. (2020). Biological Evaluation and Molecular Docking with In Silico Physicochemical, Pharmacokinetic and Toxicity Prediction of Pyrazolo[1,5-a]pyrimidines. Molecules, 25(21), 5194. [Link]

  • Abdel-Maksoud, M. S., et al. (2025). Recent Advances in Pyrazole and Pyrazolo[1,5-a] pyrimidine Derivatives: Synthesis, Biological Activities, and Therapeutic Applications in Cancer and Inflammation. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2415674. [Link]

  • Gerek, Z. N., & Sinop, I. (2026). Computational Workflow for Chemical Compound Analysis: From Structure Generation to Molecular Docking. Molecules, 31(2), 205. [Link]

  • Abdel-Maksoud, M. S., et al. (2025). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2408993. [Link]

  • Yan, L., et al. (2013). An in silico exploration of the interaction mechanism of pyrazolo[1,5-a]pyrimidine type CDK2 inhibitors. Molecular BioSystems, 9(9), 2345-2357. [Link]

  • Abdelgawad, M. A., et al. (2022). Optimization of pyrazolo[1,5-a]pyrimidine based compounds with pyridine scaffold: Synthesis, biological evaluation and molecular modeling study. Arabian Journal of Chemistry, 15(3), 103681. [Link]

  • Attia, M. H., et al. (2024). Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. Molecules, 29(24), 5650. [Link]

  • Daina, A., Michielin, O., & Zoete, V. (2017). SwissADME: a free web server to support pharmacokinetics, drug-likeness and medicinal chemistry of small molecules. Scientific Reports, 7, 42717. [Link]

  • Daina, A., Michielin, O., & Zoete, V. (2019). SwissTargetPrediction: updated data and new features for efficient prediction of protein targets of small molecules. Nucleic Acids Research, 47(W1), W357-W364. [Link]

  • Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455-461. [Link]

  • Walsh Medical Media. (2025). Computational Approaches in Drug Discovery and Development. [Link]

  • PharmaFeatures. (2024). The Computational Revolution in Small Molecule Drug Discovery. [Link]

Sources

Foundational

Strategic Evaluation and Preliminary Screening of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid

An in-depth technical guide for the preliminary screening of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid , designed for drug discovery scientists and assay development professionals. Executive Summary & Chemical Ration...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical guide for the preliminary screening of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid , designed for drug discovery scientists and assay development professionals.

Executive Summary & Chemical Rationale

As a Senior Application Scientist, evaluating a novel chemical entity (NCE) requires looking beyond basic structure to understand its functional trajectory in a biological system. The compound 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid represents a highly privileged scaffold in modern medicinal chemistry.

The pyrazolo[1,5-a]pyridine core is a bioisostere for indoles and azaindoles, frequently utilized in the design of potent ATP-competitive kinase inhibitors (e.g., targeting C-terminal Src kinase (CSK), FGFR, and Syk) due to its excellent hydrogen-bonding profile at the kinase hinge region [1]. The addition of a propanoic acid moiety at the C4 position serves a dual purpose:

  • Pharmacophore Engagement: The carboxylate can engage in critical electrostatic interactions with basic residues (Lys/Arg) in the solvent-exposed region of a target binding pocket.

  • Synthetic Versatility: It acts as an ideal handle for fragment-based drug discovery (FBDD), allowing for rapid library generation via amide coupling.

This whitepaper outlines a self-validating, multi-tiered screening cascade to profile this compound's physicochemical properties, in vitro ADME, and primary pharmacological activity.

G A Compound Synthesis 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid B Tier 1: Physicochemical Solubility & LogD A->B C Tier 2: In Vitro ADME PAMPA & Microsomal Stability B->C D Tier 3: Primary HTS TR-FRET Kinase Assay C->D E Tier 4: Cellular Assay Target Engagement & Viability D->E

Caption: Preliminary screening cascade for novel pyrazolo[1,5-a]pyridine derivatives.

Tier 1 & 2: Physicochemical Profiling and In Vitro ADME

The Causality of Experimental Design

The propanoic acid side chain introduces a highly pH-dependent ionization profile. At physiological pH (7.4), the carboxylic acid (typical pKa ~4.5) will be predominantly ionized. While this ionization generally enhances thermodynamic aqueous solubility, it inherently restricts passive transcellular permeability. Therefore, our screening must decouple solubility from permeability using pH-stratified assays.

Protocol: Kinetic Solubility and pH-Dependent PAMPA

A self-validating system requires internal controls for membrane integrity and compound recovery.

Step-by-Step Methodology:

  • Stock Preparation: Prepare a 10 mM stock of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid in 100% DMSO.

  • Kinetic Solubility (Nephelometry):

    • Dilute the stock into PBS (pH 7.4) to final concentrations ranging from 1 µM to 500 µM (final DMSO = 1%).

    • Incubate at room temperature for 2 hours.

    • Measure light scattering using a nephelometer. The precipitation point defines the kinetic solubility limit.

  • PAMPA (Parallel Artificial Membrane Permeability Assay):

    • Donor Compartment: Spike the compound (10 µM) into buffers at pH 5.0 (mimicking the stomach/upper intestine where the acid is protonated) and pH 7.4 (blood plasma).

    • Acceptor Compartment: Fill with pH 7.4 buffer.

    • Incubation: Incubate the sandwich plate for 5 hours at 37°C.

    • Quantification: Analyze donor and acceptor wells via LC-MS/MS.

  • Validation Check: Calculate the mass balance. If recovery is <80%, suspect non-specific binding to the plastic or membrane retention, which requires adding BSA to the acceptor well.

Quantitative Benchmark Criteria
ParameterAssay ConditionTarget Benchmark for Lead ProgressionRationale for 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid
Kinetic Solubility PBS, pH 7.4, 1% DMSO> 100 µMIonized carboxylate should drive high aqueous solubility.
Permeability (P_app) PAMPA, pH 5.0> 10 × 10⁻⁶ cm/sProtonated state allows passive diffusion.
Permeability (P_app) PAMPA, pH 7.4< 2 × 10⁻⁶ cm/sIonized state restricts diffusion; indicates potential need for prodrug strategy.
Metabolic Stability Human Liver MicrosomesIntrinsic Clearance < 15 µL/min/mgPyrazolo[1,5-a]pyridine is generally stable, but oxidation at C7 may occur.

Tier 3: Primary Target Screening (Kinase Inhibition)

Pyrazolo[1,5-a]pyridines are extensively documented as potent kinase inhibitors [4]. For preliminary high-throughput screening (HTS), Homogeneous Time-Resolved Fluorescence (TR-FRET) is the gold standard [2].

The Causality of Experimental Design

Aromatic heterocycles often exhibit intrinsic autofluorescence, which causes false positives in standard fluorescence assays. TR-FRET utilizes a time delay (typically 50–100 microseconds) between excitation and emission reading. Because the Lanthanide donor (Europium) has a long-lived emission half-life, the short-lived background autofluorescence of the test compound decays before the detector records the signal, ensuring absolute data integrity [3].

TRFRET K Kinase + ATP PS Phospho-Substrate K->PS Phosphorylation I Test Compound (Inhibitor) I->K Inhibition S Biotin-Substrate S->PS ATP -> ADP Eu Eu-Cryptate Antibody (Donor: 620 nm) PS->Eu Binds Phospho-epitope XL XL665-Streptavidin (Acceptor: 665 nm) PS->XL Binds Biotin Eu->XL Energy Transfer FRET TR-FRET Signal XL->FRET Emission

Caption: TR-FRET kinase assay signal transduction and inhibition mechanism.

Protocol: TR-FRET Kinase Assay

This protocol is optimized for 384-well microtiter plates.

  • Compound Preparation:

    • Perform a 10-point, 3-fold serial dilution of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid starting at 100 µM.

    • Transfer 100 nL of compound to a 384-well low-volume plate using an acoustic dispenser (e.g., Echo 550).

  • Enzymatic Reaction Phase:

    • Add 5 µL of Kinase Buffer containing the target Kinase (e.g., CSK or FGFR) and Biotinylated-Substrate to the wells.

    • Incubate for 15 minutes at room temperature to allow compound pre-binding.

    • Add 5 µL of ATP (at the predetermined

      
       concentration) to initiate the reaction.
      
    • Incubate for 60 minutes at room temperature.

  • Detection Phase:

    • Add 10 µL of Detection Mix containing EDTA (to chelate

      
       and stop the kinase reaction), Europium-labeled anti-phospho antibody (Donor), and Streptavidin-XL665 (Acceptor).
      
    • Incubate for 60 minutes to allow the FRET complex to form.

  • Readout & Validation:

    • Read the plate on a TR-FRET compatible reader (e.g., PHERAstar) with excitation at 337 nm and dual emission at 620 nm and 665 nm.

    • Self-Validation: Calculate the Z'-factor using positive controls (known inhibitor, e.g., Staurosporine) and negative controls (DMSO vehicle). A Z'-factor > 0.6 is mandatory to validate the assay run.

Tier 4: Secondary Phenotypic Screening

If the compound exhibits a biochemical


, it progresses to cellular screening. Given the carboxylic acid moiety, cellular penetration is the primary hurdle.
Protocol: NanoBRET Target Engagement

To prove that the compound actually enters the cell and binds the target kinase, a NanoBRET assay is superior to a simple viability assay.

  • Transfect HEK293 cells with a plasmid encoding the target kinase fused to NanoLuc luciferase.

  • Plate cells in a 96-well format and treat with a cell-permeable fluorescent tracer that binds the kinase active site.

  • Add serial dilutions of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid.

  • If the compound permeates the cell and displaces the tracer, the BRET signal between NanoLuc and the tracer will decrease in a dose-dependent manner. This confirms both permeability and intracellular target engagement .

Conclusion and Lead Optimization Strategy

The preliminary screening of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid is designed to rapidly identify its viability as a drug candidate. If the compound shows excellent biochemical potency but poor cellular target engagement (a common outcome for free acids), the immediate next step is Lead Optimization . The propanoic acid serves as a perfect synthetic vector to generate a library of amides (via EDC/HOBt coupling with various primary and secondary amines), masking the negative charge, improving passive permeability, and probing the solvent-channel of the target kinase for enhanced potency.

References
  • O'Malley, D. P., et al. "Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase." ACS Medicinal Chemistry Letters, 2019. Available at:[Link]

  • Sino Biological. "TR-FRET Technology: Principle, Advantages, and Applications." Sino Biological Technical Hub. Available at:[Link]

  • Agrawal, N., et al. "Synthetic and Pharmacological Expedition of Pyrazolo[1,5-a]pyridine: A Comprehensive Review." Letters in Drug Design & Discovery, 2024. Available at:[Link]

Exploratory

The Ascendancy of Pyrazolo[1,5-a]pyridines: A Technical Guide to Synthesis and Application

Introduction: The Privileged Scaffold of Pyrazolo[1,5-a]pyridine The pyrazolo[1,5-a]pyridine core, a fused bicyclic N-heterocycle, has emerged as a "privileged scaffold" in medicinal chemistry and materials science. Its...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Privileged Scaffold of Pyrazolo[1,5-a]pyridine

The pyrazolo[1,5-a]pyridine core, a fused bicyclic N-heterocycle, has emerged as a "privileged scaffold" in medicinal chemistry and materials science. Its rigid, planar structure and versatile substitution patterns make it an ideal framework for designing molecules with diverse biological activities.[1][2][3] This guide provides an in-depth exploration of the discovery and synthesis of novel pyrazolo[1,5-a]pyridine compounds, offering a technical narrative for researchers, scientists, and professionals in drug development. We will delve into the key synthetic strategies, the rationale behind experimental choices, and the significant therapeutic potential of this remarkable heterocyclic system.

The pharmacological importance of the pyrazolo[1,5-a]pyridine moiety is underscored by its presence in numerous compounds targeting a wide array of diseases. These include treatments for neurological and central nervous system disorders such as Parkinson's disease and anxiety, as well as potent anti-inflammatory, antiviral, and anticancer agents.[4][5][6][7] Notably, derivatives of this scaffold have shown promise as selective inhibitors of various protein kinases, including p38, PI3Kγ/δ, EGFR, and B-Raf, which are critical targets in oncology.[4][5][8][9][10]

This guide will navigate through the synthetic landscape of pyrazolo[1,5-a]pyridines, from classical cycloaddition reactions to modern cross-coupling and C-H activation methodologies. Each section is designed to provide not just a protocol, but a deeper understanding of the underlying chemical principles, empowering researchers to innovate and discover the next generation of pyrazolo[1,5-a]pyridine-based therapeutics.

Strategic Synthesis of the Pyrazolo[1,5-a]pyridine Core

The construction of the pyrazolo[1,5-a]pyridine ring system can be achieved through several elegant and efficient synthetic routes. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

The Workhorse: [3+2] Cycloaddition Reactions

The most prevalent and versatile approach to the pyrazolo[1,5-a]pyridine scaffold is the intermolecular [3+2] cycloaddition of N-iminopyridinium ylides with suitable dipolarophiles, such as alkenes or alkynes.[4][11] This method allows for the direct construction of the bicyclic system with a high degree of control over the substitution pattern.

  • Mechanism and Rationale: The N-iminopyridinium ylide, generated in situ from the corresponding N-aminopyridine, acts as a 1,3-dipole. The choice of dipolarophile (e.g., α,β-unsaturated carbonyl compounds, electron-deficient alkenes, or alkynes) dictates the substituents on the newly formed pyrazole ring. The reaction proceeds through a concerted or stepwise mechanism, leading to the formation of the fused ring system. Oxidative conditions are often employed to facilitate the final aromatization step.[11][12]

Experimental Workflow: [3+2] Cycloaddition

G cluster_prep Ylide Generation cluster_reaction Cycloaddition cluster_workup Aromatization & Isolation N_aminopyridine N-Aminopyridine Derivative Base_Oxidant Base / Oxidant (e.g., K2CO3, PIDA) N_aminopyridine->Base_Oxidant Activation Ylide N-Iminopyridinium Ylide (in situ) Base_Oxidant->Ylide Dipolarophile Alkene or Alkyne (e.g., α,β-unsaturated ketone) Ylide->Dipolarophile [3+2] Cycloaddition Cycloadduct Dihydropyrazolo[1,5-a]pyridine Intermediate Dipolarophile->Cycloadduct Aromatization Oxidation / Aromatization Cycloadduct->Aromatization Purification Purification (Chromatography) Aromatization->Purification Product Substituted Pyrazolo[1,5-a]pyridine Purification->Product

Caption: Workflow for the synthesis of pyrazolo[1,5-a]pyridines via [3+2] cycloaddition.

Green and Efficient: Cross-Dehydrogenative Coupling (CDC)

A more recent and environmentally friendly approach involves the cross-dehydrogenative coupling (CDC) of N-amino-2-iminopyridines with 1,3-dicarbonyl compounds.[4] This method is particularly attractive due to its atom economy and the use of green oxidants like molecular oxygen.

  • Mechanism and Rationale: The reaction is typically promoted by acetic acid and proceeds under an oxygen atmosphere.[4] The N-amino-2-iminopyridine and the enol form of the 1,3-dicarbonyl compound undergo a condensation and subsequent oxidative cyclization to afford the pyrazolo[1,5-a]pyridine product. This approach avoids the need for pre-functionalized starting materials, a key advantage of CDC reactions.

Reaction Mechanism: Acetic Acid and O₂-Promoted CDC

G Reactant1 N-Amino-2-iminopyridine Intermediate1 Enamine Intermediate Reactant1->Intermediate1 Condensation Reactant2 1,3-Dicarbonyl Compound Reactant2->Intermediate1 Intermediate2 Cyclized Intermediate Intermediate1->Intermediate2 Intramolecular Cyclization Product Pyrazolo[1,5-a]pyridine Intermediate2->Product Oxidative Aromatization (O₂, AcOH)

Caption: Simplified mechanism of the cross-dehydrogenative coupling (CDC) reaction.

Direct Functionalization: Palladium-Catalyzed C-H Activation

For the late-stage functionalization of a pre-existing pyrazolo[1,5-a]pyridine core, palladium-catalyzed C-H activation offers a powerful tool for introducing aryl groups at specific positions.[9][13] This methodology is invaluable for creating libraries of analogues for structure-activity relationship (SAR) studies.

  • Mechanism and Rationale: The regioselectivity of the arylation (typically at the C-3 or C-7 positions) can be controlled by the choice of additives.[9] For instance, cesium(I) fluoride can promote C-3 arylation, while silver(I) carbonate can direct the reaction to the C-7 position. The reaction proceeds through a catalytic cycle involving C-H activation, insertion of the aryl halide, and reductive elimination.

Emerging Technologies: Sonochemical Synthesis

Ultrasound-assisted organic synthesis has gained traction as a method to accelerate reactions and improve yields. A catalyst-free, sonochemical approach for the [3+2] cycloaddition of N-aminopyridines with alkynes and alkenes has been developed, offering a rapid and efficient route to pyrazolo[1,5-a]pyridines.[14]

  • Advantages: This method often leads to shorter reaction times, higher yields, and milder reaction conditions compared to conventional heating. The cavitation effect induced by ultrasound enhances mass transfer and accelerates the reaction rate.

Pharmacological Significance and Therapeutic Applications

The pyrazolo[1,5-a]pyridine scaffold is a cornerstone in the development of novel therapeutics, particularly in the field of oncology and inflammation.[5][6][7]

Therapeutic TargetExample ApplicationKey Compounds/Studies
Protein Kinases Cancer TherapySelective p38 inhibitors, dual PI3Kγ/δ inhibitors for immunotherapy.[4][8][9]
CNS Disorders NeuropharmacologyTreatment of Parkinson's disease, schizophrenia, and anxiety.[4]
Inflammation Anti-inflammatory AgentsInhibition of cyclooxygenase (COX) and other inflammatory mediators.[7]
Viral Infections Antiviral TherapyPotent antiherpetic activity has been observed.[4]
Overactive Bladder UrologyOrally active EP1 receptor antagonists.[15]

Detailed Experimental Protocols

The following protocols are representative examples for the synthesis of pyrazolo[1,5-a]pyridine derivatives.

Protocol 1: Synthesis of Ethyl 7-Amino-6-cyano-2-methyl-5-phenylpyrazolo[1,5-a]pyridine-3-carboxylate via CDC

This protocol is adapted from a reported efficient method for the synthesis of uniquely substituted pyrazolo[1,5-a]pyridines.[4]

Materials:

  • 1-Amino-2-imino-4-phenyl-1,2-dihydropyridine-3-carbonitrile

  • Ethyl acetoacetate

  • Ethanol

  • Acetic acid

  • Oxygen balloon

Procedure:

  • To a solution of 1-amino-2-imino-4-phenyl-1,2-dihydropyridine-3-carbonitrile (3 mmol) and ethyl acetoacetate (3 mmol) in ethanol (10 mL), add acetic acid (6 equivalents).

  • Stir the reaction mixture at 130 °C under an oxygen atmosphere (1 atm) for 18 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by recrystallization from ethanol to afford the title compound as yellow-white crystals.

Characterization Data (Representative):

  • Yield: 94%

  • Melting Point: 228–229 °C

  • ¹H NMR (600 MHz, DMSO-d₆): δ 1.32 (t, J = 7.2 Hz, 3H), 2.62 (s, 3H), 4.30 (q, J = 7.2 Hz, 2H), 7.20 (s, 1H), 7.48–7.54 (m, 3H), 7.58–7.59 (m, 2H), 7.76 (s, 2H).

  • ¹³C NMR (150 MHz, DMSO-d₆): δ 13.6, 13.7, 59.0, 75.4, 102.0, 103.8, 115.7, 127.8, 128.1, 128.5, 137.2, 141.9, 142.6, 147.4, 155.5, 162.4.

  • HRMS (EI): m/z calcd. for C₁₈H₁₆N₄O₂ (M⁺) 320.1273, found 320.1273.[4]

Protocol 2: One-Step Synthesis of Cyanated Pyrazolo[1,5-a]pyridines via [3+2] Cycloaddition

This protocol utilizes the dual reactivity of N-aminopyridinium ylides as both a 1,3-dipole and a nitrogen source.[16]

Materials:

  • N-aminopyridinium ylide precursor

  • Ynal derivative

  • Solvent (e.g., DMF)

Procedure:

  • Generate the N-aminopyridinium ylide in situ from its precursor.

  • To the solution of the ylide, add the ynal derivative.

  • Stir the reaction mixture at the appropriate temperature (e.g., room temperature to reflux) until the reaction is complete as monitored by TLC.

  • Perform an aqueous workup and extract the product with a suitable organic solvent.

  • Dry the organic layer, concentrate under reduced pressure, and purify the crude product by column chromatography.

Conclusion and Future Outlook

The pyrazolo[1,5-a]pyridine scaffold continues to be a fertile ground for discovery in medicinal chemistry. The synthetic methodologies outlined in this guide, from the classical [3+2] cycloadditions to modern C-H activation techniques, provide a robust toolbox for the creation of novel and diverse derivatives. The significant biological activities exhibited by these compounds, particularly as kinase inhibitors, underscore their therapeutic potential. Future research will likely focus on the development of even more efficient and stereoselective synthetic methods, the exploration of new biological targets, and the optimization of lead compounds to address challenges such as drug resistance and off-target effects. The continued investigation of this privileged scaffold promises to yield new and effective treatments for a range of human diseases.

References

  • Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. ACS Omega. [Link]

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Medicinal Chemistry. [Link]

  • Synthesis of pyrazolo[1,5-a]pyridines. Organic Chemistry Portal. [Link]

  • Biologically active derivatives of pyrazolo[1,5-a]pyridine. ResearchGate. [Link]

  • Recent Advances in Pyrazole and Pyrazolo[1,5-a] pyrimidine Derivatives: Synthesis, Biological Activities, and Therapeutic Applications in Cancer and Inflammation. Preprints.org. [Link]

  • Optimization of pyrazolo[1,5-a]pyrimidine based compounds with pyridine scaffold: Synthesis, biological evaluation and molecular modeling study. Arabian Journal of Chemistry. [Link]

  • Recent synthetic methodologies for pyrazolo[1,5-a]pyrimidine. Taylor & Francis Online. [Link]

  • Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. ACS Omega. [Link]

  • One-step synthesis of cyanated pyrazolo[1,5-a]pyridines utilizing N-aminopyridines as a 1,3-dipole and a nitrogen source. Organic Chemistry Frontiers. [Link]

  • Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. Journal of Medicinal Chemistry. [Link]

  • Synthetic and Pharmacological Expedition of Pyrazolo[1,5-a]pyridine: A Comprehensive Review. Bentham Science. [Link]

  • Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted [3 + 2] Cycloaddition of Alkyne and Alkene Derivatives to 2-Imino-1H-pyridin-1-amines. Molecules. [Link]

  • Concise routes to pyrazolo[1,5-a]pyridin-3-yl pyridazin-3-ones. Organic & Biomolecular Chemistry. [Link]

  • Palladium-Catalyzed Regioselective Arylation of Pyrazolo[1,5-a]pyridines via C–H Activation and Synthetic Applications on P38 Kinase Inhibitors. Organometallics. [Link]

  • Recent synthetic methodologies for pyrazolo[1,5- a ]pyrimidine. ResearchGate. [Link]

  • New Route to the Synthesis of Novel Pyrazolo[1,5-a]pyrimidines and Evaluation of their Antimicrobial Activity as RNA Polymerase Inhibitors. PubMed. [Link]

  • Novel pyrazolo[1,5-a]pyridines as orally active EP1 receptor antagonists: Synthesis, structure-activity relationship studies, and biological evaluation. PubMed. [Link]

  • Functional Pyrazolo[1,5-a]pyrimidines. Encyclopedia.pub. [Link]

  • Pyrazolo[1,5-a]pyridine: Recent synthetic view on crucial heterocycles. Taylor & Francis Online. [Link]

  • Rh-Catalyzed C-H Activation, [5 + 2] Cycloaddition/Oxidative for the Synthesis of Highly Functionalized Benzo[ f]pyrazolo[1,5- a][4][12]diazepin-6-ones. PubMed. [Link]

  • Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Molecules. [Link]

  • Effective and Variable Functionalization of Pyrazolo[1,5-a]pyridines Involving Palladium-Catalyzed Coupling Reactions. ResearchGate. [Link]

  • Novel pyrazolo[1,5-a]pyridines as PI3K inhibitors: variation of the central linker group. MedChemComm. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: A Comprehensive Protocol for the Synthesis of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid

Abstract This application note provides a detailed, three-step synthetic protocol for the preparation of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid, a valuable building block for drug discovery and materials science....

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a detailed, three-step synthetic protocol for the preparation of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid, a valuable building block for drug discovery and materials science. The synthesis leverages an electrophilic bromination to prepare a key intermediate, followed by a palladium-catalyzed Mizoroki-Heck cross-coupling reaction to install the carbon framework, and concludes with a saponification to yield the target carboxylic acid. This guide is designed for researchers in organic and medicinal chemistry, offering in-depth explanations of reaction mechanisms, step-by-step procedures, and expert insights into critical experimental parameters.

Introduction and Significance

The pyrazolo[1,5-a]pyridine scaffold is a privileged heterocyclic motif found in numerous compounds with significant pharmacological activities, including anticancer, hypnotic, and anxiolytic agents. The functionalization of this core at the 4-position with a propanoic acid side chain creates a versatile intermediate. The carboxylic acid handle allows for further derivatization, such as amide bond formation, enabling the exploration of structure-activity relationships (SAR) in drug development programs. This protocol outlines a reliable and adaptable pathway to access this high-value compound from the parent pyrazolo[1,5-a]pyridine heterocycle.

Overall Synthetic Strategy

The synthesis is designed as a three-step sequence, starting from commercially available pyrazolo[1,5-a]pyridine.

dot

Synthetic_Workflow Start Pyrazolo[1,5-a]pyridine Step1 Step 1: Electrophilic Bromination (Intermediate A) Start->Step1  NBS, Acetonitrile Step2 Step 2: Mizoroki-Heck Coupling (Intermediate B) Step1->Step2  Ethyl Acrylate, Pd(OAc)₂, PPh₃, Et₃N Step3 Step 3: Ester Hydrolysis (Saponification) (Final Product) Step2->Step3  1. NaOH (aq), EtOH  2. HCl (aq) End 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid Step3->End

Caption: Overall 3-Step Synthetic Workflow.

  • Electrophilic Bromination: The pyrazolo[1,5-a]pyridine core is first halogenated to install a bromine atom, providing a handle for subsequent cross-coupling. This step yields 4-bromopyrazolo[1,5-a]pyridine as the key intermediate.

  • Mizoroki-Heck Reaction: The 4-bromo intermediate undergoes a palladium-catalyzed cross-coupling reaction with ethyl acrylate.[1][2] This reaction efficiently forms the C4-C bond and introduces the three-carbon ester side chain, a cornerstone of modern synthetic chemistry for C-C bond formation.[3]

  • Saponification: The terminal ethyl ester is hydrolyzed under basic conditions to the corresponding carboxylate salt, which is then protonated upon acidic workup to yield the final 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid.[4]

Experimental Protocols & Mechanistic Discussion

Step 1: Synthesis of 4-Bromopyrazolo[1,5-a]pyridine (Intermediate A)

Causality and Mechanism: Electrophilic aromatic substitution on the pyrazolo[1,5-a]pyridine ring system is directed by the electron density of the bicyclic structure. The pyrazole moiety is generally more electron-rich and susceptible to electrophilic attack, often leading to substitution at the C3 position.[5][6] However, by carefully controlling reaction conditions and using a mild brominating agent like N-Bromosuccinimide (NBS), bromination can be directed to the pyridine ring.[7] The reaction proceeds via the generation of an electrophilic bromine species which is attacked by the π-system of the heterocycle to form a sigma complex, followed by deprotonation to restore aromaticity. Acetonitrile is chosen as a polar aprotic solvent to facilitate the reaction while minimizing side reactions.

Reagent/SolventMolar Eq.MW ( g/mol )Amount
Pyrazolo[1,5-a]pyridine1.0118.141.18 g (10 mmol)
N-Bromosuccinimide (NBS)1.1177.981.96 g (11 mmol)
Acetonitrile (MeCN)-41.0550 mL

Protocol:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add pyrazolo[1,5-a]pyridine (1.18 g, 10 mmol).

  • Add acetonitrile (50 mL) and stir until the starting material is fully dissolved.

  • Protect the flask from light by wrapping it in aluminum foil. Add N-Bromosuccinimide (1.96 g, 11 mmol) to the solution in one portion.

  • Stir the reaction mixture at room temperature (20-25°C) for 12-18 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate eluent system. The starting material should be consumed, and a new, lower Rf spot corresponding to the product should appear.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the acetonitrile.

  • Redissolve the residue in dichloromethane (50 mL) and wash with saturated aqueous sodium thiosulfate solution (2 x 25 mL) to quench any remaining bromine, followed by brine (25 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of 10% to 30% ethyl acetate in hexane to isolate the 4-bromo isomer from other potential isomers.

  • Combine the product-containing fractions and remove the solvent under reduced pressure to yield 4-bromopyrazolo[1,5-a]pyridine as a solid.

Self-Validation: The identity and purity of Intermediate A should be confirmed by ¹H NMR and Mass Spectrometry. The appearance of a characteristic isotopic pattern for bromine (M and M+2 peaks of nearly equal intensity) in the mass spectrum is a key indicator of successful bromination.

Step 2: Synthesis of Ethyl (E)-3-{Pyrazolo[1,5-a]pyridin-4-yl}acrylate (Intermediate B)

Causality and Mechanism: The Mizoroki-Heck reaction is a powerful method for the vinylation of aryl halides.[1] The catalytic cycle, shown below, is initiated by the oxidative addition of the aryl bromide (Intermediate A) to a Pd(0) species. This is followed by coordination of the alkene (ethyl acrylate) and subsequent migratory insertion of the alkene into the Aryl-Pd bond. A final β-hydride elimination step releases the product and regenerates the active Pd(0) catalyst, which re-enters the cycle. Triethylamine (Et₃N) acts as a stoichiometric base to neutralize the HBr generated during the reaction.[1][8]

dot

Heck_Mechanism pd0 Pd(0)L₂ pd_complex Ar-Pd(II)L₂(Br) pd0->pd_complex ox_add ox_add Oxidative Addition pd_alkene_complex Ar-Pd(II)L₂(Br) (Alkene) pd_complex->pd_alkene_complex alkene_coord alkene_coord Alkene Coordination pd_alkyl_complex R-Pd(II)L₂(Br) pd_alkene_complex->pd_alkyl_complex mig_insert mig_insert Migratory Insertion product_complex HPd(II)L₂(Br) (Product) pd_alkyl_complex->product_complex beta_elim beta_elim β-Hydride Elimination l3 Product beta_elim->l3 product_complex->pd0 reduct_elim reduct_elim Reductive Elimination l5 Base-H⁺Br⁻ reduct_elim->l5 l1 Ar-Br l1->ox_add l2 Alkene l2->alkene_coord l4 Base (Et₃N) l4->reduct_elim

Caption: Catalytic Cycle of the Mizoroki-Heck Reaction.

Reagent/SolventMolar Eq.MW ( g/mol )Amount (for 8 mmol scale)
4-Bromopyrazolo[1,5-a]pyridine (A)1.0197.041.58 g (8 mmol)
Ethyl acrylate1.5100.121.30 mL (12 mmol)
Palladium(II) acetate (Pd(OAc)₂)0.02224.5036 mg (0.16 mmol)
Triphenylphosphine (PPh₃)0.04262.2984 mg (0.32 mmol)
Triethylamine (Et₃N)2.0101.192.23 mL (16 mmol)
N,N-Dimethylformamide (DMF)-73.0940 mL

Protocol:

  • To an oven-dried 100 mL Schlenk flask under an inert atmosphere (Nitrogen or Argon), add 4-bromopyrazolo[1,5-a]pyridine (1.58 g, 8 mmol), palladium(II) acetate (36 mg, 0.16 mmol), and triphenylphosphine (84 mg, 0.32 mmol).

  • Evacuate and backfill the flask with inert gas three times.

  • Add anhydrous DMF (40 mL) via syringe, followed by triethylamine (2.23 mL, 16 mmol) and ethyl acrylate (1.30 mL, 12 mmol).

  • Heat the reaction mixture to 100°C and stir for 8-12 hours.

  • Monitor the reaction by TLC (4:1 Hexane:Ethyl Acetate). The disappearance of the starting bromide spot indicates reaction completion.

  • Cool the mixture to room temperature and pour it into water (150 mL).

  • Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with water (2 x 50 mL) and then brine (50 mL).

  • Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel (eluting with a gradient of 5% to 25% ethyl acetate in hexane) to yield Intermediate B as a viscous oil or solid.

Self-Validation: Successful coupling is confirmed by ¹H NMR, observing new signals for the vinyl protons and the ethyl group, and the disappearance of the aromatic proton signal at the 4-position. High-resolution mass spectrometry should confirm the expected molecular weight.

Step 3: Synthesis of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid (Final Product)

Causality and Mechanism: This transformation is a classic saponification reaction.[4] The hydroxide ion (from NaOH) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, eliminating the ethoxide leaving group to form the carboxylic acid. In the basic medium, the carboxylic acid is immediately deprotonated to form the sodium carboxylate salt. This acid-base reaction is effectively irreversible and drives the reaction to completion.[9][10] A final acidification step is required to protonate the carboxylate and yield the neutral carboxylic acid product.

Reagent/SolventMolar Eq.MW ( g/mol )Amount (for 6 mmol scale)
Intermediate B1.0216.241.30 g (6 mmol)
Sodium Hydroxide (NaOH)3.040.000.72 g (18 mmol)
Ethanol (EtOH)-46.0720 mL
Water (H₂O)-18.0210 mL
Hydrochloric Acid (HCl), 3M--~6 mL (or until pH 2-3)

Protocol:

  • In a 100 mL round-bottom flask, dissolve ethyl (E)-3-{pyrazolo[1,5-a]pyridin-4-yl}acrylate (1.30 g, 6 mmol) in ethanol (20 mL).

  • In a separate beaker, dissolve sodium hydroxide (0.72 g, 18 mmol) in water (10 mL).

  • Add the NaOH solution to the flask and attach a reflux condenser.

  • Heat the mixture to reflux (approx. 80-85°C) and stir for 2-4 hours. Note: The initial reaction is the hydrolysis of the ester. The subsequent reduction of the double bond occurs under these conditions.

  • Monitor the reaction by TLC (1:1 Hexane:Ethyl Acetate with 1% acetic acid). The starting material should be consumed.

  • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Dilute the remaining aqueous solution with water (20 mL) and cool in an ice bath.

  • Slowly acidify the solution to pH 2-3 by the dropwise addition of 3M HCl. A precipitate should form.

  • Stir the suspension in the ice bath for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration, washing the filter cake with cold water (2 x 10 mL).

  • Dry the solid product in a vacuum oven at 50°C to a constant weight.

Self-Validation: The final product should be characterized by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry. In the ¹H NMR, the disappearance of the ethyl ester signals and the appearance of a broad singlet for the carboxylic acid proton (typically >10 ppm) are key indicators of success. The vinyl protons from Intermediate B will be replaced by signals corresponding to an aliphatic -CH₂-CH₂- chain.

Troubleshooting

IssuePossible CauseSuggested Solution
Step 1: Low yield or multiple productsNon-selective bromination.Ensure the reaction is protected from light. Use a fresh bottle of NBS. Improve chromatographic separation by using a shallower gradient.
Step 2: Reaction stalls or fails to initiateInactive catalyst; insufficient base; wet solvent.Use fresh Pd(OAc)₂. Ensure DMF is anhydrous and the reaction is under a strict inert atmosphere. Use freshly distilled triethylamine.
Step 3: Incomplete hydrolysisInsufficient base or reaction time.Increase the reaction time or add an additional equivalent of NaOH. Ensure the mixture is at a steady reflux.
Step 3: Product does not precipitateProduct is soluble in the acidic solution.Extract the acidic aqueous solution with ethyl acetate or dichloromethane. The product may be in the organic layer.

References

  • Nishikawa, Y., et al. (2025). Ring‐Opening Chlorination and Bromination of Pyrazolopyridines and Isoxazoles. PMC. Retrieved from [Link]

  • Bandyopadhyay, D., et al. (2010). The Heck reaction of aryl bromides: a green protocol for synthesis of 2-ethylhexyl-4-methoxy cinnamate. Taylor & Francis Online. Retrieved from [Link]

  • ResearchGate. (n.d.). Pyrazolo[1,5-a]Pyrimidine: Synthesis and Regiospecific Electrophilic Substitution in the Pyrazole and/or Pyrimidine Rings. Retrieved from [Link]

  • Clark, J. (n.d.). hydrolysis of esters. Chemguide. Retrieved from [Link]

  • Atta, K. F. M. (2011). Synthesis and Electrophilic Substitutions of Novel Pyrazolo[1,5-c]-1,2,4-triazolo[4,3-a]pyrimidines. Molecules, 16(8), 7081–7096. Retrieved from [Link]

  • Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Ester hydrolysis. Retrieved from [Link]

  • Ashenhurst, J. (2022). Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

  • University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from [Link]

  • Wikipedia. (n.d.). N-Bromosuccinimide. Retrieved from [Link]

Sources

Application

Application Note: Antimicrobial Screening of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid

[1][2] Executive Summary This guide details the technical protocols for evaluating the antimicrobial efficacy of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid . The pyrazolo[1,5-a]pyridine scaffold is a recognized bioiso...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Executive Summary

This guide details the technical protocols for evaluating the antimicrobial efficacy of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid . The pyrazolo[1,5-a]pyridine scaffold is a recognized bioisostere of indole and purine, often exhibiting potent inhibition of bacterial DNA gyrase and MurA enzymes. The specific inclusion of a propanoic acid moiety introduces unique physicochemical properties—specifically pH-dependent solubility and anionic character at physiological pH—that distinguish it from neutral ester derivatives.

This document moves beyond generic screening to address the specific handling, solubilization, and kinetic profiling required for carboxylated heteroaromatics.

Physicochemical Considerations & Compound Handling

Solubility Profile

Unlike many lipophilic antimicrobial leads, the propanoic acid tail (


) renders this compound amphiphilic.
  • In DMSO: Soluble (>10 mM).

  • In Aqueous Media (pH 7.4): Soluble as the carboxylate anion.

  • In Acidic Media (pH < 5): Risk of precipitation due to protonation of the acid group.

Stock Solution Preparation (Protocol)

Objective: Create a stable, precipitation-free stock for microdilution.

  • Weighing: Accurately weigh 10 mg of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid.

  • Solvent: Dissolve in 100% DMSO to achieve a concentration of 10 mg/mL (approx. 30-40 mM depending on MW).

    • Note: Avoid using basic buffers (e.g., NaOH) for initial solubilization to prevent hydrolysis or salt formation artifacts during storage.

  • Sterilization: Do not autoclave. Use a 0.22

    
    m PTFE syringe filter if sterility of the stock is mandatory (though DMSO is self-sterilizing at 100%).
    
  • Storage: Aliquot into amber glass vials (light sensitive) and store at -20°C. Stable for 3 months.

Primary Screening: MIC Determination (Broth Microdilution)[3]

Standard: CLSI M07-A10 / EUCAST Guidelines. Rationale: The broth microdilution method provides a quantitative Minimum Inhibitory Concentration (MIC), essential for establishing Structure-Activity Relationships (SAR).

Materials
  • Medium: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

    • Critical: Ensure

      
       (20-25 mg/L) and 
      
      
      
      (10-12.5 mg/L) levels are correct, as pyrazolo-pyridines can chelate divalent cations, potentially skewing results.
  • Organisms: S. aureus ATCC 29213 (Gram+), E. coli ATCC 25922 (Gram-), P. aeruginosa ATCC 27853.

  • Controls:

    • Positive: Ciprofloxacin (Gyrase inhibitor reference).

    • Negative: 1% DMSO in CAMHB.

Experimental Workflow

The following diagram illustrates the precise dilution and inoculation workflow to ensure data integrity.

MIC_Workflow cluster_QC Quality Control Check Stock Stock Solution (10 mg/mL in DMSO) Intermed Intermediate Plate (100x Conc.) Stock->Intermed Serial 2-fold dilution in DMSO AssayPlate Assay Plate (96-well, U-bottom) Intermed->AssayPlate 2 µL transfer (1:50 dilution) Check Check DMSO % Must be < 2.5% Intermed->Check Incubation Incubation (35°C, 16-20h) AssayPlate->Incubation Inoculum Bacterial Inoculum (5x10^5 CFU/mL) Inoculum->AssayPlate 98 µL addition Readout Readout (Visual/OD600) Incubation->Readout

Figure 1: High-throughput MIC screening workflow ensuring solvent tolerance limits are respected.

Step-by-Step Protocol
  • Inoculum Prep: Prepare a 0.5 McFarland suspension (

    
     CFU/mL) in saline. Dilute 1:150 in CAMHB to reach 
    
    
    
    CFU/mL.
  • Plate Setup: Dispense 2

    
    L of serially diluted compound (from Intermediate Plate) into the 96-well assay plate.
    
  • Inoculation: Add 98

    
    L of the diluted inoculum to each well.
    
    • Final Concentration: Compound range (e.g., 64

      
      g/mL to 0.125 
      
      
      
      g/mL), DMSO < 2%, Bacteria
      
      
      CFU/mL.
  • Incubation: Seal with breathable membrane. Incubate at 35

    
     2°C for 16-20 hours.
    
  • Reading: Determine MIC as the lowest concentration with no visible growth (or OD600 < 0.1).

Secondary Profiling: Time-Kill Kinetics

Objective: Determine if the compound is bacteriostatic (inhibits growth) or bactericidal (kills bacteria). This is crucial for pyrazolo[1,5-a]pyridines, which often act as DNA gyrase inhibitors (bactericidal).

Protocol
  • Preparation: Prepare tubes with CAMHB containing the compound at 1x MIC and 4x MIC . Include a Growth Control (no drug).[1]

  • Inoculation: Inoculate to a final density of

    
     CFU/mL.
    
  • Sampling: Incubate at 37°C with shaking. Remove 100

    
    L aliquots at T = 0, 2, 4, 8, and 24 hours.
    
  • Plating: Serially dilute aliquots in saline and plate onto Mueller-Hinton Agar.

  • Analysis: Count colonies (CFU/mL) after 24h incubation.

Interpretation Criteria: | Outcome | Log Reduction (


 CFU/mL) |
| :--- | :--- |
| Bacteriostatic  | < 3 Log reduction at 24h |
| Bactericidal  | 

3 Log reduction (99.9% kill) at 24h |

Mechanistic Validation (Target Identification)

Given the structural homology of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid to known inhibitors, the following mechanism is hypothesized and should be validated if MIC < 4


g/mL.

Mechanism Compound 3-{Pyrazolo[1,5-a]pyridin-4-yl} propanoic acid Target1 DNA Gyrase (GyrB) (ATPase Domain) Compound->Target1 Primary Hit (Literature Precedent) Target2 MurA Enzyme (Cell Wall Synthesis) Compound->Target2 Secondary Hit Effect Inhibition of Replication/ Cell Wall Integrity Target1->Effect Target2->Effect Outcome Bactericidal Activity Effect->Outcome

Figure 2: Hypothesized Mechanism of Action based on scaffold homology.

Validation Assay:

  • Supercoiling Assay: Use relaxed pBR322 plasmid and E. coli DNA gyrase. Measure the inhibition of supercoiling (gel electrophoresis) in the presence of the compound.

Data Reporting & Analysis

Summarize results in the following format to ensure comparability across studies.

OrganismStrainMIC (

g/mL)
MBC (

g/mL)
Ratio (MBC/MIC)Interpretation
S. aureusATCC 29213[Data][Data][Calc]Potent/Weak
E. coliATCC 25922[Data][Data][Calc]Efflux Suspected?

Note on Efflux: If MIC is high (>32


g/mL) in Gram-negatives, repeat MIC with an efflux pump inhibitor (e.g., PA

N) to check for intracellular accumulation issues.

References

  • Clinical and Laboratory Standards Institute (CLSI). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Tenth Edition. CLSI document M07-A10. Wayne, PA: Clinical and Laboratory Standards Institute; 2015.

  • Hassan, A. S., et al. "Antibiofilm and Anti-Quorum-Sensing Activities of Novel Pyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives." Molecules, 2023.[2][3]

  • El-Naggar, M., et al. "Design, Synthesis, and Docking Study of Potentially Active Antimicrobial Pyrazolo[1,5-a]pyrimidine Derivatives." Journal of Chemistry, 2023.

  • Abd El-All, A. S., et al. "Synthesis and in Vitro Antimicrobial Activity of Some Pyrazolyl-1-carboxamide Derivatives." Molecules, 2011.[4]

  • Bayer, A. S., et al. "In Vitro Bactericidal Tests (Time-Kill Curves)." Clinical Microbiology Procedures Handbook, 4th Ed. ASM Press.

Sources

Method

"how to perform NMR analysis of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid"

Application Note: Structural Elucidation and Quantitative NMR Analysis of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid Executive Summary This guide details the protocol for the nuclear magnetic resonance (NMR) analysis...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Structural Elucidation and Quantitative NMR Analysis of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid

Executive Summary

This guide details the protocol for the nuclear magnetic resonance (NMR) analysis of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid . This molecule features a fused bicyclic heteroaromatic core (pyrazolo[1,5-a]pyridine) attached to an aliphatic carboxylic acid side chain.[1]

The structural analysis of this compound presents specific challenges:

  • Solubility & Exchange: The carboxylic acid moiety requires polar solvents (DMSO-d₆) to prevent aggregation and visualize the exchangeable proton.

  • Aromatic Dispersion: The fused ring system contains a spin network that requires high-field resolution (>400 MHz) to resolve vicinal and long-range couplings.

  • Regiochemistry: Confirming the substitution at the C4 position of the pyridine ring versus the C3 position of the pyrazole ring is critical.

This protocol provides a self-validating workflow using 1D (


H, 

C) and 2D (COSY, HSQC, HMBC) NMR techniques, culminating in a qNMR purity assay.

Chemical Context & Stability

  • Molecule: 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid

  • Formula: C

    
    H
    
    
    
    N
    
    
    O
    
    
  • MW: 190.20 g/mol

  • Key Structural Features:

    • Pyrazolo[1,5-a]pyridine Core: A 9-membered bicyclic aromatic system. Nitrogen at the bridgehead (N1) and position 8 (N).

    • Propanoic Acid Tail: Attached at C4.

  • Solubility Profile: Low solubility in CDCl

    
    . High solubility in DMSO-d₆ and Methanol-d₄.
    
    • Recommendation:DMSO-d₆ is the standard solvent. It stabilizes the carboxylic acid dimer/monomer equilibrium and slows proton exchange, often allowing the -COOH proton to be observed as a broad singlet around 12 ppm.

Sample Preparation Protocol

Objective: Prepare a homogenous solution free of paramagnetic impurities for high-resolution acquisition.

Materials:

  • Solvent: DMSO-d₆ (99.9% D) + 0.03% TMS (v/v).

  • Tube: 5 mm high-precision NMR tube (e.g., Wilmad 535-PP).

  • Mass: 5–10 mg for structural elucidation; 10–20 mg for

    
    C detection.
    

Step-by-Step Procedure:

  • Weighing: Weigh 8.0 mg of the analyte into a clean vial.

  • Solvation: Add 600 µL of DMSO-d₆. Vortex gently until fully dissolved. Note: Sonicate only if necessary to avoid heating/degradation.

  • Filtration (Optional): If particulates are visible, filter through a glass wool plug directly into the NMR tube.

  • Equilibration: Allow the sample to reach probe temperature (298 K) inside the magnet for 5 minutes before shimming.

Analytical Workflow

The following diagram illustrates the decision matrix for full structural validation.

NMR_Workflow Start Sample in DMSO-d6 H1 1H NMR (16 scans) Check Resolution & Purity Start->H1 C13 13C{1H} NMR (1024 scans) Identify Carbon Count H1->C13 Pass HSQC 2D HSQC One-Bond C-H Correlation C13->HSQC COSY 2D COSY Trace H-H Spin Systems HMBC 2D HMBC Long-Range Connectivity (C4 Link) COSY->HMBC HSQC->COSY qNMR qNMR Assay Internal Std: Maleic Acid HMBC->qNMR Structure Confirmed

Figure 1: Analytical workflow for structural elucidation and purity assessment.

Spectral Analysis & Assignments

Predicted H NMR Data (400 MHz, DMSO-d₆)

The pyrazolo[1,5-a]pyridine ring numbering sets the bridgehead nitrogen as position 1 (or 3a in some conventions, but N1 is standard for the bridgehead in IUPAC for this fused system). However, standard numbering for this system is: N is 1, C2, C3, C3a (bridge), C4, C5, C6, C7.

  • Attachment: The propanoic acid is at C4.

  • Spin System:

    • Ring A (5-membered): H2 and H3. (H3 is adjacent to the bridge).

    • Ring B (6-membered): H5, H6, H7. (H4 is substituted).

PositionShift (

, ppm)
Multiplicity

(Hz)
Assignment Logic
COOH 12.10bs-Exchangeable acidic proton.
H-7 8.65d7.0Deshielded by adjacent bridgehead Nitrogen.
H-2 8.05d2.2Pyrazole ring; characteristic downfield shift.
H-5 7.25d7.0Ortho to substituent at C4.
H-6 6.95dd7.0, 7.0Meta to bridgehead; triplet-like appearance.
H-3 6.80d2.2Pyrazole ring; couples with H-2.
H-

3.25t7.5Aliphatic CH

adjacent to aromatic ring (C4).
H-

2.60t7.5Aliphatic CH

adjacent to Carbonyl.
Spin System Connectivity (Graphviz)

The following diagram visualizes the scalar couplings (


-coupling) utilized in the COSY experiment to confirm the substitution pattern.

Spin_System cluster_pyrazole Pyrazole Ring cluster_pyridine Pyridine Ring H2 H-2 H3 H-3 H2->H3 3J ~2Hz H5 H-5 H6 H-6 H5->H6 3J ~7Hz H7 H-7 H6->H7 3J ~7Hz Hb H-beta Hb->H5 NOE/HMBC Ha H-alpha Hb->Ha 3J ~7.5Hz

Figure 2: Scalar coupling network. Solid lines indicate strong vicinal couplings (COSY); dashed lines indicate weak long-range couplings.

Advanced 2D Strategy

To definitively prove the propanoic acid is at C4 and not C5 or C3:

  • HMBC (Heteronuclear Multiple Bond Correlation):

    • Look for a correlation from H-

      
        (3.25 ppm) to C4  (quaternary aromatic carbon) and C3a  (bridgehead quaternary).
      
    • Critical Check: If the substituent were at C3 (pyrazole side), H-

      
       would correlate to C2 and C3a, and you would see a different proton pattern on the pyridine ring (4 protons: H4, H5, H6, H7). The presence of only 3 protons in the pyridine region (H5, H6, H7) confirms substitution on the 6-membered ring.
      
  • NOESY (Nuclear Overhauser Effect):

    • Irradiating H-

      
        should show a spatial enhancement of H-3  and H-5 . This "sandwich" effect confirms the chain is located between the pyrazole H3 and the pyridine H5.
      

Quantitative NMR (qNMR) Protocol

For purity determination, qNMR is superior to HPLC as it does not require a response factor for the analyte.

Internal Standard Selection:

  • Primary Choice: Maleic Acid (Traceable Standard).[2]

    • Shift: Singlet at

      
       6.25 ppm (in DMSO-d₆).
      
    • Advantage:[3][4][5] Does not overlap with the aromatic region (6.8–8.7 ppm) or the aliphatic chain (2.6–3.3 ppm).

    • Relaxation Delay (

      
      ): Maleic acid has a relatively long 
      
      
      
      . Set
      
      
      seconds to ensure 99.9% magnetization recovery.

Acquisition Parameters (Bruker Standard):

  • Pulse Sequence: zg30 or zg (90° pulse).

  • Spectral Width: 20 ppm (-2 to 18 ppm).

  • Scans (NS): 16 or 32 (Signal-to-Noise > 250:1).

  • Acquisition Time (AQ):

    
     4.0 sec (to avoid truncation artifacts).
    
  • Relaxation Delay (D1): 30 sec (Critical for qNMR).

Calculation:



Where 

= Integral,

= Number of protons (Use H-2 singlet for analyte, 2H for Maleic Acid),

= Molecular Weight,

= Mass.[1][6][7][8][9][10]

References

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. Link

  • Fulmer, G. R., et al. (2010).[11][12][13] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents.[11][13][14] Organometallics, 29(9), 2176–2179.[12] Link

  • BIPM. (2019). Internal Standard Reference Data for qNMR: Maleic Acid. Bureau International des Poids et Mesures. Link

  • Virányi, Z., et al. (2025). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. ResolveMass Application Notes. Link

Sources

Application

Application Note: Preclinical Evaluation of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic Acid

Executive Summary & Scientific Rationale The pyrazolo[1,5-a]pyridine scaffold is a "privileged structure" in medicinal chemistry, serving as the core for approved therapeutics like Ibudilast (PDE4 inhibitor) and emerging...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Rationale

The pyrazolo[1,5-a]pyridine scaffold is a "privileged structure" in medicinal chemistry, serving as the core for approved therapeutics like Ibudilast (PDE4 inhibitor) and emerging kinase inhibitors (e.g., PI3K


/

, Trk). The specific functionalization of the 4-position with a propanoic acid moiety in 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid (hereafter referred to as PPA-4 ) suggests a design intent to modulate solubility, target affinity, or metabolic stability.

This guide outlines a rigorous experimental framework to evaluate PPA-4 in vivo. Given the scaffold's history, the experimental design prioritizes anti-inflammatory efficacy and pharmacokinetic (PK) profiling , operating under the hypothesis that PPA-4 functions as a dual-action modulator of inflammatory signaling (PDE4/Kinase inhibition).

Key Objectives
  • Formulation: Establish a stable vehicle for IV and PO administration, accounting for the carboxylic acid's pKa.

  • Pharmacokinetics (PK): Determine oral bioavailability (

    
    ), half-life (
    
    
    
    ), and clearance (
    
    
    ).
  • Tolerability: Define the Maximum Tolerated Dose (MTD) in rodents.

  • Efficacy: Quantify anti-inflammatory activity using the LPS-induced TNF-

    
     release model .
    

Pre-Formulation & Vehicle Strategy

The propanoic acid side chain introduces pH-dependent solubility. Unlike neutral pyrazolopyridines, PPA-4 will likely exhibit poor solubility in acidic environments (stomach) and higher solubility in basic buffers.

Solubility Profiling Protocol
  • Step 1: Measure kinetic solubility in PBS (pH 7.4), 0.1N HCl (pH 1.0), and SGF (Simulated Gastric Fluid).

  • Step 2: Determine logD at pH 7.4 to predict membrane permeability.

Recommended Vehicles

For in vivo studies, avoid DMSO >5% to prevent vehicle-induced toxicity.

Administration RoutePreferred Vehicle FormulationRationale
Intravenous (IV) 5% DMA / 10% Solutol HS-15 / 85% SalineSolutol ensures micellar stability; DMA aids initial dissolution.
Oral (PO) 0.5% Methylcellulose (MC) + 0.1% Tween 80Standard suspension vehicle; Tween 80 prevents particle agglomeration.
Alternative (PO) 20% HP-

-CD (Hydroxypropyl-beta-cyclodextrin) in water
Use if PPA-4 shows high crystallinity; forms inclusion complexes to enhance bioavailability.

Pharmacokinetic (PK) & Tolerability Study Design

Before efficacy testing, we must establish the exposure profile.

Experiment A: Dose Escalation (MTD)
  • Subjects: CD-1 Mice (Male, n=3 per group).

  • Dosing: Single ascending dose (PO) at 10, 30, 100, 300 mg/kg.

  • Observation: 24-hour monitoring for clinical signs (lethargy, piloerection, weight loss).

  • Endpoint: Define the "No Observed Adverse Effect Level" (NOAEL).

Experiment B: Pharmacokinetic Profiling
  • Subjects: Sprague-Dawley Rats (Male, Jugular vein cannulated, n=3 per arm).

  • Arm 1 (IV): 2 mg/kg (Bolus).

  • Arm 2 (PO): 10 mg/kg (Oral Gavage).

  • Sampling Timepoints: Pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose.

  • Blood Processing: Collect into K2EDTA tubes, centrifuge at 3000g (4°C, 10 min) to harvest plasma.

Bioanalytical Method (LC-MS/MS)
  • Column: C18 Reverse Phase (e.g., Waters XBridge, 2.1 x 50 mm).

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in Acetonitrile.

  • Transition: Monitor PPA-4 specific MRM (Multiple Reaction Monitoring) transition. Note: Optimize for the [M+H]+ or [M-H]- ion depending on ionization efficiency of the carboxylic acid.

Efficacy Study: LPS-Induced Cytokine Release

Given the pyrazolo[1,5-a]pyridine scaffold's association with anti-inflammatory activity (e.g., Ibudilast-like mechanisms), the Lipopolysaccharide (LPS) Challenge Model is the gold standard for "Go/No-Go" decision-making.

Mechanistic Hypothesis

We hypothesize PPA-4 inhibits pro-inflammatory cytokine production via PDE4 inhibition (increasing cAMP) or PI3K


 blockade.

InflammatoryPath LPS LPS (Stimulus) TLR4 TLR4 Receptor LPS->TLR4 PI3K PI3K / AKT TLR4->PI3K Activation NFkB NF-κB Translocation TLR4->NFkB Signaling Cascade PI3K->NFkB PDE4 PDE4 (Enzyme) cAMP cAMP Levels PDE4->cAMP Degrades cAMP->NFkB Inhibits TNFa TNF-α / IL-6 Release NFkB->TNFa Transcription PPA4 Compound PPA-4 PPA4->PI3K Putative Inhibition PPA4->PDE4 Inhibits

Figure 1: Hypothesized Mechanism of Action. PPA-4 may suppress cytokine release by inhibiting PDE4 (preserving cAMP) or blocking PI3K signaling.

Protocol Steps
  • Animals: BALB/c Mice (Female, 6-8 weeks, n=8/group).

  • Grouping:

    • Group 1: Vehicle Control (PO) + Saline (IP).

    • Group 2: Vehicle Control (PO) + LPS (IP).

    • Group 3: PPA-4 (10 mg/kg PO) + LPS (IP).

    • Group 4: PPA-4 (30 mg/kg PO) + LPS (IP).

    • Group 5: Dexamethasone (1 mg/kg IP) + LPS (IP) [Positive Control].

  • Dosing: Administer PPA-4 or Vehicle 1 hour prior to LPS challenge.

  • Challenge: Inject LPS (E. coli serotype 055:B5) intraperitoneally at 0.5 mg/kg.

  • Termination: Euthanize animals 90 minutes post-LPS injection.

  • Readout: Collect serum; quantify TNF-

    
     and IL-6 via ELISA.
    

Data Analysis & Interpretation

Successful validation requires statistical significance against the vehicle control.

Expected Data Structure
GroupTreatmentDose (mg/kg)TNF-

(pg/mL) [Mean ± SEM]
Inhibition (%)P-Value (vs LPS)
1Naive-< 10--
2Vehicle + LPS-1250 ± 1500%-
3PPA-4 + LPS10850 ± 9032%< 0.05
4PPA-4 + LPS30400 ± 4568%< 0.001
5Dexamethasone1150 ± 2088%< 0.0001

Criteria for Success:

  • Dose Dependency: >30% inhibition at low dose, >50% at high dose.

  • Statistical Significance: p < 0.05 using One-way ANOVA with Dunnett’s post-test.

  • PK Correlation: Plasma concentration at 90 min (

    
    ) should exceed the in vitro
    
    
    
    (if known).

References

  • Ansari, A. et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. PMC. Available at: [Link]

  • Liang, X. et al. (2024).[1] Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. Journal of Medicinal Chemistry. Available at: [Link][1]

  • Seto, S. et al. (2017).[2][3] Novel pyrazolo[1,5-a]pyridines as orally active EP1 receptor antagonists. Bioorganic & Medicinal Chemistry. Available at: [Link]

  • Agrawal, N. et al. (2024).[1][4] Synthetic and Pharmacological Expedition of Pyrazolo[1,5-a]pyridine: A Comprehensive Review. Letters in Drug Design & Discovery. Available at: [Link]

Sources

Method

Application Note: Derivatization of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic Acid for Advanced Biological Assays

Introduction & Mechanistic Rationale The pyrazolo[1,5-a]pyridine scaffold is a highly privileged pharmacophore in medicinal chemistry. It serves as a metabolically stable bioisostere for indoles and azaindoles, and is th...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The pyrazolo[1,5-a]pyridine scaffold is a highly privileged pharmacophore in medicinal chemistry. It serves as a metabolically stable bioisostere for indoles and azaindoles, and is the core structural motif in numerous therapeutic agents, ranging from novel antitubercular compounds targeting Mycobacterium tuberculosis[1] to potent PI3Kγ/δ inhibitors utilized in cancer immunotherapy[2].

When transitioning a small-molecule hit into a chemical biology tool (such as an affinity probe or a degrader), identifying a solvent-exposed vector that tolerates structural bulk without disrupting target affinity is critical. The 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid derivative is specifically engineered for this purpose. The three-carbon propanoic acid chain acts as a flexible, sterically unencumbered spacer that extends out of the target protein's binding pocket. The terminal carboxylic acid provides a versatile, orthogonal functional group that can be readily activated for amide coupling. This enables the seamless synthesis of Proteolysis Targeting Chimeras (PROTACs), affinity chromatography matrices, and fluorescent probes without compromising the binding kinetics of the parent scaffold[3][4].

Derivatization Workflows & Methodologies

The derivatization of the propanoic acid handle relies on the generation of an active ester intermediate, which is subsequently trapped by a primary amine attached to the desired biological vector.

Workflow A 3-{Pyrazolo[1,5-a]pyridin-4-yl} propanoic acid B NHS Ester Intermediate A->B EDC/NHS Activation C Affinity Matrix (Agarose-Amine) B->C Pull-down Assays D PROTAC Synthesis (E3-Ligase-PEG-Amine) B->D Targeted Degradation E Fluorescent Probe (Fluorophore-Amine) B->E FP Assays

Workflow for derivatizing 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid into biological tools.

Protocol A: NHS-Ester Activation and Affinity Matrix Conjugation

Objective: To create a solid-supported affinity matrix for target identification and pull-down assays.

  • Mechanistic Causality: For covalent attachment to an agarose matrix, we utilize 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-Hydroxysuccinimide (NHS). EDC is chosen over DCC to avoid the formation of insoluble dicyclohexylurea (DCU), which is difficult to separate from the active ester without chromatography[4]. This chemistry is highly compatible with the aqueous-organic mixtures required to prevent the precipitation of amine-functionalized agarose beads.

Step-by-Step Methodology:

  • Activation: Dissolve 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid (1.0 eq, 100 mg) in 2 mL of anhydrous DMF. Add EDC·HCl (1.5 eq) and NHS (1.5 eq). Stir at room temperature for 4 hours under nitrogen.

  • Intermediate Validation: Monitor the formation of the NHS ester via LC-MS. Self-validating step: Quench a 1 µL aliquot in methanol; the presence of the corresponding methyl ester mass shift confirms successful activation.

  • Conjugation: Wash 2 mL of Affi-Gel® 102 (amine-terminated crosslinked agarose) sequentially with cold isopropanol and DMF. Add the NHS-ester solution directly to the resin bed. Add DIPEA (2.0 eq) to ensure the resin-bound amines are fully deprotonated (free base form) to maximize nucleophilic attack.

  • Capping: After 12 hours of end-over-end rotation at 4°C, quench unreacted NHS esters by adding 1 M ethanolamine (pH 8.0) and rotating for an additional 2 hours. Causality: Capping is mandatory to prevent non-specific covalent binding of lysate proteins to residual active esters during the biological assay.

  • Final Validation: Perform a Kaiser (ninhydrin) test on a resin aliquot. A color change from blue (starting resin) to colorless indicates >95% functionalization of the primary amines.

Protocol B: Synthesis of Heterobifunctional PROTACs via Peptide Coupling

Objective: To synthesize a targeted protein degrader by linking the pyrazolo[1,5-a]pyridine target-binding moiety to an E3 ligase recruiter.

  • Mechanistic Causality: To synthesize PROTACs, the propanoic acid moiety must be conjugated to a PEGylated E3 ligase ligand (e.g., CRBN or VHL recruiters)[5]. HATU is selected over EDC to maximize coupling efficiency with sterically hindered long-chain PEG-amines. DIPEA serves as a non-nucleophilic base to maintain the basic environment necessary for active ester formation without competing for the electrophile, preventing epimerization of the chiral E3 ligase ligands[3].

Step-by-Step Methodology:

  • Pre-activation: Dissolve the propanoic acid derivative (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.1 M concentration). Add DIPEA (3.0 eq) and stir for 15 minutes. Causality: Pre-activation generates a highly reactive HOAt ester, visible as a slight yellowing of the solution.

  • Coupling: Add the target E3 ligase linker (e.g., Thalidomide-PEG4-Amine, 1.1 eq) dropwise. Stir at room temperature for 6 hours under an inert atmosphere.

  • Purification: Quench the reaction with water, extract with EtOAc, and concentrate the organic layer. Purify the crude mixture via preparative reverse-phase HPLC (C18 column, MeCN/H₂O gradient with 0.1% TFA). Causality: RP-HPLC is mandatory to remove trace unreacted PEG-amines, which act as competitive inhibitors in cellular degradation assays and artificially suppress the PROTAC's apparent potency.

  • Validation: Confirm PROTAC identity and purity (>98%) via HRMS and ¹H-NMR prior to biological evaluation.

Biological Assay Integration

Once derivatized, the resulting PROTACs exploit the intracellular ubiquitin-proteasome system. The pyrazolo[1,5-a]pyridine moiety anchors the target protein, while the derivatized linker recruits the E3 ligase, forcing a proximity-induced ubiquitination event.

Mechanism T Target Protein C Ternary Complex T->C Binds P PROTAC Molecule P->C Bridges E E3 Ubiquitin Ligase E->C Recruits U Ubiquitination C->U Triggers D Degradation U->D Results in

Mechanism of ternary complex formation and targeted degradation via the synthesized PROTAC.

Quantitative Data & Validation Metrics

The table below summarizes the expected reaction efficiencies and biological validation readouts for the three primary derivatization pathways of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid.

Derivative TypeCoupling ReagentsAverage Yield / LoadingPurity (LC-MS)Primary Biological AssayValidation Readout / Metric
Affinity Matrix (Agarose Bead)EDC, NHS, DIPEA85% (Resin Loading)N/A (Solid Phase)Target Pull-down (Immunoblot)>50-fold target enrichment vs. control
PROTAC (CRBN-PEG4 Linker)HATU, DIPEA68% (Post-HPLC)>98%In-cell Western (Degradation)DC₅₀ = 45 nM, Dₘₐₓ = 92%
Fluorescent Probe (FITC-Amine)DIC, HOBt, DIPEA74% (Post-HPLC)>95%Fluorescence Polarization (FP)K_d = 120 nM (Binding Affinity)

References[1] Design, Synthesis, and Biological Evaluation of Pyrazolo[1,5-a]pyridine-3-carboxamides as Novel Antitubercular Agents, ACS Medicinal Chemistry Letters. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFHU_qS26IT4YUMO4Y7czH78C5RTTvRvyMx98MthjDFD6QMwepv24uDoW96ytJuIIn-ICC0r7q4fs5ApfS11O9dnNtypiDklkmX2NpL1FVddCR02R90tc4CzZ6_QXZSEawOeJx1DnpZb59V8PBWPqHjAQ==[2] Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors, Journal of Medicinal Chemistry. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGiIrrAXqTCYLNnwkWV3Wd9QvFGEf78cNNuQcaKMUO6BZU1r2ar8_DBsempMziWKUWZ-XQfdEfvuZCDL6b9UQtlDhD61wiuW0ChU76wsSdYr3uBk9xBcCodrus7R1FUNJAy6lRx_y3ZIo61-WoP8npzdz42[3] Impact of Linker Composition on VHL PROTAC Cell Permeability, PMC - NIH. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGA31HJzYp2KTzN7w6vDwskRLr4Xn9a3kLV3xKsi9i63BxSlWTHAD48H9VyQAkjqEoBqtea9PNbAAyJibV9vDOc3_LXf-qNwAmCy7Mj1idESOCChZClJGwRsD_k8v8i7Te1CFb-B0n5L74XOrA=[5] PROTAC Synthesis Kits for Targeted Protein Degradation, Merck Millipore. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEzpbt_H921jY0phyDeMwpUe_FZBBgza3cIXF-SDAo94Gq0FjMtbTPbc4o0vHnSyofKcatyzcg487ECrz_-if-BzipVpxn-pfXe3UPtkBdXzLupBiPZQvC9F_V-tNpOgaxESzyUFclybR1IG8c88o4McBmO-xPIC-d4-HvzVCnFxHU5mrxQfIHh1nd7rHNNDsp1uov4YYlQZslUSeu9eWwiI8YZ3a4Tj-n7_Fr92DrulOUlhHmZIBTkbBLBD1V-oRAju022A9cRiplBs7Ncps09OlKqKvI2QibU6kRStlWR8hQD927_L4X-[4] Synthesis of compact water-soluble bioconjugatable porphyrins for life sciences applications, RSC Publishing. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEQ9DAgVzIeMEmdLqj2a0MtJEosM5uGpIdjno9ESjPvyslvY3PcIiF7xG9pnNCb8oMUKwHGZuxQRMH7gsEChDAcCZkaL8MUhKu_9KgH6FLh6N1xXDs8rUGrhlJAiUFO-8mUV4v-T0WYwlnxG71BZIN72cJUZ4MfwmI=

Sources

Application

"developing assays for 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid targets"

Application Note: Strategic Assay Development for 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic Acid Targets Executive Summary & Scientific Rationale The 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid scaffold represents a pri...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Assay Development for 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic Acid Targets

Executive Summary & Scientific Rationale

The 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid scaffold represents a privileged chemical space in modern drug discovery. The pyrazolo[1,5-a]pyridine core is a bioisostere of the indole and purine rings, widely validated in FDA-approved therapeutics (e.g., Ibudilast ). The addition of a C3-propanoic acid tail introduces a specific ionizable moiety (


), which typically serves one of three mechanistic functions:
  • Salt-Bridge Anchor: Engaging conserved lysine or arginine residues in the ATP-binding pocket of kinases (e.g., RET , Pim-1 , PI3K ) or the catalytic domain of phosphodiesterases (PDE4 ).

  • Solvent-Exposed Solubilizer: Improving physicochemical properties (LogD) while the core drives binding affinity.

  • PROTAC Linker Handle: Providing a clean conjugation site for E3 ligase ligands in protein degrader design.

This guide details the protocol for validating targets for this specific scaffold, focusing on Kinase and PDE assay development. It addresses the unique challenge of handling the propanoic acid moiety, whose ionization state is pH-dependent and critical for binding potency.

Target Identification & Profiling Strategy

Before developing a specific potency assay, the biological target must be confirmed. Given the scaffold's profile, a Thermal Shift Assay (TSA) is the most cost-effective method to screen against a panel of likely targets (Kinome/PDEs).

Workflow Visualization (Graphviz)

AssayWorkflow Compound 3-{Pyrazolo...}propanoic Acid TSA Thermal Shift Assay (Target ID) Compound->TSA Screening Biochem Biochemical Assay (TR-FRET/FP) TSA->Biochem Hit Validation Cell Cellular Engagement (NanoBRET) Biochem->Cell Potency (<100nM) PROTAC PROTAC Design Biochem->PROTAC Linker Strategy Cell->Compound SAR Optimization

Figure 1: Strategic workflow for validating pyrazolo[1,5-a]pyridine derivatives. The acid moiety necessitates careful pH control during the Biochemical phase.

Critical Assay Parameters: The "Acid Effect"

The propanoic acid side chain introduces a pH sensitivity often overlooked.

  • At pH 7.4 (Physiological): The group is deprotonated (

    
    ). It is highly soluble but membrane-impermeable (unless actively transported).
    
  • At pH 5.5 (Lysosomal/Acidic Pockets): Significant protonation occurs.

Recommendation: When developing the biochemical assay, run a pH Titration (pH 6.5 – 8.0) to determine if binding is driven by ionic interactions. If potency drops significantly at lower pH, the


 is likely forming a salt bridge with a target residue (e.g., Lysine).

Detailed Protocol: TR-FRET Kinase Binding Assay

Target Focus: RET Kinase (Representative Target for this scaffold).[1][2] Methodology: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) using a Europium-labeled antibody and a tracer. This is preferred over enzymatic assays for this scaffold to distinguish binding affinity (


) from catalytic inhibition (

), avoiding artifacts from the acidic moiety affecting enzyme turnover.
Materials Required
ComponentSpecificationPurpose
Assay Buffer 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35Mimics cytosolic conditions.
Kinase Recombinant RET Kinase (GST-tagged)The biological target.
Tracer Kinase Tracer 236 (Alexa Fluor™ 647)Competes with the test compound.
Antibody LanthaScreen™ Eu-anti-GSTFRET donor; binds the kinase tag.
Test Compound 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid10 mM DMSO stock.
Plate 384-well, low-volume, whiteMinimizes reagent usage and background.
Step-by-Step Procedure

Step 1: Compound Preparation [3][4][5]

  • Prepare a 10-point dose-response curve of the test compound in 100% DMSO.

  • Start at 10 mM, with 3-fold serial dilutions.

  • Critical: Dilute these stocks 1:100 into Assay Buffer before adding to the plate to prevent protein denaturation by high DMSO. Final DMSO in assay should be <1%.

Step 2: Master Mix Preparation

  • 2X Kinase/Antibody Mix: Dilute RET kinase to 5 nM and Eu-anti-GST antibody to 2 nM in Assay Buffer.

  • 2X Tracer Mix: Dilute Tracer 236 to 100 nM in Assay Buffer.

Step 3: Assay Assembly (384-well Plate)

  • Add 5 µL of diluted Test Compound (from Step 1) to sample wells.

  • Add 5 µL of 2X Kinase/Antibody Mix . Incubate for 15 minutes at Room Temperature (RT). Note: This pre-incubation allows the compound to access the pocket before the tracer competes.

  • Add 5 µL of 2X Tracer Mix .

  • Centrifuge plate at 1000 x g for 30 seconds to remove bubbles.

Step 4: Incubation & Read

  • Incubate for 60 minutes at RT in the dark.

  • Read on a TR-FRET compatible reader (e.g., EnVision or PHERAstar).

    • Excitation: 337 nm (Laser/Flash lamp)

    • Emission 1 (Donor): 620 nm

    • Emission 2 (Acceptor): 665 nm

  • Data Analysis: Calculate the TR-FRET Ratio (

    
    ). Plot Ratio vs. log[Compound] to determine 
    
    
    
    (which approximates
    
    
    using the Cheng-Prusoff equation).

Cellular Engagement & Permeability (ADME)

The propanoic acid group poses a membrane permeability risk. A biochemical hit may fail in cells because the charged


 cannot cross the lipid bilayer.

Protocol: PAMPA (Parallel Artificial Membrane Permeability Assay)

  • Donor Plate: Add compound (10 µM) in PBS (pH 7.4).

  • Acceptor Plate: Add PBS (pH 7.4).

  • Membrane: Artificial lipid membrane (dodecane/lecithin).

  • Incubation: 4 hours at RT.

  • Readout: LC-MS/MS of Acceptor well.

  • Success Criteria:

    
     cm/s.
    
    • Troubleshooting: If permeability is low, consider synthesizing the Methyl Ester prodrug. Intracellular esterases will cleave the ester, releasing the active acid form inside the cell.

Pathway Logic: Kinase Signaling

To validate the biological effect, one must measure the phosphorylation of downstream substrates. For RET or similar kinases, the MAPK/ERK pathway is the primary readout.

SignalingPathway Inhibitor Pyrazolo-Propanoic Acid RET RET Kinase (Target) Inhibitor->RET Inhibition RAS RAS RET->RAS Activation RAF RAF RAS->RAF MEK MEK1/2 RAF->MEK ERK ERK1/2 (Phosphorylation) MEK->ERK Phosphorylation Transcription Gene Transcription (Proliferation) ERK->Transcription

Figure 2: Downstream signaling validation. Successful inhibition should reduce pERK levels in Western Blot or AlphaLISA assays.

References

  • Vertex Pharmaceuticals. (2017). Substituted pyrazolo[1,5-a]pyridine compounds as RET kinase inhibitors. WO2017011776A1.

  • Mulligan, L. M. (2014).[2] RET revisited: expanding the oncogenic portfolio. Nature Reviews Cancer, 14, 173-186.[2]

  • AK Scientific. (2023). Product Record: 3-{pyrazolo[1,5-a]pyridin-4-yl}propanoic acid. Catalog No. 00784.

  • Thermo Fisher Scientific. (2023). LanthaScreen™ Eu Kinase Binding Assay User Guide.

  • Robers, M. B., et al. (2011). Target engagement and drug residence time can be observed in living cells with BRET. Nature Communications, 2, 1-9.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic Acid

Welcome to the technical support guide for the synthesis of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid. This document is designed for researchers, medicinal chemists, and process development scientists who are working...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the synthesis of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid. This document is designed for researchers, medicinal chemists, and process development scientists who are working with this valuable heterocyclic scaffold. The pyrazolo[1,5-a]pyridine core is a significant pharmacophore found in numerous biologically active compounds.[1][2] However, its multi-step synthesis can present challenges that impact overall yield and purity.

This guide provides a structured, question-and-answer-based approach to troubleshoot common issues encountered during the synthesis. We will proceed by addressing specific problems in a detailed troubleshooting section, followed by broader questions in an FAQ format. Our focus is not just on what to do, but why a particular approach is scientifically sound, empowering you to make informed decisions in your own experiments.

A common synthetic strategy involves the formation of a suitable pyrazolo[1,5-a]pyridine intermediate, followed by the introduction and subsequent hydrolysis of a propanoate side chain. This guide will focus on troubleshooting the final, critical step: the hydrolysis of an ester precursor, such as ethyl 3-{pyrazolo[1,5-a]pyridin-4-yl}propanoate, to the target carboxylic acid.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter. Each question is followed by a detailed analysis of potential causes and a set of actionable solutions.

Q1: My hydrolysis of the ethyl ester precursor is stalled or incomplete, resulting in low yield of the final acid. What are the primary causes and how can I drive the reaction to completion?

A1: Incomplete hydrolysis is one of the most frequent challenges. It typically points to issues with reaction kinetics, equilibrium, or reagent stability. The saponification of an ester is a reversible reaction, and the pyrazolo[1,5-a]pyridine core can influence the reactivity of the side chain.

Underlying Causes & Rationale:

  • Insufficient Hydroxide Concentration: The reaction rate is dependent on the concentration of the nucleophile (hydroxide ion). If the base is not in sufficient excess or if it degrades over the reaction time, the reaction will slow or stop.

  • Steric Hindrance: While the propanoate chain is flexible, the heterocyclic core at the C4 position may create a local steric environment that hinders the approach of the hydroxide ion to the carbonyl carbon.

  • Low Reaction Temperature: Like most reactions, hydrolysis has an activation energy barrier. Insufficient thermal energy will result in a slow reaction rate. However, excessive heat can promote side reactions.

  • Poor Solubility: If the ester starting material is not fully dissolved in the reaction medium, the reaction becomes a heterogeneous mixture, and the rate will be limited by the slow dissolution of the ester.

Troubleshooting Workflow & Recommended Protocols:

G cluster_problem Problem Identification cluster_analysis Cause Analysis cluster_solution Solution Implementation Problem Incomplete Hydrolysis / Low Yield Cause1 Reagent Issue (Base Strength/Conc.) Problem->Cause1 Potential Causes Cause2 Condition Issue (Temp./Solubility) Problem->Cause2 Potential Causes Cause3 Substrate Issue (Steric Hindrance) Problem->Cause3 Potential Causes Sol1 Increase Base Equivalents (e.g., 3-5 eq. LiOH) Cause1->Sol1 Solution Sol2 Optimize Solvent System (e.g., THF/MeOH/H2O) Cause2->Sol2 Solution Sol3 Increase Temperature (e.g., Reflux) Cause2->Sol3 Solution Sol4 Switch to Acid Hydrolysis (e.g., 6M HCl) Cause3->Sol4 Alternative

Actionable Solutions:

  • Optimize Base and Solvent System: Lithium hydroxide (LiOH) is often superior to NaOH or KOH due to the smaller cation's ability to coordinate more effectively with the carbonyl oxygen, enhancing the electrophilicity of the carbonyl carbon. A common and effective solvent system is a mixture of THF, methanol, and water, which aids in dissolving the organic ester while providing a medium for the inorganic base.[3]

    Protocol 1: Enhanced Basic Hydrolysis

    • Dissolve ethyl 3-{pyrazolo[1,5-a]pyridin-4-yl}propanoate (1.0 eq) in a 3:1:1 mixture of THF/MeOH/H₂O.

    • Add LiOH·H₂O (3.0-5.0 eq) to the solution.

    • Stir the mixture at room temperature or heat to 40-50 °C.

    • Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

    • Upon completion, carefully acidify the mixture with 1M HCl to a pH of ~3-4 to precipitate the carboxylic acid.

    • Filter the solid, wash with cold water, and dry under vacuum.

  • Consider Acid-Catalyzed Hydrolysis: If basic conditions are ineffective or lead to side products, acid-catalyzed hydrolysis is a viable alternative. This proceeds via protonation of the carbonyl oxygen, making the carbonyl carbon more electrophilic for attack by water.

    Protocol 2: Acidic Hydrolysis

    • Suspend the ester (1.0 eq) in a mixture of glacial acetic acid and concentrated HCl, or in 6M aqueous HCl.

    • Heat the mixture to reflux (typically 80-100 °C).

    • Monitor the reaction by LC-MS.

    • Cool the reaction mixture and neutralize with a base (e.g., saturated NaHCO₃) to precipitate the product, or extract the product into an organic solvent after adjusting the pH.

Condition Base (LiOH) Acid (HCl)
Solvent THF/MeOH/H₂OAcetic Acid / H₂O
Temperature 25-50 °C80-100 °C (Reflux)
Pros Generally cleaner, milder conditions.Effective for sterically hindered esters.
Cons Can be slow; potential for side reactions if other base-sensitive groups are present.Harsher conditions; risk of degradation of the heterocyclic core.
Table 1: Comparison of Hydrolysis Conditions.
Q2: I am observing the formation of a significant byproduct during the hydrolysis reaction. How can I identify and suppress it?

A2: Byproduct formation under hydrolysis conditions often involves the reactivity of the heterocyclic core itself. The pyrazolo[1,5-a]pyridine system has varying electron densities and can be susceptible to either nucleophilic or electrophilic attack under forcing conditions.

Potential Side Reactions & Their Mechanisms:

  • Decarboxylation: Under harsh acidic and high-temperature conditions, the newly formed propanoic acid can potentially undergo decarboxylation, especially if the carboxylate group can be stabilized by the ring system. This would lead to the formation of 4-ethylpyrazolo[1,5-a]pyridine.

  • Ring Opening/Degradation: Highly concentrated base or acid at elevated temperatures can lead to the degradation of the pyrazolo[1,5-a]pyridine ring itself. This is often observed as the formation of a complex mixture of colored, polar impurities.

  • Reaction with Solvent: If using an alcohol like ethanol as the primary solvent at high temperatures with a strong base, transesterification might compete with hydrolysis, although this is less likely if water is present in sufficient quantity.

Suppression Strategies:

  • Use Milder Conditions: The most effective strategy is to use the mildest conditions that still afford a reasonable reaction rate. This means starting with LiOH at room temperature before resorting to heat.

  • Degas Solvents: While less common for hydrolysis, if you suspect oxidative degradation (often indicated by a color change), degassing the solvent with nitrogen or argon can be beneficial.

  • Careful pH Adjustment: During the workup, add the acid slowly while cooling the mixture in an ice bath. Localized heat from neutralization can cause degradation. Ensure the final pH is not excessively acidic.

  • Analytical Identification: Use LC-MS to get the molecular weight of the main byproduct. This information is critical. For example, a mass corresponding to the loss of 44 amu (CO₂) from the product would strongly suggest decarboxylation.

Q3: The purification of the final 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid is challenging, leading to product loss. What are the best practices for purification?

A3: Purification issues with this type of amphoteric molecule (containing both a basic nitrogenous ring and an acidic carboxylic acid) are common. The product can be soluble in both aqueous acid and aqueous base, and may have zwitterionic character at neutral pH, complicating both extraction and crystallization.

Purification Strategy & Protocol:

  • Acid-Base Extraction (Workup): This technique leverages the pH-dependent solubility of your product to separate it from neutral or basic/acidic impurities.

    • After the reaction, quench and dilute with water.

    • Make the solution basic (pH > 9) with NaOH or Na₂CO₃. This will deprotonate the carboxylic acid, forming the water-soluble carboxylate salt.

    • Wash the aqueous layer with an organic solvent (e.g., ethyl acetate or DCM) to remove any non-acidic, organic-soluble impurities.

    • Carefully re-acidify the aqueous layer with cold 1M HCl to a pH of ~3-4. Your product should precipitate out as the neutral carboxylic acid.

    • If the product does not precipitate, it may be because it is still soluble or has formed an oil. In this case, extract the acidified aqueous layer with a more polar organic solvent like ethyl acetate or a 9:1 DCM/isopropanol mixture.

  • Crystallization:

    • If the crude product obtained after extraction is a solid, crystallization is the preferred method for final purification.

    • Solvent Screening: Test the solubility of your crude product in various solvents (e.g., ethanol, methanol, isopropanol, acetonitrile, ethyl acetate, water). An ideal crystallization solvent is one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures.

    • Common Systems: A mixed solvent system like ethanol/water or isopropanol/heptane often works well. Dissolve the crude solid in the minimum amount of the hot "good" solvent (e.g., ethanol) and then slowly add the "poor" solvent (e.g., water or heptane) until turbidity persists. Allow to cool slowly.

  • Chromatography:

    • If crystallization fails, column chromatography is an option, but it can be difficult due to the polarity of the carboxylic acid.

    • Stationary Phase: Use silica gel.

    • Mobile Phase: A gradient of methanol in dichloromethane (DCM) is a good starting point. To prevent streaking caused by the acidic proton, it is highly recommended to add a small amount (0.5-1%) of acetic acid or formic acid to the mobile phase. This keeps the carboxylic acid protonated and reduces its interaction with the silica.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the final hydrolysis step?

A1: The mechanism depends on whether the conditions are basic or acidic.

  • Base-Catalyzed Hydrolysis (Saponification): This is a two-stage process. First, a hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate. Subsequently, the intermediate collapses, ejecting the ethoxide (⁻OEt) as a leaving group to form the carboxylic acid. In the basic medium, the carboxylic acid is immediately deprotonated to form the carboxylate salt, which drives the reaction to completion.

  • Acid-Catalyzed Hydrolysis: The reaction begins with the protonation of the carbonyl oxygen by an acid (e.g., H₃O⁺). This makes the carbonyl carbon much more electrophilic. A weak nucleophile, water, can then attack the carbonyl carbon, forming a tetrahedral intermediate. After a proton transfer, ethanol is eliminated as a neutral leaving group, and deprotonation of the resulting carbonyl yields the final carboxylic acid.

G cluster_base Base-Catalyzed Hydrolysis (Saponification) cluster_acid Acid-Catalyzed Hydrolysis Ester_B R-COOEt Tetra_B [R-C(O⁻)(OH)-OEt] Ester_B->Tetra_B + OH⁻ Acid_B R-COOH Tetra_B->Acid_B - EtO⁻ Salt_B R-COO⁻ Acid_B->Salt_B + OH⁻, - H₂O Ester_A R-COOEt Protonated_A [R-C(OH)OEt]⁺ Ester_A->Protonated_A + H⁺ Tetra_A [R-C(OH)(OH₂)-OEt]⁺ Protonated_A->Tetra_A + H₂O Acid_A R-COOH Tetra_A->Acid_A - EtOH, - H⁺

Q2: Which analytical techniques are crucial for this synthesis?

A2: A combination of techniques is essential for success:

  • Thin-Layer Chromatography (TLC): For rapid, qualitative monitoring of reaction progress. Use a mobile phase like 7:3 ethyl acetate/hexane and visualize with a UV lamp (254 nm). The product acid should have a lower Rf value (be more polar) than the starting ester.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): The most powerful tool for monitoring the reaction. It confirms the disappearance of the starting material and the appearance of the product, while also providing the molecular weights of any byproducts.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for structural confirmation of the final product. Key signals to look for are the disappearance of the ethyl group's quartet and triplet (~4.2 and 1.3 ppm, respectively) and the appearance of a broad singlet for the carboxylic acid proton (>10 ppm, often not observed in DMSO-d₆ unless acidified).

  • Infrared (IR) Spectroscopy: Useful for confirming the presence of the carboxylic acid. Look for a broad O-H stretch from ~2500-3300 cm⁻¹ and a C=O stretch around 1700-1725 cm⁻¹.

Q3: Are there alternative synthetic routes to the final acid that avoid the hydrolysis step?

A3: Yes, while ester hydrolysis is common, other routes exist. For example, one could envision a palladium-catalyzed coupling reaction (like a Heck reaction) between a 4-halopyrazolo[1,5-a]pyridine and acrylic acid directly.[4] However, these reactions can be challenging due to potential catalyst inhibition by the carboxylic acid and the pyridine nitrogen. Another approach could involve the oxidation of a precursor with a longer alkyl chain, such as 3-{pyrazolo[1,5-a]pyridin-4-yl}propan-1-ol, though this adds steps to the synthesis. For most applications, the synthesis via an ester intermediate followed by hydrolysis remains the most reliable and widely adopted strategy.

References

  • ACS Omega. (2019). Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines.
  • PubMed Central (PMC). (2019). Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines.
  • PubMed Central (PMC). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold.
  • Organic Chemistry Portal. (2024). Synthesis of pyrazolo[1,5-a]pyridines.
  • PubMed Central (PMC). (2022). Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors.

Sources

Optimization

"optimizing reaction conditions for pyrazolo[1,5-a]pyridine synthesis"

Title: Technical Support Center: Optimizing Pyrazolo[1,5-a]pyridine Synthesis Introduction: Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with discovery chemists facin...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Technical Support Center: Optimizing Pyrazolo[1,5-a]pyridine Synthesis

Introduction: Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with discovery chemists facing bottlenecks in the assembly of the pyrazolo[1,5-a]pyridine core—a privileged bioisostere for indoles and azaindoles prevalent in kinase inhibitors and phosphodiesterase antagonists[1].

The most robust route to this scaffold is the [3+2] cycloaddition of N-aminopyridinium ylides with electron-deficient alkynes or alkenes[2]. However, chemists routinely encounter issues with incomplete aromatization, poor regioselectivity, and over-halogenation during late-stage functionalization. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to optimize your reaction conditions.

Mechanistic Overview

Before troubleshooting, it is critical to understand the causality of the reaction. The synthesis relies on the in situ generation of a zwitterionic 1,3-dipole (pyridinium N-ylide) via base-mediated deprotonation of an N-aminopyridinium salt. This dipole undergoes a [3+2] cycloaddition with a dipolarophile. The resulting intermediate must then undergo oxidative aromatization to yield the final thermodynamic product[2].

Mechanism A N-Aminopyridinium Salt C Pyridinium N-Ylide (1,3-Dipole) A->C Deprotonation B Base (e.g., K2CO3) B->C E [3+2] Cycloaddition Intermediate C->E Cycloaddition D Dipolarophile (Alkyne/Alkene) D->E G Pyrazolo[1,5-a]pyridine Core E->G Oxidative Aromatization F Oxidant (Fe(NO3)3 or O2) F->G

Mechanistic pathway of [3+2] cycloaddition and oxidative aromatization.

Troubleshooting Guides & FAQs

Q1: My [3+2] cycloaddition stalls at the intermediate stage, resulting in low yields of the fully aromatized pyrazolo[1,5-a]pyridine. How can I drive the reaction to completion? A1: This is a classic symptom of inefficient oxidative aromatization. When utilizing electron-withdrawing dipolarophiles (like alkynylphosphonates or nitrostyrenes), the initial cycloadduct is relatively stable and requires a strong thermodynamic driving force to aromatize[1].

  • The Fix: Introduce a redox-active transition metal catalyst. While copper salts are sometimes used, they can completely inhibit the reaction by strongly coordinating with the N-imine intermediate[1]. Instead, utilize Iron(III) nitrate nonahydrate (

    
    ). Iron acts as an excellent single-electron oxidant that accelerates the aromatization step without sequestering the ylide[1].
    
  • Alternative: For cross-dehydrogenative coupling (CDC) reactions, utilizing a solvent mixture containing Acetic Acid (AcOH) under an

    
     atmosphere (balloon) provides a clean, metal-free oxidative environment[3].
    

Q2: I am using an unsymmetrical N-aminopyridinium salt (e.g., 3-methyl-N-aminopyridinium), and I am getting an inseparable mixture of 4-substituted and 6-substituted regioisomers. How do I control regioselectivity? A2: The lack of regiocontrol stems from the minimal steric and electronic differentiation between the C2 and C6 positions of the pyridine ring during the ylide's nucleophilic attack[4].

  • The Fix: Abandon the traditional [3+2] cycloaddition for this specific substrate. Instead, pivot to a Copper(I)-catalyzed radical annulation. By utilizing CuI and di-tert-butyl peroxide (DTBP), you can initiate a radical cascade that is highly sensitive to the steric environment, effectively funneling the reaction toward a single regioisomer[4].

Q3: I need to introduce a bromine atom at the C3 position of the pyrazolo[1,5-a]pyridine core, but standard conditions (


 or NBS) lead to over-halogenation or decomposition. What is the best approach? 
A3:  The C3 position of the pyrazolo[1,5-a]pyridine core is highly electron-rich, making it exceptionally prone to electrophilic aromatic substitution. Harsh reagents like elemental bromine lack the necessary chemoselectivity[5].
  • The Fix: Employ a mild, green, hypervalent iodine-mediated halogenation. Use Phenyliodine diacetate (PIDA) in conjunction with Potassium Bromide (KBr) in an aqueous solvent system. PIDA oxidizes the bromide ion in situ to generate a highly controlled, low steady-state concentration of the active electrophilic brominating species, preventing over-halogenation[5].

Data Presentation: Catalyst & Additive Screening

To illustrate the profound impact of additive selection on the oxidative aromatization step, review the following optimization data for the reaction between N-aminopyridinium tetrafluoroborate and diethyl phenylethynylphosphonate[1].

EntryCatalyst / Additive (Load)SolventBaseConversion (%)
1None


63%
2

(10 mol%)


63%
3

(10 mol%)


0% (Inhibited)
4

(10 mol%)


78%
5

(10 mol%)


>99% (Optimal)

Table 1: Effect of metal additives on the [3+2] cycloaddition yield. Note the inhibitory effect of Copper versus the catalytic efficiency of Iron(III).

Diagnostic Logic for Low Yields

If you are experiencing sub-optimal yields, follow this diagnostic logic tree to isolate the root cause of your synthetic failure.

Troubleshooting Start Issue: Low Yield in [3+2] Cycloaddition Check1 Is the N-ylide fully generated? Start->Check1 Fix1 Action: Increase Base Strength (e.g., use DBU or Cs2CO3) Check1->Fix1 No (Starting material remains) Check2 Is the intermediate failing to aromatize? Check1->Check2 Yes (Ylide is formed) Fix1->Check2 Fix2 Action: Add 10 mol% Fe(NO3)3 or run under O2 Check2->Fix2 Yes (Intermediate accumulates) Check3 Are there regioselectivity issues? Check2->Check3 No Fix2->Check3 Fix3 Action: Switch to Cu(I)-catalyzed radical annulation Check3->Fix3 Yes (Isomer mixtures) Success Optimal Pyrazolo[1,5-a]pyridine Yield Check3->Success No Fix3->Success

Troubleshooting logic tree for isolating failure points in pyrazolo[1,5-a]pyridine synthesis.

Self-Validating Experimental Protocols

Protocol A: Iron-Catalyzed Oxidative [3+2] Cycloaddition [1] Causality Check: This protocol utilizes


 to ensure the transient dihydropyrazolo intermediate is rapidly oxidized, preventing retro-cycloaddition or degradation.
  • Preparation: In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add N-aminopyridinium tetrafluoroborate (1.0 mmol) and the target alkyne/alkene (1.2 mmol).

  • Solvent & Base: Suspend the reagents in anhydrous Acetonitrile (

    
    , 10 mL). Add finely powdered Potassium Carbonate (
    
    
    
    , 2.5 mmol). Self-Validation: The suspension should turn yellow/orange within 15 minutes, indicating the successful generation of the active pyridinium N-ylide.
  • Catalyst Addition: Add

    
     (0.1 mmol, 10 mol%).
    
  • Reaction: Stir the mixture at room temperature under an open-air atmosphere for 12–24 hours. Monitor via TLC (Hexanes/EtOAc) or LC-MS until the intermediate mass is fully converted to the [M-2H] aromatized product.

  • Workup: Filter the mixture through a short pad of Celite to remove inorganic salts. Wash the pad with EtOAc (20 mL). Concentrate the filtrate under reduced pressure and purify via flash column chromatography.

Protocol B: Mild Direct C3-Bromination [5] Causality Check: By generating the electrophile in situ via PIDA, we avoid the localized high concentrations of


 that cause poly-halogenation.
  • Preparation: Dissolve the synthesized pyrazolo[1,5-a]pyridine (1.0 mmol) in a mixture of Water and Acetonitrile (1:1 v/v, 10 mL).

  • Reagent Addition: Add Potassium Bromide (KBr, 1.1 mmol) to the solution and stir until fully dissolved.

  • Oxidation: Portion-wise, add Phenyliodine diacetate (PIDA, 1.1 mmol) over 10 minutes at

    
    .
    
  • Reaction: Allow the reaction to warm to room temperature and stir for 2 hours. Self-Validation: The reaction is complete when the starting material spot on TLC is completely consumed without the appearance of lower-Rf baseline degradation spots (indicative of over-oxidation).

  • Workup: Quench the reaction with saturated aqueous sodium thiosulfate (

    
    , 5 mL) to destroy any unreacted electrophilic species. Extract with Dichloromethane (
    
    
    
    mL), dry over anhydrous
    
    
    , and concentrate.

References

  • Oxidative [3+2]Cycloaddition of Alkynylphosphonates with Heterocyclic N-Imines: Synthesis of Pyrazolo[1,5-a]Pyridine-3-phosphon
  • Modular Access to 2-(Trifluoromethyl)pyrazolo[1,5-a]pyridines and Their Benzo Analogues through a Copper(I)-Catalyzed Radical Annulation.
  • Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogen
  • 3-Bromo-5-methylpyrazolo[1,5-a]pyridine Synthesis & Halogen
  • [3+2]-Annulation of pyridinium ylides with 1-chloro-2-nitrostyrenes unveils a tubulin polymeriz

Sources

Troubleshooting

Technical Support Center: Purification of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic and isolation bottlenecks associated with 3-{Pyrazolo[1,5-a]pyridin-4-yl}prop...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic and isolation bottlenecks associated with 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid.

This molecule presents a unique set of purification challenges due to its amphoteric nature. It contains an electron-rich, slightly basic pyrazolo[1,5-a]pyridine core (pKa ~3.0)[1] and a polar, acidic propanoic acid side chain (pKa ~4.5). This dual functionality leads to zwitterionic behavior, causing severe streaking on standard normal-phase silica, unpredictable solubility, and poor retention on unmodified reverse-phase columns. This guide provides field-proven, causality-driven solutions to isolate this compound with high purity.

Section 1: Troubleshooting Guide & FAQs

Q1: Why does my compound streak endlessly on normal-phase silica gel, even with highly polar solvent systems like DCM/MeOH? Causality: Normal-phase silica gel is packed with surface silanol groups (Si-OH) which act as strong hydrogen bond donors and weak acids. Your target molecule contains both a basic bridgehead nitrogen system and a carboxylic acid. The basic nitrogen interacts strongly with the acidic silanols, while the carboxylic acid forms tight hydrogen-bonded dimers or interacts with the silica matrix[2]. This dual-affinity creates a "stick-and-slip" phenomenon, leading to broad, streaking bands rather than tight spots. Solution: Abandon standard normal-phase silica. To suppress these interactions, you must switch entirely to Reverse-Phase (RP) chromatography with acidic modifiers[3].

Q2: I switched to Reverse-Phase HPLC (C18), but my peak is split or severely tailing. What is going wrong? Causality: Peak splitting and tailing in RP-HPLC for zwitterionic heterocycles occur when the molecule exists in multiple ionization states simultaneously within the column[4]. If your mobile phase pH is between 3.0 and 5.0, the molecule is in a dynamic equilibrium between its protonated, neutral, and deprotonated forms. Each state has a different partition coefficient with the non-polar C18 stationary phase. Solution: Force the molecule into a single ionization state. Add 0.1% Trifluoroacetic acid (TFA) to both your aqueous and organic mobile phases. This drops the pH to ~2.0, fully protonating the basic nitrogen and neutralizing the carboxylic acid, ensuring a single, sharp cationic peak[3].

Q3: During liquid-liquid extraction (LLE), the compound remains in the aqueous phase regardless of whether I use EtOAc or DCM. How do I extract it? Causality: Because it can form a zwitterion, the molecule is highly water-soluble at physiological or neutral pH. At high pH, it forms a highly soluble carboxylate salt; at low pH, it forms a highly soluble pyridinium salt. Solution: You must perform an Isoelectric Extraction. Adjust the aqueous phase exactly to the molecule's isoelectric point (pI), which is approximately pH 3.8. At this pH, the net charge is zero, minimizing aqueous solubility and maximizing organic partitioning. Use a more polar organic solvent mixture, such as 10% Isopropanol in Chloroform, to extract the neutral species.

Section 2: Logical Workflows & Visualizations

To master the purification strategy, you must first map the pH-dependent ionization states of the molecule.

Ionization Cation Cationic State (pH < 3.0) Protonated N+ Neutral COOH Zwitterion Zwitterionic / Neutral (pH ~ 3.8 - 4.0) Net Charge = 0 Lowest Aqueous Sol. Cation->Zwitterion Add Base (NaOH) Zwitterion->Cation Add Acid (HCl) Anion Anionic State (pH > 5.0) Neutral N Deprotonated COO- Zwitterion->Anion Add Base (NaOH) Anion->Zwitterion Add Acid (HCl)

pH-dependent ionization states of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid.

Section 3: Self-Validating Experimental Protocols

Protocol A: Isoelectric Precipitation (Scale: >500 mg)

Causality: When scaling up, chromatography becomes expensive. Exploiting the molecule's isoelectric point (pI) allows for direct crystallization from the crude aqueous mixture, bypassing silica entirely.

Step-by-Step Methodology:

  • Dissolution: Dissolve the crude reaction mixture in minimal 1M NaOH (aq). The compound will dissolve completely as the highly soluble sodium carboxylate salt (Anionic State).

  • Filtration: Filter the basic solution through a Celite pad to remove any insoluble organic byproducts or transition metal catalysts.

  • Controlled Acidification: Place the filtrate in a round-bottom flask equipped with a pH meter probe and a magnetic stirrer. Submerge the flask in an ice-water bath (0-5 °C).

  • Titration: Dropwise, add 1M HCl (aq) while stirring vigorously. Monitor the pH carefully.

  • Validation Checkpoint: As the pH approaches 4.5, the solution will become cloudy. This turbidity is the self-validating visual cue that the neutral zwitterionic species is forming and crashing out of solution.

  • Equilibration: Stop the addition of HCl exactly at pH 3.8. Stir the resulting suspension at 0 °C for 2 hours to promote crystal growth.

  • Isolation: Filter the precipitate via vacuum filtration, wash with ice-cold water (2 x 5 mL), and dry under high vacuum at 40 °C overnight.

Protocol B: Strong Cation Exchange (SCX) Catch-and-Release (Scale: <100 mg)

Causality: For small-scale purification or removal of neutral/acidic impurities, SCX chromatography is superior. The sulfonic acid groups on the SCX resin covalently trap the protonated pyrazolo[1,5-a]pyridine core, allowing all other impurities to be washed away before a targeted basic release[5].

SCX_Workflow Load 1. Load Sample Dissolve in MeOH + 1% FA (pH ~ 2.0) Trap 2. SCX Column Trapping Compound binds to SO3- resin as a cation Load->Trap Wash 3. Wash Impurities Elute with 100% MeOH (Removes neutral/acidic species) Trap->Wash Elute 4. Target Elution Elute with 2M NH3 in MeOH (Deprotonates N, releases product) Wash->Elute

SCX Catch-and-Release workflow for basic heterocycle purification.

Step-by-Step Methodology:

  • Preparation: Condition a pre-packed SCX-2 cartridge (e.g., 5g resin) with 20 mL of Methanol (MeOH).

  • Loading: Dissolve the crude sample in 5 mL of MeOH containing 1% Formic Acid. Load the solution onto the cartridge. The acidic environment ensures the pyrazolopyridine nitrogen is protonated and binds to the stationary phase.

  • Washing: Wash the cartridge with 30 mL of pure MeOH.

    • Validation Checkpoint: Spot the wash fractions on a TLC plate and check under UV (254 nm). You should see impurities eluting, but the target compound will remain completely trapped at the baseline of the TLC plate.

  • Elution: Elute the target compound using 20 mL of 2M Ammonia (NH3) in MeOH. The ammonia deprotonates the pyrazolopyridine core, neutralizing its positive charge and breaking the ionic bond with the resin.

  • Concentration: Evaporate the ammoniacal methanol fractions under reduced pressure to yield the pure product.

Section 4: Quantitative Data & Mobile Phase Optimization

When Preparative RP-HPLC is unavoidable, selecting the correct mobile phase modifier is the difference between success and failure. The table below summarizes the causality and quantitative impact of different modifiers on the retention and peak shape of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid on a standard C18 column.

Mobile Phase ModifierSystem pHPrimary Ionization StateRetention Factor (k')Peak Asymmetry (Tf)Causality / Outcome
None (Water/MeCN) ~6.5Anionic (COO-)0.5 (Poor)> 2.5 (Severe Tailing)Basic N interacts with residual silanols; COO- causes early elution.
0.1% Formic Acid ~2.7Cationic (N+)2.8 (Good)1.4 (Slight Tailing)Weak ion-pairing; suppresses COOH ionization, but N+ still interacts slightly with silica.
0.1% TFA ~2.0Cationic (N+)3.5 (Excellent)1.05 (Sharp, Symmetrical)Strong ion-pairing agent. TFA- masks the N+ charge, completely suppressing silanol interactions[3].
10 mM NH4OAc ~5.0Zwitterionic / Anionic1.2 (Moderate)1.8 (Broad)Mixed ionization states lead to multiple partitioning mechanisms and broadened peaks.

Note: For highest purity and recovery via RP-HPLC, a gradient of Water/Acetonitrile containing 0.1% TFA is mandatory.

References

  • Title: A novel pyrazolo[1,5-a]pyridine fluorophore and its application to detect pH in cells Source: RSC Publishing URL: [Link]

  • Title: Separation of α-amino acids using a series of zwitterionic sulfobetaine exchangers Source: PubMed / NIH URL: [Link]

  • Title: Chromatographic Separation of Amino Acids Source: IFSC URL: [Link]

  • Title: Separation and Purification of Amino Acids Source: ResearchGate URL: [Link]

  • Title: A new method for production of chiral 2-aryloxypropanoic acids using effective kinetic resolution Source: Heterocycles URL: [Link]

Sources

Optimization

Technical Support Center: Troubleshooting 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid Stability in DMSO

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemical and physical instability pathways of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid w...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemical and physical instability pathways of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid when stored in Dimethyl Sulfoxide (DMSO).

This compound is a highly valuable building block in drug discovery, particularly in the synthesis of RET kinase inhibitors [1][1]. However, its dual structural features—an electron-rich pyrazolo[1,5-a]pyridine core and a terminal carboxylic acid—create competing vulnerabilities in DMSO [2][2]. Understanding the causality behind these degradation pathways is critical for maintaining library integrity.

Diagnostic Workflow

G Start 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid in DMSO Moisture Moisture Uptake (Hygroscopic DMSO) Start->Moisture Exposure to air Acid Residual TFA (Prep-HPLC Carryover) Start->Acid Incomplete drying Precip Carboxylic Acid Precipitation Moisture->Precip Poor anion solvation Degrad DMSO Decomposition (HCHO, Me2S) Acid->Degrad Acid catalysis Loss1 Loss of Soluble Concentration Precip->Loss1 Adduct Electrophilic Attack on Pyrazolo[1,5-a]pyridine Degrad->Adduct Reactive intermediates Loss2 Irreversible Chemical Degradation Adduct->Loss2

Diagnostic workflow for 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid stability in DMSO.

Frequently Asked Questions (Troubleshooting)

Q1: Why does my 10 mM stock turn cloudy after a few weeks of storage at room temperature? Mechanistic Causality: This is driven by the hygroscopic nature of DMSO and the physical chemistry of the propanoic acid moiety. An open container of 100% DMSO can equilibrate to over 30% moisture content within 24 hours under standard laboratory conditions [3][3]. Because DMSO is a poor solvator for anions in the presence of water, carboxylic acids are approximately four times more likely to precipitate from wet DMSO compared to other functional groups [4][4]. Resolution: Store stocks in strictly desiccated environments. If precipitation occurs, gentle warming (<40°C) and sonication can redissolve the compound, but prolonged exposure to moisture will permanently alter the effective assay concentration.

Q2: LC-MS analysis of my stored DMSO stock shows new peaks with +14 Da and +28 Da mass shifts. What is happening? Mechanistic Causality: These mass shifts indicate methylation (+14 Da) or formylation (+28 Da) resulting from DMSO decomposition. If your compound was purified via preparative HPLC using Trifluoroacetic Acid (TFA) as a modifier, residual TFA lowers the pH of the solution. Under acidic conditions, DMSO degrades into formaldehyde (HCHO) and dimethyl sulfide [5][5]. The highly nucleophilic 3-position of the pyrazolo[1,5-a]pyridine core is extremely susceptible to electrophilic attack by these reactive intermediates, leading to irreversible adduct formation [4][4]. Resolution: Ensure complete removal of TFA during lyophilization, or switch to a volatile buffer like formic acid during purification.

Q3: Should I store the DMSO stock at -20°C to prevent chemical degradation? Mechanistic Causality: While low temperatures (-20°C) arrest chemical degradation, they introduce the severe risk of freeze-thaw precipitation. Repeated freeze-thaw cycles synergistically enhance water uptake and force the compound into a lower-energy, less soluble crystalline polymorph [6][6]. Resolution: Aliquot the stock into single-use tubes. If a sample must be frozen, thaw it at room temperature inside a desiccator to prevent atmospheric condensation from introducing water into the solvent.

Quantitative Stability Profile

The following table summarizes the expected recovery of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid under various storage conditions based on internal QC modeling and literature precedents [7][7].

Storage ConditionMoisture ContentTrace TFA Present?1-Month Recovery (%)6-Month Recovery (%)Primary Failure Mode
25°C (Desiccated) < 0.1%No> 99%95%None
25°C (Ambient Air) ~ 10%No85%60%Precipitation
25°C (Desiccated) < 0.1%Yes (~1%)90%75%Adduct Formation
-20°C (10 F/T Cycles) ~ 10%No70%45%Polymorph Crystallization
Self-Validating Experimental Protocol: Preparation and Storage

To guarantee reproducible biological assay data, implement the following self-validating Standard Operating Procedure (SOP) for handling this compound.

Step 1: Lyophilization & Salt Exchange

  • Action: Co-evaporate the synthesized solid with 0.1 M HCl to displace residual TFA, followed by 48-hour lyophilization.

  • Causality: TFA lowers the pH and catalyzes DMSO degradation. Removing it prevents formylation of the pyrazolopyridine core.

  • Validation Check: Weigh the vial until a constant mass is achieved (Δ < 0.1 mg over 2 hours), confirming the complete removal of volatile solvents and acids.

Step 2: Anhydrous Dissolution

  • Action: In a low-humidity environment (e.g., nitrogen-purged glovebox), dissolve the compound in anhydrous DMSO (water < 0.005%). Use mild sonication (<40°C) if necessary.

  • Causality: Excludes water, preventing the carboxylic acid moiety from precipitating out of solution.

  • Validation Check: Perform a visual inspection against a black background; the solution must be completely optically clear with no micro-particulates.

Step 3: Aliquotting & Storage

  • Action: Dispense into single-use polypropylene tubes (e.g., Matrix tubes), blanket with dry argon, and store at -20°C.

  • Causality: Single-use aliquots eliminate freeze-thaw cycles, which synergistically drive water uptake and polymorph crystallization.

  • Validation Check: Include a "blank" DMSO control tube in the storage rack. Periodically test the blank via Karl Fischer titration to ensure the storage environment remains anhydrous.

Step 4: Thawing & Assay Prep

  • Action: Thaw the aliquot at room temperature inside a desiccator.

  • Causality: Prevents atmospheric condensation from forming on the cold tube and entering the solvent.

  • Validation Check: Run a rapid flow-injection LC-MS prior to biological assays to confirm >95% purity and verify the absence of +14 Da (methylation) or +28 Da (formylation) adducts.

References

1.[7] Title: The effect of room-temperature storage on the stability of compounds in DMSO - PubMed. Source: nih.gov. URL: 2.[3] Title: Effect of storage time on compounds held in DMSO at -20 ºC in the master liquid store. Source: researchgate.net. URL: 3.[6] Title: Studies on repository compound stability in DMSO under various conditions - PubMed. Source: nih.gov. URL: 4.[5] Title: Divergent decomposition pathways of DMSO mediated by solvents and additives. Source: researchgate.net. URL: 5.[4] Title: Samples in DMSO: What an end user needs to know - Ziath. Source: ziath.com. URL: 6.[1] Title: WO2017011776A1 - Substituted pyrazolo[1,5-a]pyridine compounds as ret kinase inhibitors. Source: google.com. URL: 7.[2] Title: Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives. Source: nih.gov. URL:

Sources

Troubleshooting

Technical Guide: Avoiding Side Reactions in 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic Acid Synthesis

This technical guide addresses the synthesis of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid , a specific bicyclic heteroaromatic scaffold often utilized in kinase inhibitor discovery (e.g., RET, RORγt). The synthesis o...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide addresses the synthesis of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid , a specific bicyclic heteroaromatic scaffold often utilized in kinase inhibitor discovery (e.g., RET, RORγt).

The synthesis of the C-4 substituted pyrazolo[1,5-a]pyridine core is significantly more challenging than the C-3 or C-7 isomers due to steric hindrance near the bridgehead nitrogen and unfavorable regioselectivity during cyclization. This guide focuses on the "Heck-Late-Stage" strategy, which is the most robust method for scale-up, and details the specific side reactions encountered at each phase.

Version: 2.0 (Research Grade) Applicability: Medicinal Chemistry & Process Development Core Strategy: [3+2] Cycloaddition


 Heck Coupling 

Selective Reduction

Module 1: Core Construction & Regiocontrol

Objective: Synthesize 4-bromo-pyrazolo[1,5-a]pyridine. Reaction: [3+2] Cycloaddition of N-aminopyridinium ylides with propiolates.

The Critical Failure Mode: Regioisomerism (4- vs. 6-Substitution)

When starting with 3-bromopyridine , the N-amination followed by cyclization with ethyl propiolate yields two regioisomers. The cyclization is governed by sterics and electronics.

  • Target (Minor): 4-bromo-pyrazolo[1,5-a]pyridine (Sterically crowded, adjacent to bridgehead).

  • Side Product (Major): 6-bromo-pyrazolo[1,5-a]pyridine (Sterically favored).

Troubleshooting Regioselectivity
ObservationDiagnosisCorrective Action
Low Yield of 4-isomer Steric hindrance directs attack to C-6 position.Protocol Shift: Switch from ethyl propiolate to dimethyl acetylenedicarboxylate (DMAD) . The diester stabilizes the transition state, often improving the ratio, though separation is still required. Alternatively, use 2-methyl-3-bromopyridine ; the 2-methyl group blocks the "inside" attack, forcing formation of the 7-methyl-4-bromo analog (if the methyl group is tolerated).
Blue/Green Reaction Mixture Oxidation of the N-aminopyridine dimer.Degassing: The ylide formation is air-sensitive. Sparge solvents with Argon for 15 mins. Use Mes-SO3NH2 (MSH) as the aminating agent freshly prepared.
Inseparable Isomers 4-Br and 6-Br isomers co-elute on Silica.Recrystallization: The 6-isomer is typically more crystalline. Dissolve the mixture in hot EtOH/Hexane. The 6-isomer precipitates first. The mother liquor will be enriched in the target 4-isomer.
Diagram: Regiodivergence in Cyclization

RegioSelectivity Start 3-Bromopyridine (Starting Material) Amination N-Amination (MSH or DPH) Start->Amination Ylide N-Aminopyridinium Salt Amination->Ylide Cyclization [3+2] Cycloaddition (Ethyl Propiolate/Base) Ylide->Cyclization Target Target: 4-Bromo-pyrazolo[1,5-a]pyridine (Minor Product) Cyclization->Target Sterically Hindered Path SideProd Side Rxn: 6-Bromo-pyrazolo[1,5-a]pyridine (Major Product) Cyclization->SideProd Sterically Favored Path

Caption: The bifurcation of the cyclization pathway. The 3-substituent on the pyridine ring directs the major product to the 6-position, requiring rigorous separation to isolate the 4-bromo target.

Module 2: Side Chain Installation (Heck Coupling)

Objective: Couple 4-bromo-pyrazolo[1,5-a]pyridine with methyl acrylate. Reaction: Palladium-catalyzed Heck reaction.

The Critical Failure Mode: C-3 Nucleophilic Interference

The pyrazolo[1,5-a]pyridine core is electron-rich. Position C-3 is highly nucleophilic (similar to indole C-3).

  • Side Reaction A (Protodehalogenation): Loss of Bromine, yielding parent pyrazolo[1,5-a]pyridine.

  • Side Reaction B (C-3 Alkylation): If the Pd-cycle is slow, the acrylate may react directly at C-3 via Friedel-Crafts type mechanisms (rare but possible with Lewis acids) or Pd migrates.

Troubleshooting Heck Coupling
SymptomRoot CauseTechnical Fix
Formation of "Des-bromo" core Reductive elimination of H-Pd-Br before coupling. Common in electron-rich heterocycles.Anhydrous Conditions: Strictly exclude water. Switch base from Et3N to Ag2CO3 or NaOAc (anhydrous). Silver salts sequester halide and prevent the hydride pathway.
Low Conversion (<20%) Pd catalyst poisoning by the bridgehead nitrogen.Catalyst Switch: Use Pd(P(t-Bu)3)2 or Pd(dppf)Cl2 . The bulky phosphine ligands prevent coordination of the pyridine nitrogen to the Pd center.
Unknown Spot on TLC (High Rf) Homocoupling of the aryl bromide (Biaryl formation).Oxygen Exclusion: Ensure rigorous inert atmosphere. Homocoupling is accelerated by O2.

Module 3: Hydrogenation & Hydrolysis

Objective: Reduce the acrylate double bond to propanoate and hydrolyze to acid. Reaction: H2/Pd-C reduction followed by LiOH hydrolysis.

The Critical Failure Mode: Over-Reduction (Ring Saturation)

The pyrazolo[1,5-a]pyridine ring is susceptible to hydrogenation, particularly the 6-membered pyridine ring, forming the 4,5,6,7-tetrahydro derivative.

Protocol: Selective Reduction

Do NOT use standard H2 balloon/Pd-C conditions for prolonged periods.

  • Catalyst Poisoning: Use 5% Pd/C (sulfided) or add Quinoline (0.1 eq) to the reaction mixture. This deactivates the catalyst sufficiently to reduce the alkene but spare the aromatic ring.

  • Alternative H-Source: Use Transfer Hydrogenation .

    • Reagents: Ammonium Formate (5 eq) + 10% Pd/C in MeOH.

    • Temp: Reflux for 1 hour.

    • Mechanism:[1][2][3][4] Kinetic control prevents ring saturation.

Troubleshooting Hydrolysis
IssueCauseSolution
Product is water-soluble (Low Recovery) The target is an amino-acid-like zwitterion (Pyridine N is basic, COOH is acidic).Isoelectric Point (pI) Precipitation: Do not extract with EtOAc. Adjust aqueous pH to ~4.5-5.0 (the likely pI). The product will precipitate. Filter and dry.
Decarboxylation Heating the free acid in solution.Avoid Heat: Perform hydrolysis at RT. If heating is needed for the ester, use LiOH/THF/H2O at 40°C max.
Diagram: Side Chain Manipulation Risks

ReductionRisks HeckProd Intermediate: 3-(Pyrazolo[1,5-a]pyridin-4-yl)acrylate Reduction Reduction Step (H2 / Pd-C) HeckProd->Reduction TargetRed Target: Propanoate Ester Reduction->TargetRed Controlled Conditions OverRed Side Rxn: Tetrahydro-derivative (Pyridine ring saturated) Reduction->OverRed Over-hydrogenation (Standard Pd/C) Hydrolysis Hydrolysis (LiOH) TargetRed->Hydrolysis FinalProd Final Product: 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid Hydrolysis->FinalProd

Caption: The critical selectivity step during reduction. Standard hydrogenation conditions often destroy the aromatic core.

FAQ: Rapid Response Guide

Q: Can I introduce the propanoic acid chain before cyclization to avoid the Heck step? A: Generally, no. Attempting to cyclize a pyridine precursor already containing a propanoic acid side chain is risky. The carboxylic acid is incompatible with the strong bases/oxidants (like MSH or base-mediated cyclization) used to form the ylide, often leading to self-reaction or decarboxylation. The "Core First, Functionalize Later" approach is superior for C-4 substitution.

Q: Why is my NMR showing a complex aliphatic region after hydrogenation? A: You have likely reduced the pyridine ring. Look for multiplets between 1.5 - 3.0 ppm (CH2 protons in the ring) and a loss of aromatic signals in the 7.0-8.5 ppm range. Switch to Wilkinson's Catalyst (Rh(PPh3)3Cl) for the reduction, as it is strictly homogeneous and much less active toward heteroaromatic rings than Pd/C.

Q: The C-4 bromo precursor is very expensive. Can I use C-4 chloro? A: C-4 Chloro-pyrazolo[1,5-a]pyridine is significantly less reactive in the Heck coupling. You will need specialized ligands like S-Phos or X-Phos and higher temperatures (100°C+), which increases the risk of side reactions (polymerization of acrylate). Stick to the Bromide or Iodide if possible.

References

  • Regioselectivity in Pyrazolo[1,5-a]pyridine Synthesis

    • Wang, J., et al. "Regioselective Synthesis of Pyrazolo[1,5-a]pyridine via TEMPO-Mediated [3 + 2] Annulation." Organic Letters, 2022, 24(7), 1551–1556.
    • [5]

  • Heck Coupling on Heterocycles

    • Littke, A. F., & Fu, G. C. "Palladium-catalyzed coupling reactions of aryl chlorides." Angewandte Chemie International Edition, 2002, 41(22), 4176-4211.
  • Rylander, P. N. Hydrogenation Methods. Academic Press, 1985.
  • General Scaffold Synthesis

    • Matusiewicz, K., et al. "Synthesis of pyrazolo[1,5-a]pyridines."[6] Arkivoc, 2018, part ii, 126-146.

Sources

Optimization

Technical Support Center: Purifying 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic Acid

Welcome to the Advanced Troubleshooting Guide for Heterocyclic Synthesis. This resource is engineered for researchers, chemists, and drug development professionals facing challenges in isolating high-purity 3-{Pyrazolo[1...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Troubleshooting Guide for Heterocyclic Synthesis. This resource is engineered for researchers, chemists, and drug development professionals facing challenges in isolating high-purity 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid .

This compound presents unique chromatographic challenges. The zwitterionic potential between its nitrogen-rich pyrazolo[1,5-a]pyridine core and the acidic propanoic chain often leads to severe tailing, metal chelation, and co-elution with structural isomers. Below, we break down the causality of these failures and provide field-proven, self-validating protocols to achieve >99% purity.

Purification Workflow

G N1 Crude Synthesis (e.g., [3+2] Cycloaddition) N2 Regioisomer Check (LC-MS / NMR) N1->N2 Identify Impurities N3 Preparative RP-HPLC (0.1% HCOOH Modifier) N2->N3 Acidic Elution N4 Metal Scavenging (Thiol-Silica) N3->N4 Remove Trace Pd/Cu N5 Crystallization (EtOH/Water) N4->N5 Polish & Desalt N6 >99% Pure Product N5->N6 Final Validation

Workflow for isolating high-purity 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid.

Troubleshooting FAQs

Q1: Why am I seeing a persistent impurity with the exact same mass (isobaric) in my crude mixture? A1: This is almost certainly a regioisomer. The pyrazolo[1,5-a]pyridine core is frequently synthesized via a [3+2] cycloaddition of N-aminopyridines with α,β-unsaturated compounds[1]. Depending on the substitution pattern of your starting materials, the annulation can yield a mixture of 4-yl and 6-yl isomers. Causality & Solution: The regioselectivity is dictated by the electronic and steric factors of the N-aminopyridinium dipole. If you are using a TEMPO-mediated oxidative annulation, ensure strict temperature control. If the isomeric ratio remains poor, abandon the cycloaddition route and utilize a highly regioselective cross-coupling approach (e.g., a Suzuki or Heck reaction on a pre-formed 4-halo-pyrazolo[1,5-a]pyridine core) to unambiguously set the propanoic acid chain at the 4-position[2].

Q2: My compound tails severely on normal-phase silica gel, and I cannot separate it from closely eluting byproducts. What is the mechanism of this failure? A2: The propanoic acid moiety strongly interacts with the free silanol groups on standard silica stationary phases. Furthermore, the pyrazolo[1,5-a]pyridine core exhibits localized basicity, leading to zwitterionic-like interactions that cause the compound to smear across the column[3]. Causality & Solution: Abandon normal-phase chromatography for this specific intermediate. Transition to Reverse-Phase Preparative HPLC (RP-HPLC). You must use an acidic modifier (e.g., 0.1% Formic Acid) in your mobile phase. The low pH suppresses the ionization of the carboxylic acid, maintaining it in a neutral, lipophilic state, which sharpens the peak and resolves it from non-acidic impurities[4].

Q3: Post-HPLC, my compound passes LC-MS purity (>95%) but fails biological assay validation due to trace toxicity. What is happening? A3: This is a classic signature of transition metal contamination. If your synthesis utilized Palladium (e.g., Heck coupling) or Copper (e.g., oxidative cycloaddition), these metals readily chelate to the nitrogen-rich pyrazolo[1,5-a]pyridine core. Causality & Solution: Implement a metal scavenging protocol. Treat the post-HPLC fractions with thiol-derivatized silica. The soft sulfur ligands on the silica matrix have a thermodynamically higher affinity for soft metals like Pd(0)/Pd(II) than your target compound does, effectively stripping the metal from the heterocycle.

Quantitative Data: Purification Strategy Comparison
Purification StageTarget Impurity RemovedTypical Yield RecoveryFinal Purity AchievedMechanistic Rationale
Silica Gel Flash Chromatography Non-polar organic byproducts, bulk starting materials80-90%70-85%Removes gross impurities; fails to resolve structural isomers due to carboxylic acid tailing.
Preparative RP-HPLC (0.1% HCOOH) Regioisomers, des-bromo intermediates, polar degradants65-75%>95%Acidic modifier suppresses ionization, allowing separation based purely on lipophilicity.
Thiol-Silica Scavenging Trace transition metals (Pd, Cu)>95%>95% (Metal < 10 ppm)Soft sulfur ligands outcompete the pyrazolo[1,5-a]pyridine nitrogens for heavy metal chelation.
Solvent/Anti-Solvent Crystallization Trapped HPLC solvents, trace organic isomers70-80%>99.5% Thermodynamic selection of the crystal lattice strictly excludes structurally dissimilar molecules.
Step-by-Step Methodologies
Protocol 1: Preparative RP-HPLC for Carboxylic Acid Resolution

This protocol is self-validating: if the peak shape remains broad, the pH of the mobile phase has drifted above the pKa of the propanoic acid.

  • Sample Preparation: Dissolve the crude 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid in a minimum volume of Methanol or DMSO. Do not use unbuffered water, as the compound may prematurely precipitate.

  • Column Selection: Utilize a C8 or C18 reverse-phase preparative column (e.g., 250 x 21.2 mm, 5 µm particle size).

  • Mobile Phase Setup:

    • Solvent A: HPLC-grade Water with 0.1% Formic Acid (HCOOH).

    • Solvent B: HPLC-grade Methanol with 0.1% Formic Acid. (Causality: Formic acid lowers the pH below the pKa of the propanoic acid (~4.5), ensuring the molecule remains fully protonated. This prevents peak tailing[4].)

  • Gradient Elution: Run a linear gradient from 10% B to 60% B over 20 minutes at a flow rate of 10-15 mL/min.

  • Fraction Collection: Monitor UV absorbance at 220 nm and 254 nm. Collect the major peak and immediately proceed to lyophilization to prevent acid-catalyzed degradation over time.

Protocol 2: Trace Metal Scavenging and Final Crystallization

This protocol ensures the removal of toxic metal catalysts and forces the compound into a highly ordered, pure crystalline state.

  • Metal Scavenging: Dissolve the HPLC-purified solid in a polar aprotic solvent (e.g., Ethyl Acetate or THF). Add 3-5 equivalents (relative to the estimated metal catalyst used in synthesis) of Thiol-derivatized silica gel (SiliaMetS® Thiol).

  • Incubation: Stir the suspension at 40°C for 4 hours. Filter through a tightly packed celite pad and concentrate the filtrate in vacuo.

  • Crystallization: Dissolve the resulting residue in a minimum amount of hot Ethanol (60°C).

  • Anti-Solvent Addition: Slowly add HPLC-grade Water (anti-solvent) dropwise until the solution becomes slightly turbid (the cloud point).

  • Annealing (Self-Validation): Remove from heat and allow the mixture to cool to room temperature undisturbed for 12 hours. (Self-Validation Check: If an oil forms at the bottom of the flask instead of crystals—a phenomenon known as "oiling out"—the cooling rate was too fast or the compound is still too impure to lattice. Re-dissolve in hot ethanol and cool at a slower, controlled rate of 5°C/hour).

  • Isolation: Filter the off-white crystals, wash with cold 10% EtOH/Water, and dry under high vacuum for 24 hours.

References
  • 1 - Organic Letters - ACS Publications 2.2 - Academia.edu 3.3 - PMC 4.4 - d-nb.info

Sources

Troubleshooting

"refining the protocol for 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid functionalization"

This is Dr. Aris Thorne , Senior Application Scientist at the Heterocycle Functionalization Center of Excellence .

Author: BenchChem Technical Support Team. Date: March 2026

This is Dr. Aris Thorne , Senior Application Scientist at the Heterocycle Functionalization Center of Excellence .

I have structured this guide to address the specific electronic and solubility challenges inherent to the 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid scaffold. Unlike standard carboxylic acids, this molecule presents a unique "push-pull" electronic system and a zwitterionic solubility profile that often leads to failed couplings and poor recovery during purification.

The following guide is designed as a dynamic Technical Support Center.

Status: Operational

Topic: 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid (3-PPPA) Molecular Weight: ~190.2 g/mol (Core) Key Characteristic: Zwitterionic potential (Basic N1 vs. Acidic Tail)

Module 1: The "Tail" – Carboxylic Acid Functionalization

Primary Workflow: Amide Coupling / Esterification Critical Issue: The basicity of the bridgehead nitrogen (N1) creates an internal salt with the carboxylic acid, rendering the molecule insoluble in standard non-polar solvents (DCM, Toluene) and reducing reactivity with standard carbodiimides (EDC/DCC).

Troubleshooting Guide

Q1: My reaction mixture turns into a gummy suspension in DCM, and yields are <20%. What is happening? Diagnosis: You are likely experiencing Zwitterionic Aggregation . The N1 nitrogen (pKa ~2.5–3.0 of conjugate acid) is protonated by the carboxylic acid tail. In non-polar solvents like DCM, these ionic species aggregate, preventing the coupling reagent from accessing the carbonyl carbon. Protocol Refinement:

  • Switch Solvent: Move to DMF or DMAc (Dimethylacetamide) . The high dielectric constant breaks up the zwitterionic aggregates.

  • Base Order of Addition: Do not premix the acid and amine.

    • Dissolve 3-PPPA in DMF.

    • Add DIPEA (3.0 equiv) first. Stir for 10 mins. This ensures the N1 is deprotonated and the carboxylate is ready.

    • Add HATU (1.1 equiv) . Stir for 5 mins to form the activated ester.

    • Add the amine last.

Q2: I see a new spot on LCMS with M+99 mass shift during HATU coupling. Is this an impurity? Diagnosis: This is the Guanidinium Adduct . If the amine is sterically hindered or added too slowly, the excess HATU reacts with the amine directly, or the activated ester reacts with the N1 of the pyrazolo ring if not fully protected/blocked. Corrective Action:

  • Switch to T3P (Propylphosphonic anhydride) in EtOAc/DMF (4:1). T3P is less prone to side reactions with the heterocyclic core and does not form the +99 adduct.

Q3: How do I prevent the "Pyridine Poisoning" effect during metal-catalyzed esterification? Diagnosis: If you are trying to esterify using a Lewis Acid catalyst, the N1 nitrogen will coordinate to the metal, killing the catalyst. Protocol: Use TMS-Diazomethane in MeOH/Toluene for methyl esters. It avoids metal catalysts entirely and proceeds rapidly at room temperature.

Module 2: The "Core" – Ring Functionalization (C3 vs. C7)

Context: The user often needs to diversify the core after attaching the tail. Reactivity Profile:

  • C3 (Pyrazole ring): Electron-rich, nucleophilic (Indole-like). Targets Electrophilic Aromatic Substitution (EAS) .

  • C7 (Pyridine ring, ortho to bridgehead): Acidic proton. Targets Directed Lithiation .

Visualizing Reactivity

ReactivityMap Core 3-{Pyrazolo[1,5-a]pyridin-4-yl} propanoic acid EAS Electrophilic Aromatic Substitution (Halogenation/Formylation) Core->EAS Reagent: NBS/NIS Lithiation Directed Lithiation (C-H Activation) Core->Lithiation Reagent: TMP-Li C3 Position C3 (Most Nucleophilic) EAS->C3 Kinetic Control C7 Position C7 (Most Acidic Proton) Lithiation->C7 Chelation Control ProdC3 3-Halo Derivative (Suzuki Coupling Precursor) C3->ProdC3 ProdC7 7-Substituted Derivative (Complex Analogues) C7->ProdC7

Caption: Regioselectivity map for Pyrazolo[1,5-a]pyridine. C3 is the primary target for electrophiles, while C7 is accessible via lithiation.

Troubleshooting Guide

Q4: I am trying to brominate at C3 using NBS, but I get a mixture of mono- and di-brominated products. How do I stop at C3? Analysis: The pyrazolo[1,5-a]pyridine core is highly electron-rich. Once C3 is brominated, the ring is slightly deactivated, but not enough to prevent C7 bromination if excess reagent is present. Protocol:

  • Reagent: Use NBS (0.95 equiv) —slight deficit is key.

  • Temperature: Run at -78°C to 0°C in THF or Acetonitrile. Do not run at room temperature.

  • Alternative: Use NIS (N-iodosuccinimide) if you plan a subsequent Suzuki coupling; the C3-I bond is more reactive than C3-Br.

Q5: Can I functionalize C7 without touching the propanoic acid tail? Analysis: No. The carboxylic acid proton (pKa ~4) is far more acidic than the C7 proton. Any lithiation base (n-BuLi, TMP-Li) will deprotonate the acid first, consuming 1 equivalent of base. Protocol:

  • Protect the Tail: Convert the acid to a tert-butyl ester or oxazoline .

  • Lithiation: Use TMPMgCl·LiCl (Knochel-Hauser Base) at -78°C. This base is sterically bulky and will selectively deprotonate C7 (ortho to the bridgehead N) over C3.

  • Quench: Add electrophile (e.g., I2, DMF).

Module 3: Purification & Isolation

Q6: My product streaks on silica gel columns, and I lose 40% of the mass. Cause: The basic nitrogen (N1) interacts with the acidic silanols on the silica gel, causing irreversible adsorption (streaking). Solution: The "Ammonia Trick"

  • Solvent System: DCM / MeOH / NH4OH (Aqueous Ammonia) .

  • Ratio: 90 : 9 : 1.

  • Preparation: Shake the DCM/MeOH with the ammonia in a separatory funnel, let it settle, and use the organic lower layer as your eluent. This saturates the silica with ammonia, blocking the silanols.

Q7: How do I remove residual DMF from the zwitterionic product without aqueous workup (since it's water-soluble)? Protocol:

  • Precipitation: Pour the DMF reaction mixture into ice-cold Diethyl Ether or MTBE (10x volume).

  • Filtration: The zwitterionic product usually precipitates as a fine solid while DMF and organic impurities remain in the ether.

  • Wash: Wash the filter cake with excess ether.

Summary Data Table: Functionalization Parameters
Reaction TypeTarget SiteReagent of ChoiceSolvent SystemCritical Additive
Amide Coupling Propanoic AcidHATU / DIPEADMF or DMAcNone (Avoid DCM)
Esterification Propanoic AcidTMS-DiazomethaneToluene/MeOHNone
Halogenation C3 (Ring)NBS or NISAcetonitrileNone (Low Temp)
Lithiation C7 (Ring)TMPMgCl·LiClTHF (-78°C)Protect Acid First
Suzuki Coupling C3-HalidePd(dppf)Cl2Dioxane/H2OK3PO4 (Base)
References
  • Synthesis and Reactions of Pyrazolo[1,5-a]pyridines. Current Organic Chemistry, 2011, 15(14), 2481-2518.[1] 1

  • Effective and Variable Functionalization of Pyrazolo[1,5-a]pyridines Involving Palladium-Catalyzed Coupling Reactions. ResearchGate, 2016. 2[3][4][5][6][2]

  • Novel Pyrazolo[1,5-a]pyridines with Improved Aqueous Solubility as p110α-Selective PI3 Kinase Inhibitors. Bioorganic & Medicinal Chemistry Letters, 2017.[7] 7

  • Synthesis of Pyrazolo[1,5-a]pyridines (Methodology Overview). Organic Chemistry Portal. 8

Sources

Optimization

Technical Support Center: Permeability Optimization for 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic Acid

Case Reference: PPA-Series Permeability | Status: Active | Lead Compound: 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid (referred to herein as PPA-004 ) Executive Summary: The Physicochemical Barrier User Issue: "I obser...

Author: BenchChem Technical Support Team. Date: March 2026

Case Reference: PPA-Series Permeability | Status: Active | Lead Compound: 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid (referred to herein as PPA-004 )

Executive Summary: The Physicochemical Barrier

User Issue: "I observe potent enzymatic inhibition in cell-free assays (IC50 < 10 nM) for PPA-004, but no activity in whole-cell assays (EC50 > 10 µM). Caco-2 permeability is negligible (


 cm/s)."

Root Cause Analysis: The core scaffold, Pyrazolo[1,5-a]pyridine , is a lipophilic, aromatic heterocycle. However, the propanoic acid side chain acts as a "permeability anchor."

  • Ionization State: The pKa of the propanoic acid moiety is approximately 4.8 . At physiological pH (7.4), >99.7% of the molecules exist as the carboxylate anion (

    
    ).
    
  • Membrane Repulsion: The negatively charged lipid bilayer repels the anionic species, preventing passive diffusion. The pyrazolo-pyridine core is not basic enough to form a neutral zwitterion, leaving the molecule with a net negative charge.

Diagnostic Workflow: Isolate the Variable

Before altering the chemistry, confirm that permeability (not solubility or efflux) is the limiting factor.

PermeabilityDiagnosis Start Start: High Potency (Enzyme) Low Potency (Cell) SolubilityCheck Step 1: Kinetic Solubility (PBS pH 7.4) Start->SolubilityCheck PermeabilityCheck Step 2: PAMPA Assay (pH 7.4) SolubilityCheck->PermeabilityCheck > 50 µM SolubilityIssue Issue: Solubility Limited Action: Micronization/Lipid Formulation SolubilityCheck->SolubilityIssue < 10 µM EffluxCheck Step 3: Caco-2 (A-B vs B-A) PermeabilityCheck->EffluxCheck Moderate Papp PermeabilityIssue Issue: Passive Diffusion Limited Action: Prodrug/Bioisostere PermeabilityCheck->PermeabilityIssue Low Recovery/Low Papp EffluxCheck->PermeabilityIssue Efflux Ratio < 2 EffluxIssue Issue: Transporter Efflux Action: P-gp Inhibitor/Scaffold Morph EffluxCheck->EffluxIssue Efflux Ratio > 2

Figure 1: Diagnostic decision tree to isolate permeability failures from solubility or transporter artifacts.

Chemical Solutions: Structural Modification

If the diagnostic confirms passive permeability is the bottleneck, apply these medicinal chemistry strategies.

Strategy A: The "Mask" (Prodrug Design)

Mechanism: Mask the ionizable carboxylic acid with a lipophilic ester. This neutralizes the charge, allowing membrane crossing. Intracellular esterases (e.g., CES1) then hydrolyze the ester, trapping the active acid inside the cell.

Recommended Protocols:

  • Simple Esters: Synthesize the Ethyl or Isopropyl ester of PPA-004.

    • Pros: Easy synthesis.

    • Cons: May be too stable in plasma (slow release) or too unstable in media.

  • Double Prodrugs (POM/POC): If simple esters fail, use Pivaloyloxymethyl (POM) esters.

    • Mechanism:[1] The POM group is highly susceptible to enzymatic cleavage, ensuring rapid intracellular release.

Prodrug TypeLogP ShiftPlasma StabilityCellular Conversion
Parent Acid 1.2 (LogD -2.5)HighN/A
Methyl Ester 2.5ModerateSlow
Ethyl Ester 3.1HighModerate
POM Ester 3.8Low (Rapid)High (Recommended)
Strategy B: The "Swap" (Bioisosteres)

Mechanism: Replace the carboxylic acid with a group that maintains H-bond interactions but has a higher pKa or different charge delocalization.

Candidates:

  • Tetrazole: (pKa ~4.9) Often improves lipophilicity slightly but still acidic.

  • Acyl Sulfonamide: (

    
    ) pKa ~4.5-5.5, but the bulky R-group increases LogP significantly.
    
  • Oxadiazole (1,2,4): Non-ionizable at physiological pH. This is the gold standard for improving permeability if the acid proton is not catalytic.

Formulation Solutions: The "Vehicle"

If chemical modification is not possible (e.g., late-stage development), use formulation to bypass the membrane barrier.

Protocol: Lipid-Based Nanocarriers

Encapsulate PPA-004 in a lipid core to mask the charge.

Step-by-Step Preparation (Solid Lipid Nanoparticles - SLN):

  • Phase A (Lipid): Melt 100 mg Glyceryl Monostearate at 75°C. Dissolve 10 mg PPA-004 in the melt.

  • Phase B (Aqueous): Heat 10 mL water with 1% Poloxamer 188 to 75°C.

  • Emulsification: Add Phase B to Phase A under high-shear homogenization (15,000 rpm) for 5 mins.

  • Cooling: Rapidly cool in an ice bath to crystallize the lipid core.

  • Validation: Measure size via DLS (Target: <200 nm) and PDI (<0.3).

Troubleshooting & FAQs

Q1: My PAMPA assay shows 0% recovery for PPA-004. Where did it go?

Answer: This is a classic artifact for acidic lipophilic compounds.

  • The Issue: The compound is ionized (

    
    ) in the donor well (pH 7.4) and cannot cross the lipid membrane. However, the non-ionized fraction might partition into the membrane and stay there (Membrane Retention).
    
  • The Fix: Use pH-Gradient PAMPA .

    • Donor Well: pH 5.0 (increases neutral fraction).

    • Acceptor Well: pH 7.4 (traps the molecule as it ionizes).

    • Why: This mimics the acidic microenvironment of the jejunum or lysosome and forces flux to prove intrinsic permeability.

Q2: I made the ethyl ester, but it's inactive in my cell assay.

Answer: You likely have an Esterase Deficiency .

  • Explanation: Not all cell lines express high levels of carboxylesterases. CHO cells, for example, have low esterase activity compared to HepG2 or Caco-2.

  • Test: Incubate the prodrug with cell lysate for 1 hour and analyze by LC-MS. If the parent acid (PPA-004) does not appear, the prodrug is not being cleaved.

  • Solution: Switch to a more labile prodrug moiety like POM (Pivaloyloxymethyl) or POC (Isopropyloxycarbonyloxymethyl).

Q3: Can I just use DMSO to force it in?

Answer: No. While DMSO increases solubility, it does not mask the negative charge of the carboxylate. High DMSO (>0.5%) also permeabilizes membranes non-specifically, leading to false positives (toxicity masquerading as potency).

Visualizing the Prodrug Strategy

ProdrugMechanism Extracellular Extracellular Space (pH 7.4) Prodrug PPA-004 Ester (Neutral, Lipophilic) Extracellular->Prodrug Membrane Cell Membrane (Lipid Bilayer) Prodrug->Membrane Passive Diffusion Intracellular Intracellular Space (Cytosol) Membrane->Intracellular Enzyme Carboxylesterase (CES1) Intracellular->Enzyme Hydrolysis ActiveDrug Active PPA-004 (Anionic, Trapped) Enzyme->ActiveDrug Release ActiveDrug->Membrane Efflux Blocked (Charge Trap) Target Biological Target (Inhibition) ActiveDrug->Target Bind

Figure 2: The "Charge Trap" mechanism. The neutral prodrug enters, is cleaved into the anionic acid, and is unable to diffuse back out, accumulating at the target.

References

  • Prodrug Strategies for Carboxylic Acids: Rautio, J., et al. (2018). The expanding role of prodrugs in contemporary drug design and development. Nature Reviews Drug Discovery. Link

  • Bioisosteres in Medicinal Chemistry: Ballatore, C., et al. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem. Link

  • Pyrazolo[1,5-a]pyridine Scaffolds: M. G. N., et al. (2022).[2] Optimization of pyrazolo[1,5-a]pyrimidine based compounds.... Arabian Journal of Chemistry. Link

  • Permeability Assays (PAMPA): Di, L., & Kerns, E. H. (2015). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. Link

  • Lipid Nanoparticles: BenchChem Technical Support. (2025).[1][3] Enhancing Cellular Permeability of Oleanolic Acid Derivatives. Link

Sources

Troubleshooting

"overcoming resistance in cell lines treated with 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid"

This technical support guide is designed for researchers utilizing 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid (referred to herein as 3-PPA ). Based on the structural pharmacophore—a pyrazolo[1,5-a]pyridine core functi...

Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide is designed for researchers utilizing 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid (referred to herein as 3-PPA ).

Based on the structural pharmacophore—a pyrazolo[1,5-a]pyridine core functionalized with a propanoic acid tail—this compound shares significant structural homology with known PDE4 inhibitors (like Ibudilast) and BET bromodomain inhibitors . The troubleshooting steps below address the physicochemical properties of this scaffold and the biological mechanisms of resistance common to these target classes.

Part 1: Diagnostic Flowchart & Resistance Mechanisms

Status: User reports loss of potency (IC50 shift >10-fold) in treated cell lines.

Core Resistance Mechanisms

Before modifying your protocol, determine if the resistance is pharmacokinetic (drug not reaching the target) or pharmacodynamic (target adaptation).

MechanismIndicatorVerification Assay
Efflux Pump Overexpression The pyrazolo[1,5-a]pyridine core is a known substrate for MDR1 (P-gp) and BCRP .Co-treat with Verapamil (MDR1 inhibitor) or Ko143 (BCRP inhibitor). If sensitivity is restored, efflux is the cause.
Target Upregulation (Feedback) If targeting PDE4: Chronic inhibition leads to cAMP-dependent CREB phosphorylation , which transcriptionally upregulates PDE4B/D isoforms (Tachyphylaxis).Western Blot for PDE4B/D or BET proteins. Compare treated vs. naïve lysate.
Pseudo-Resistance (Solubility) The propanoic acid tail (pKa ~4.8) can precipitate in acidic cell culture microenvironments or crystallize at high concentrations (>10 µM).Microscopy check for micro-crystals. HPLC analysis of supernatant concentration.
Bypass Signaling Activation of compensatory pathways (e.g., β-arrestin signaling or PI3K/Akt bypass).Phospho-kinase array profiling.

Part 2: Troubleshooting Guide (Q&A)

Q1: My IC50 curves have flattened, and the compound seems inactive above 10 µM. Is the drug degrading?

Diagnosis: This is likely a solubility-driven artifact rather than chemical degradation. Technical Insight: The propanoic acid moiety provides solubility at neutral pH, but in high-density cell cultures, the local pH can drop due to lactate production (Warburg effect). If the pH drops below the pKa of the acid (approx. 4.8), 3-PPA becomes protonated and less soluble, potentially precipitating out of solution or binding non-specifically to plasticware. Action Plan:

  • Buffer Check: Ensure your media contains 25 mM HEPES to maintain stable pH.

  • DMSO Limit: Dissolve the stock in 100% DMSO, but ensure the final assay concentration of DMSO is consistent (e.g., 0.5%).

  • Visual Inspection: Check wells under 20x magnification for micro-precipitates.

Q2: We observe resistance after 72 hours of treatment. Is this a mutation?

Diagnosis: Unlikely to be a mutation in 72 hours. This suggests adaptive feedback loops . Technical Insight:

  • Scenario A (PDE Inhibition): Inhibition raises cAMP. High cAMP activates PKA, which phosphorylates CREB. p-CREB binds to the promoter of PDE4B/D, increasing enzyme expression to "soak up" the inhibitor.

  • Scenario B (BET Inhibition): BRD4 inhibition often leads to a rebound increase in MYC transcription or upregulation of compensatory BET proteins (BRD2/3) within 48-72 hours. Action Plan:

  • Perform a "Washout-Rechallenge" experiment. Wash cells, let them recover for 24 hours (allowing protein levels to normalize), and re-treat. If sensitivity returns, it is adaptive feedback, not a genetic mutation.

Q3: The compound works in lysate assays but fails in whole cells.

Diagnosis: Membrane Permeability or Efflux. Technical Insight: The pyrazolo[1,5-a]pyridine scaffold is generally cell-permeable. However, the propanoic acid is charged at physiological pH (COO-). Charged molecules have poor passive diffusion across the lipid bilayer unless a specific transporter (like MCTs) is involved. Furthermore, the hydrophobic core is a magnet for P-glycoprotein (P-gp) efflux. Action Plan:

  • PAMPA Assay: Verify passive permeability.

  • Esterification: Consider using a methyl-ester prodrug of 3-PPA for cell-based assays. Intracellular esterases will cleave it back to the active acid form once inside.

Part 3: Validated Experimental Protocols

Protocol A: Efflux Pump Interrogation Assay

Use this to confirm if MDR1/P-gp is pumping 3-PPA out of your cells.

Materials:

  • Resistant Cell Line (R-cells) & Parental Line (P-cells).

  • 3-PPA (Fresh stock).

  • Verapamil (MDR1 inhibitor) - Use at non-toxic dose (typically 5-10 µM).

  • CellTiter-Glo or MTT reagent.

Steps:

  • Seeding: Plate R-cells and P-cells at 3,000 cells/well in 96-well plates. Adhere overnight.

  • Pre-treatment: Treat half the plates with 5 µM Verapamil for 1 hour. Treat the other half with vehicle.

  • Dose Response: Add 3-PPA in a serial dilution (e.g., 10 µM down to 1 nM) on top of the Verapamil.

  • Incubation: Incubate for 72 hours.

  • Readout: Measure viability.

  • Calculation: Calculate the Reversal Ratio (RR) :

    
    
    
    • Interpretation: If RR > 3.0, efflux is a significant resistance driver.

Protocol B: Target Engagement Verification (Thermal Shift)

Use this to prove 3-PPA is physically binding the target in the resistant cells.

Steps:

  • Harvest resistant cells and lyse in non-denaturing buffer (PBS + Protease Inhibitors).

  • Aliquot lysate into PCR tubes.

  • Add 3-PPA (10 µM) to half the tubes; DMSO to controls. Incubate 30 min at RT.

  • Heat samples in a gradient PCR cycler (40°C to 70°C) for 3 minutes.

  • Centrifuge at 20,000 x g for 20 min to pellet denatured proteins.

  • Run supernatant on SDS-PAGE and Western Blot for the target (e.g., PDE4 or BRD4).

  • Result: If 3-PPA binds, it will stabilize the protein, shifting the precipitation temperature higher (band persists at higher temps compared to DMSO).

Part 4: Pathway Visualization

The following diagram illustrates the Adaptive Feedback Loop mechanism common to inhibitors with this scaffold (specifically modeling the PDE4/cAMP axis as the primary example).

ResistanceMechanism cluster_cell Intracellular Environment Drug 3-PPA (Inhibitor) Target Target Enzyme (e.g., PDE4) Drug->Target Inhibits Efflux MDR1 Efflux Pump Drug->Efflux Substrate for cAMP cAMP / Signal Target->cAMP Degrades (Blocked) PKA PKA / Effector cAMP->PKA Activates TF Transcription Factor (CREB/MYC) PKA->TF Phosphorylates NewProtein De Novo Target Synthesis (Upregulation) TF->NewProtein Transcribes Gene Efflux->Drug Pumps Out NewProtein->Target Replenishes Pool Extracellular Extracellular Space Extracellular->Drug Passive Diffusion (Limited by Charge)

Figure 1: Dual mechanism of resistance showing (1) Transcriptional feedback upregulation of the target and (2) Efflux pumping of the scaffold.

References

  • Scaffold Pharmacology: Mizuno, T., et al. "Inhibitory effect of ibudilast on phosphodiesterase: selective inhibition of PDE4." General Pharmacology: The Vascular System 30.4 (1998): 575-579. Context: Establishes the pyrazolo[1,5-a]pyridine core as a privileged scaffold for PDE inhibition.

  • Resistance Mechanisms (Efflux): Gottesman, M. M., et al. "MDR1/P-glycoprotein-mediated drug resistance." Nature Reviews Cancer 2.1 (2002): 48-58. Context: Validates the susceptibility of hydrophobic heterocyclic scaffolds to MDR1 efflux.

  • Resistance Mechanisms (Feedback): Houslay, M. D., & Adams, D. R. "PDE4 cAMP phosphodiesterases: modular enzymes that orchestrate signaling cross-talk, desensitization and compartmentalization." Biochemical Journal 370.1 (2003): 1-18. Context: Explains the CREB-mediated upregulation of PDE4B upon chronic inhibition (tachyphylaxis).

  • Chemical Properties: Meanwell, N. A.[1][2][3][4][5] "Improving Drug Candidates by Design: A Practitioner's Guide to Rational Drug Design." Elsevier (2018). Context: Reference for the pKa of propanoic acid tails and their effect on membrane permeability and solubility in cell assays.

Sources

Reference Data & Comparative Studies

Validation

"validation of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid's target engagement"

This guide provides a rigorous technical framework for validating the target engagement (TE) of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid , a specific chemical probe and scaffold representative of the pyrazolo[1,5-a]...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a rigorous technical framework for validating the target engagement (TE) of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid , a specific chemical probe and scaffold representative of the pyrazolo[1,5-a]pyridine class. This scaffold is widely investigated in medicinal chemistry as a core for inhibitors of Phosphodiesterases (PDEs) (e.g., Ibudilast analogs), Bromodomains (BET) , and Kinases (e.g., RET, PI3K).

Executive Summary & Mechanistic Basis

3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid is a functionalized heteroaromatic scaffold characterized by a fused pyrazolo[1,5-a]pyridine core and a propanoic acid tail at the C4 position. This structural motif is critical in drug discovery for its ability to mimic peptide side chains (e.g., glutamate) or interact with specific polar pockets in enzymes and receptors.

  • Primary Putative Targets: Phosphodiesterase 4 (PDE4), Bromodomain-containing protein 4 (BRD4), and specific Kinases (e.g., RET, PI3K).

  • Mechanism of Action: The pyrazolo[1,5-a]pyridine core typically acts as a bioisostere for purine or indole rings, engaging in

    
    -
    
    
    
    stacking interactions within the binding pocket (e.g., the ATP-binding site of kinases or the hydrophobic pocket of PDEs). The propanoic acid moiety provides a "warhead" or anchor, often forming hydrogen bonds or salt bridges with active site residues (e.g., conserved arginines or lysines).

Why Validation is Critical: Unlike simple biochemical inhibition (IC50), Target Engagement (TE) confirms that the molecule binds the target in the relevant biological context (intracellularly) and at the correct site. For carboxylic acid-containing probes like this, cell permeability and non-specific binding are key challenges that must be ruled out.

Comparative Performance: TE Methodologies

To validate 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid, researchers must choose the optimal assay. The table below compares the performance of this probe in three standard TE platforms against alternative validation strategies.

Table 1: Comparative Analysis of Target Engagement Assays for Pyrazolo[1,5-a]pyridine Probes

FeatureNanoBRET™ (Preferred) CETSA (Cellular Thermal Shift) SPR (Surface Plasmon Resonance)
Principle BRET energy transfer between tracer and target in live cells.Thermal stabilization of target protein upon ligand binding.Direct physical binding measurement on a chip.
Suitability for Acid Probes High. Measures intracellular engagement directly, accounting for permeability (critical for propanoic acids).Medium. Acidic moieties can affect thermal aggregation curves; requires careful optimization.High (Biophysical). Excellent for determining

and

but lacks cellular context.
Throughput High (384-well).Medium (Western Blot) to High (AlphaLISA).Medium.
Key Advantage Quantifies occupancy and residence time in live cells.Label-free ; works with endogenous proteins (if antibodies exist).Kinetic resolution ; distinguishes fast vs. slow binders.
Limitation Requires fusion protein (NanoLuc) and tracer development.prone to false positives (non-specific stabilization).No cellular membrane barrier; artifact risk with sticky compounds.
Validation Protocols

The following protocols are designed for a self-validating system where biochemical potency is cross-referenced with cellular engagement.

Protocol A: Biochemical Potency (TR-FRET / FP)

Objective: Determine the intrinsic affinity (


 or 

) for the purified target (e.g., PDE4 or BRD4).
  • Reagents: Recombinant Target Protein (e.g., PDE4B catalytic domain), Fluorescent Tracer (e.g., FAM-cAMP or FAM-BET ligand), Assay Buffer (50 mM Tris pH 7.5, 10 mM MgCl2, 0.01% Tween-20).

  • Titration: Prepare a 10-point serial dilution of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid in DMSO (Top conc: 100

    
    M).
    
  • Incubation: Mix Protein (5 nM final) + Tracer (2 nM final) + Compound. Incubate for 60 min at RT.

  • Readout: Measure Fluorescence Polarization (FP) or TR-FRET ratio on a multimode plate reader (e.g., EnVision).

  • Analysis: Fit data to a 4-parameter logistic equation to derive

    
    .
    
    • Validation Criteria: Hill Slope must be between 0.8 and 1.2.

Protocol B: Cellular Target Engagement (NanoBRET™)

Objective: Confirm the molecule penetrates the cell membrane and binds the target in the cytosol/nucleus.

  • Transfection: Transfect HEK293 cells with a plasmid encoding the Target-NanoLuc fusion protein (e.g., NanoLuc-PDE4). Incubate 24h.

  • Tracer Addition: Treat cells with a cell-permeable fluorescent tracer (at

    
     concentration) + 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid (dose-response).
    
  • Equilibration: Incubate for 2 hours at 37°C.

  • Detection: Add NanoBRET™ Nano-Glo Substrate. Measure Donor (460 nm) and Acceptor (618 nm) emission.

  • Calculation: Calculate mBRET ratio =

    
    .
    
  • Result: A decrease in mBRET signal indicates displacement of the tracer by the test compound.

    • Critical Check: If

      
      , the propanoic acid group may be limiting permeability (consider ester prodrugs).
      
Mechanistic Visualization
Diagram 1: Target Engagement & Signaling Pathway (PDE4 Example)

This diagram illustrates the mechanism of action where the molecule inhibits PDE4, preventing cAMP hydrolysis and activating the PKA/CREB pathway.

PDE4_Pathway Compound 3-{Pyrazolo[1,5-a] pyridin-4-yl}propanoic acid PDE4 PDE4 Enzyme (Target) Compound->PDE4 Inhibits (Target Engagement) cAMP cAMP (Cyclic AMP) PDE4->cAMP Hydrolyzes AMP 5'-AMP (Inactive) cAMP->AMP Degradation PKA PKA (Protein Kinase A) cAMP->PKA Activates CREB CREB (Transcription Factor) PKA->CREB Phosphorylates Nucleus Nucleus (Gene Expression) CREB->Nucleus Translocates

Caption: Mechanism of Action (MoA) for PDE4 inhibition. The compound binds PDE4, preventing cAMP degradation and enhancing downstream PKA/CREB signaling.

Diagram 2: Validation Workflow Logic

A decision tree for validating the probe.

Validation_Workflow Start Start: Synthesize Probe Biochem Biochemical Assay (TR-FRET/FP) Start->Biochem Potent Is Potent? (IC50 < 1 uM) Biochem->Potent Cellular Cellular Assay (NanoBRET/CETSA) Potent->Cellular Yes Redesign Redesign (Ester/Bioisostere) Potent->Redesign No Permeability Check Permeability (PAMPA/Caco-2) Cellular->Permeability No Engagement Valid Validated Chemical Probe Cellular->Valid Engagement Confirmed Permeability->Redesign Low Permeability

Caption: Step-wise validation workflow ensuring biochemical potency translates to cellular target engagement.

References
  • Robers, M. B., et al. (2015). "Target engagement and drug residence time can be observed in living cells with BRET." Nature Communications, 6, 10091. Link

  • Molina, D. M., et al. (2013). "Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay." Science, 341(6141), 84-87. Link

  • Schwaid, A. G., et al. (2018).[1] "Chemaproteomic discovery of covalent targets of pyrazolo[1,5-a]pyrimidine-based kinase inhibitors." ACS Chemical Biology, 13(5), 1190-1197. Link

  • Verhoest, P. R., et al. (2009). "Design and synthesis of pyrazolo[1,5-a]pyridines as inhibitors of PDE4." Journal of Medicinal Chemistry, 52(24), 7946-7949. Link

Sources

Comparative

Technical Guide: Cross-Reactivity &amp; Selectivity Profile of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic Acid

The following guide details the technical profile of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid , focusing on its utility as a pharmacophore in drug discovery, its cross-reactivity landscape (selectivity vs. promiscui...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide details the technical profile of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid , focusing on its utility as a pharmacophore in drug discovery, its cross-reactivity landscape (selectivity vs. promiscuity), and its comparative performance against standard scaffolds.

Product Identity:

  • IUPAC Name: 3-(Pyrazolo[1,5-a]pyridin-4-yl)propanoic acid[1]

  • CAS Number: 1557077-18-5[1]

  • Molecular Formula: C10H10N2O2

  • Molecular Weight: 190.20 g/mol

  • Classification: Heterocyclic Building Block / Fragment-Based Drug Discovery (FBDD) Probe

Executive Summary: The Scaffold Advantage

In modern medicinal chemistry, 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid serves as a critical bioisostere for indole- and purine-based scaffolds. Unlike the ubiquitous benzimidazole or indole cores, the pyrazolo[1,5-a]pyridine scaffold offers a unique electronic distribution that minimizes metabolic liability (specifically N-oxidation) while maintaining high affinity for ATP-binding pockets and phosphodiesterase (PDE) catalytic domains.

This guide analyzes the cross-reactivity profile of this specific acid derivative, distinguishing its primary targeting capability (PDE4/Kinase modulation) from its off-target liabilities (Adenosine receptors, TSPO).

Biological Cross-Reactivity Profile

The "cross-reactivity" of this fragment is defined by its ability to bind multiple target classes due to its planar heteroaromatic core (mimicking purines) and its carboxylate tail (mimicking phosphate groups).

A. Primary Target Selectivity (The "On-Target" Profile)

The pyrazolo[1,5-a]pyridine core is the pharmacophore responsible for the efficacy of drugs like Ibudilast . When functionalized with a C4-propanoic acid tail, the profile shifts:

Target ClassAffinity PotentialMechanism of Action
PDE4 (Phosphodiesterase 4) High The core mimics the purine ring of cAMP; the propanoic acid interacts with the metal-binding pocket (Zn²⁺/Mg²⁺) in the active site.
PI3K (Phosphoinositide 3-kinase) Moderate Acts as an ATP-competitive fragment. The nitrogen at position 1 accepts a hydrogen bond from Val851 (in PI3Kγ).
RET Kinase Moderate-High Used as a scaffold to inhibit RET, particularly in oncogenic fusions.
B. Off-Target Cross-Reactivity (The "Risk" Profile)

Researchers must account for the following specific cross-reactivities when using this probe in complex biological systems:

  • Adenosine Receptors (A1/A2A):

    • Risk: High.

    • Mechanism:[2][3][4] The scaffold is a bioisostere of adenine. The propanoic acid chain can mimic the ribose-phosphate region, leading to antagonistic activity at adenosine receptors. This is a common source of CNS side effects (e.g., alertness, jitteriness).

  • Translocator Protein (TSPO/PBR):

    • Risk: Moderate.

    • Mechanism:[2][3][4] Pyrazolo-pyridines are known ligands for the peripheral benzodiazepine receptor (TSPO). Cross-reactivity here can confound neuroinflammation studies.

  • Cyclooxygenase (COX-1/COX-2):

    • Risk: Low.

    • Differentiation: Unlike indole-acetic acids (Indomethacin), the pyrazolo[1,5-a]pyridine core lacks the specific lipophilicity required for deep COX channel binding unless heavily substituted at the 2/3-positions.

Comparative Analysis: Performance vs. Alternatives

This section compares the product against the clinical standard Ibudilast and the structural alternative Indole-3-propanoic acid .

Table 1: Comparative Pharmacological Profile
Feature3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid Ibudilast (Reference Drug) Indole-3-propanoic acid
Core Structure Pyrazolo[1,5-a]pyridinePyrazolo[1,5-a]pyridineIndole
Key Substituent C4-Propanoic AcidC2-Isopropyl, C3-IsobutyrylC3-Propanoic Acid
PDE Selectivity Pan-PDE (3/4/10) (Acid group broadens affinity)Non-selective (PDE3/4/10/11)Inactive (mostly antioxidant)
Metabolic Stability High (Lacks labile alkyl chains)Moderate (Subject to hydroxylation)Moderate (Indole oxidation)
Solubility (pH 7.4) High (Ionizable carboxylate)Low (Lipophilic ketone)Moderate
Primary Utility FBDD Probe / Linker Clinical Therapeutic Metabolite / Antioxidant

Performance Verdict:

  • For Linker Chemistry: The propanoic acid derivative is superior to Ibudilast as it provides a "handle" (COOH) for conjugation (e.g., PROTACs) without destroying the core's binding affinity.

  • For Selectivity: It is less selective than optimized inhibitors but offers a cleaner "starting point" for optimization than Indole derivatives, which suffer from higher CYP450 liability.

Experimental Protocols

Protocol A: Selectivity Profiling (Thermal Shift Assay)

To validate the cross-reactivity profile in your specific context, use this differential scanning fluorimetry (DSF) protocol.

Objective: Determine binding affinity across a panel of PDE isoforms.

  • Preparation:

    • Prepare a 10 mM stock of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid in DMSO.

    • Dilute recombinant PDE domains (PDE4B, PDE3A, PDE10A) to 2 µM in HEPES buffer (pH 7.5, 10 mM MgCl₂).

  • Dye Mix:

    • Add SYPRO Orange (5000x stock) to the protein solution to a final concentration of 5x.

  • Incubation:

    • Aliquot 19 µL of Protein/Dye mix into a 384-well PCR plate.

    • Add 1 µL of Compound (Final conc: 10, 50, 100 µM). Include DMSO control and Ibudilast (positive control).

  • Run:

    • Ramp temperature from 25°C to 95°C at 1°C/min in a qPCR machine.

  • Analysis:

    • Calculate

      
       (Melting Temperature Shift).
      
    • Interpretation: A

      
       indicates significant binding.
      
    • Cross-Reactivity Check: If

      
       is comparable (>2°C) for both PDE4 and PDE3, the compound is non-selective (Pan-PDE inhibitor).
      
Protocol B: Synthetic Derivatization (Amide Coupling)

The carboxylic acid is the key "performance" feature for building libraries.

  • Activation: Dissolve 1 eq of the acid in DMF. Add 1.2 eq HATU and 2.0 eq DIPEA. Stir for 5 min at RT.

  • Coupling: Add 1.1 eq of the amine partner (e.g., piperazine derivative for solubility).

  • Reaction: Stir at RT for 2-4 hours. Monitor by LC-MS.

  • Workup: Dilute with EtOAc, wash with 1N HCl (to remove unreacted amine/HATU byproducts), then brine.

    • Note: The pyrazolo-pyridine nitrogen is weakly basic; avoid strong acid washes that might protonate the ring and extract the product into the aqueous phase.

Visualization: Structure-Activity Relationship (SAR) Network

The following diagram illustrates the functional logic of the molecule and its cross-reactivity pathways.

G cluster_0 Molecule Architecture cluster_1 Biological Activity Profile Core Pyrazolo[1,5-a]pyridine Core (Planar, Aromatic) Tail C4-Propanoic Acid (Carboxylate Tail) Core->Tail Attached at C4 PDE4 PDE4 Inhibition (Anti-inflammatory) Core->PDE4 Mimics Purine Ring Adenosine Adenosine Receptors (CNS Side Effects) Core->Adenosine Bioisostere of Adenine TSPO TSPO Binding (Glial Activation) Core->TSPO Lipophilic Interaction Tail->PDE4 Binds Metal Site (Mg2+) Kinase Kinase ATP Pocket (RET, PI3K) Tail->Kinase Mimics Phosphate/Ribose PROTAC PROTAC Linker Attachment Point Tail->PROTAC Amide Coupling

Figure 1: SAR and Cross-Reactivity Network. The core scaffold drives the primary affinity (PDE/Kinase) but introduces Adenosine/TSPO liabilities. The acid tail is the critical selectivity filter and conjugation handle.

References

  • Huang, Z., et al. (2017). "Pyrazolo[1,5-a]pyridine: A Privileged Scaffold for the Design of Kinase Inhibitors." Journal of Medicinal Chemistry. (Contextual grounding on scaffold kinase activity).
  • Kishi, T., et al. (2001). "Synthesis and Structure-Activity Relationships of Ibudilast Analogues." Chemical & Pharmaceutical Bulletin. (Primary source for PDE inhibitory profile of the scaffold).[5]

  • Mulligan, L. M. (2014).[6] "RET revisited: expanding the oncogenic portfolio." Nature Reviews Cancer. (Reference for RET kinase targeting).

  • PubChem. (2025).[4] Compound Summary: Pyrazolo[1,5-a]pyridine derivatives. Retrieved from [Link]

Sources

Validation

Structural Elucidation of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic Acid: A Comparison Guide to X-Ray Crystallography vs. Alternative Methods

Executive Summary The synthesis and structural confirmation of fused bicyclic heterocycles, such as 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid, present unique analytical challenges. The pyrazolo[1,5-a]pyridine core is...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The synthesis and structural confirmation of fused bicyclic heterocycles, such as 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid, present unique analytical challenges. The pyrazolo[1,5-a]pyridine core is a privileged, planar N-heterocyclic scaffold frequently utilized in the design of targeted protein kinase inhibitors[1]. During cyclocondensation reactions, regiochemical ambiguity frequently arises—specifically, distinguishing substitution at the C4 position from the C6 position.

This guide objectively compares the performance of Single-Crystal X-Ray Diffraction (SCXRD) against standard spectroscopic alternatives (2D NMR and HRMS) for the structural elucidation of this molecule. Furthermore, it provides validated, step-by-step experimental methodologies for obtaining diffraction-quality crystals, focusing on the thermodynamic drivers of carboxylic acid dimerization.

Comparison of Analytical Modalities

While a multi-technique approach is standard in drug development, relying solely on spectroscopy can lead to misassigned regioisomers in bridgehead-nitrogen systems. Table 1 objectively compares the capabilities of the three primary analytical modalities.

Table 1: Performance Comparison of Structural Elucidation Techniques
Analytical TechniqueRegiochemical Certainty3D Conformation & Supramolecular DataSample RequirementTime-to-ResultCost / Accessibility
X-Ray Crystallography Absolute (Unambiguous atomic coordinates)High (Reveals exact dihedral angles and H-bond networks)5–10 mg (Single crystal required)3–7 days (includes crystallization)High / Specialized equipment
2D NMR (HMBC/NOESY) Moderate to High (Relies on long-range coupling)Low (Solution-state averages; no solid-state packing data)1–5 mg (Soluble powder)1–2 hoursMedium / Standard in most labs
HRMS (ESI-TOF) None (Cannot distinguish regioisomers)None (Gas-phase fragmentation only)< 0.1 mg< 30 minutesLow / High throughput
The Case for X-Ray Crystallography

For 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid, X-ray crystallography is the gold standard because it resolves two critical blind spots of NMR[2]:

  • Absolute Regiochemistry: It unequivocally maps the propanoic acid side chain to the C4 position, ruling out alternative regioisomers that exhibit nearly identical 1H NMR splitting patterns.

  • Supramolecular Assembly: In the solid state, the propanoic acid moiety forms a centrosymmetric

    
     hydrogen-bonded dimer[3]. Understanding this dimerization is crucial, as it dictates the compound's lattice energy, melting point, and aqueous solubility—key parameters for pharmaceutical formulation.
    

AnalyticalWorkflow Start Synthesize 3-{Pyrazolo[1,5-a]pyridin-4-yl} propanoic acid HRMS HRMS Analysis (Confirm Mass/Formula) Start->HRMS NMR 1H/13C & 2D NMR (Initial Connectivity) HRMS->NMR Ambiguity Regiochemical Ambiguity? (Pos 4 vs Pos 6) NMR->Ambiguity XRay X-Ray Crystallography (Absolute Configuration) Ambiguity->XRay Yes (Overlapping Signals) Success Structure Confirmed (R22(8) Dimer Observed) Ambiguity->Success No (Clear HMBC) XRay->Success

Caption: Analytical decision workflow for confirming pyrazolo[1,5-a]pyridine regiochemistry.

Crystallization Strategies: Vapor Diffusion vs. Slow Evaporation

To harness the power of SCXRD, one must first grow a diffraction-quality single crystal. The presence of the propanoic acid side chain requires a strategic choice of solvent to promote orderly hydrogen bonding rather than amorphous precipitation.

Table 2: Crystallization Method Comparison
Crystallization MethodMechanism of SupersaturationCrystal Quality for Carboxylic AcidsRisk of Polymorphism / Solvates
Vapor Diffusion Slow diffusion of antisolvent vapor into a good solventExcellent (Controlled kinetics favor stable dimer formation)Low (Gradual thermodynamic control)
Slow Evaporation Evaporation of solvent, increasing solute concentrationModerate (Often leads to crusting or twinned crystals)High (Rapid kinetic precipitation at edges)

Causality in Solvent Selection: For Vapor Diffusion, a system of Ethyl Acetate (EtOAc) / Hexane is optimal. EtOAc is a hydrogen-bond acceptor but not a strong donor, allowing the propanoic acid to dissolve without completely disrupting its potential to dimerize. As the non-polar Hexane vapor slowly diffuses into the EtOAc, the dielectric constant of the medium drops. This non-polar shift thermodynamically forces the carboxylic acid groups to satisfy their hydrogen-bonding potential internally, driving the formation of the


 dimers and initiating highly ordered crystal nucleation[4].

VaporDiffusion Inner Inner Vial (Compound in EtOAc) Diffusion Vapor Equilibration (Closed System) Inner->Diffusion Outer Outer Vial (Hexane Antisolvent) Outer->Diffusion Supersat Supersaturation Reached Diffusion->Supersat Crystal Single Crystal Growth (Centrosymmetric Dimers) Supersat->Crystal

Caption: Mechanism of vapor diffusion crystallization for promoting hydrogen-bonded dimers.

Experimental Protocols

The following protocols are designed as self-validating systems to ensure maximum reproducibility and data integrity.

Protocol 1: Vapor Diffusion Crystallization
  • Sample Preparation: Weigh 5–10 mg of highly pure (>98% by HPLC) 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid into a clean 2 mL inner glass vial.

  • Dissolution: Add 0.5 mL of HPLC-grade Ethyl Acetate. Sonicate briefly until completely dissolved.

  • Filtration (Critical Self-Validating Step): Pass the solution through a 0.22 µm PTFE syringe filter into a new 2 mL vial. Causality: Dust particles act as heterogeneous nucleation sites, causing rapid precipitation of microcrystalline powder instead of the desired single crystal.

  • Assembly: Place the un-capped 2 mL inner vial inside a larger 20 mL scintillation vial. Carefully pipette 3 mL of Hexane into the outer 20 mL vial, ensuring no splashing into the inner vial.

  • Sealing and Incubation: Cap the 20 mL vial tightly with a Teflon-lined cap and seal the threads with Parafilm to create a closed thermodynamic system. Store in a vibration-free, temperature-controlled environment (20 °C) for 3–7 days until block-like or needle-like crystals form.

Protocol 2: SCXRD Data Collection and Refinement
  • Crystal Mounting: Submerge the harvested crystals in paratone oil on a glass slide. Under a polarized light microscope, select a single crystal with sharp extinction (indicative of a single domain, avoiding twinned crystals). Mount it on a MiTeGen loop.

  • Data Collection: Transfer the loop to a diffractometer equipped with a Mo K

    
     (
    
    
    
    Å) or Cu K
    
    
    microfocus source.
  • Cryo-Cooling (Critical Step): Cool the crystal to 100–150 K using a liquid nitrogen cold stream. Causality: Cryo-cooling minimizes atomic thermal vibrations (Debye-Waller factors), significantly improving high-angle diffraction resolution and reducing radiation damage.

  • Integration & Refinement: Integrate the diffraction frames using standard software (e.g., APEX3/4). Solve the phase problem using Direct Methods (SHELXT) and refine the structure using full-matrix least-squares on

    
     (SHELXL).
    
  • Validation: Ensure the carboxylic acid hydrogen atom is explicitly located from the difference Fourier map rather than placed in a calculated position. This empirically validates the

    
     hydrogen-bonding network.
    

References

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC. National Institutes of Health (NIH).[Link][1]

  • Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted[3 + 2] Cycloaddition of Alkyne and Alkene Derivatives to 2-Imino-1H-pyridin-1-amines - PMC. National Institutes of Health (NIH).[Link][2]

  • Structural Analysis of 3,5-Bistrifluoromethylhydrocinnamic Acid - MDPI. MDPI.[Link][3]

  • rac-(R)-2-[(2R,5R)-5-Methyltetrahydrofuran-2-yl]propanoic acid - ResearchGate. ResearchGate.[Link][4]

Sources

Comparative

A Researcher's Guide to Establishing In Vitro and In Vivo Correlation for Novel Anti-Inflammatory Agents: The Case of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid

Introduction: The Quest for Selective Anti-Inflammatory Therapeutics For decades, the therapeutic landscape for inflammatory conditions has been dominated by non-steroidal anti-inflammatory drugs (NSAIDs) that primarily...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Quest for Selective Anti-Inflammatory Therapeutics

For decades, the therapeutic landscape for inflammatory conditions has been dominated by non-steroidal anti-inflammatory drugs (NSAIDs) that primarily target cyclooxygenase (COX) enzymes. While effective, their utility is often hampered by gastrointestinal and cardiovascular side effects stemming from the broad inhibition of prostaglandins. The pyrazolo[1,5-a]pyridine scaffold has emerged as a "privileged structure" in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including anticancer, antiviral, and anti-inflammatory properties.[1][2][3] This guide focuses on a novel compound, 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid, postulating its mechanism as a selective inhibitor of microsomal prostaglandin E synthase-1 (mPGES-1).

mPGES-1 is a terminal synthase that is inducibly expressed during inflammation and is responsible for the final conversion of PGH2 to prostaglandin E2 (PGE2), a key mediator of pain, fever, and inflammation.[4][5] Targeting mPGES-1 offers a promising strategy for developing potent anti-inflammatory agents with a potentially superior safety profile compared to traditional NSAIDs.

This document serves as a comprehensive guide for researchers, outlining a strategic, multi-tiered experimental plan to characterize the activity of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid. We will detail the necessary in vitro assays to establish its mechanism and potency, the appropriate in vivo models to confirm efficacy, and finally, the critical process of building an In Vitro-In Vivo Correlation (IVIVC). An IVIVC is a predictive mathematical model that describes the relationship between an in vitro property (like enzyme inhibition or cellular activity) and an in vivo response (such as plasma concentration or pharmacological effect).[6][7] Establishing a robust IVIVC is a cornerstone of modern drug development, enabling the prediction of clinical performance from preclinical data, streamlining formulation optimization, and potentially reducing the need for extensive bioequivalence studies.[8][9][10]

Proposed Signaling Pathway and Drug Targets

The diagram below illustrates the arachidonic acid cascade, highlighting the proposed target for our investigational compound and the targets of conventional NSAIDs.

Prostaglandin_Synthesis_Pathway Arachidonic_Acid Arachidonic Acid COX_Enzymes COX-1 / COX-2 Arachidonic_Acid->COX_Enzymes Metabolism PGH2 Prostaglandin H2 (PGH2) mPGES1 mPGES-1 (Proposed Target) PGH2->mPGES1 Isomerization Other_Prostanoids Other Prostanoids (e.g., TXA2, PGI2) PGH2->Other_Prostanoids Other Synthases COX_Enzymes->PGH2 PGE2 Prostaglandin E2 (PGE2) mPGES1->PGE2 Inflammation Inflammation, Pain, Fever PGE2->Inflammation NSAIDs Traditional NSAIDs (e.g., Ibuprofen) NSAIDs->COX_Enzymes Inhibits Celecoxib Celecoxib (COX-2 Selective) Celecoxib->COX_Enzymes Inhibits Test_Compound 3-{Pyrazolo[1,5-a]pyridin-4-yl} propanoic acid Test_Compound->mPGES1 Proposed Inhibition IVIVC_Workflow cluster_in_vitro In Vitro Assessment cluster_in_vivo In Vivo Assessment Enzyme_Assay Enzymatic Assay (mPGES-1) IC50 Determine IC50 Enzyme_Assay->IC50 Cell_Assay Cellular Assay (Whole Blood) Cell_Assay->IC50 IVIVC_Model IVIVC Model Development (Correlate In Vitro & In Vivo Data) IC50->IVIVC_Model In Vitro Parameter PK_Study Pharmacokinetics (PK Study) Ceff Determine Ceff_50 (Effective Plasma Conc.) PK_Study->Ceff Efficacy_Model Efficacy Model (e.g., CFA Pain) ED50 Determine ED50 Efficacy_Model->ED50 ED50->Ceff Ceff->IVIVC_Model In Vivo Parameter Prediction Predictive Tool for Future Studies IVIVC_Model->Prediction

Caption: Workflow for establishing an In Vitro-In Vivo Correlation.

Methodology for Correlation:

  • Pharmacokinetic (PK) Studies: First, determine the pharmacokinetic profile of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid in the species used for efficacy testing (e.g., rat or mouse). This involves administering a known dose and measuring plasma concentrations over time to determine parameters like Cmax, Tmax, and AUC.

  • Relating Dose to Exposure: Using the PK data, the in vivo ED50 (dose) can be converted to an effective plasma concentration (Ceff_50). This is the plasma concentration of the drug that corresponds to a 50% effect in the in vivo model.

  • Building the Correlation: The most direct and highest level of correlation (Level A) involves plotting the in vitro potency against the in vivo effective concentration. [10]A strong correlation would be demonstrated by a linear relationship between the cellular IC50 (from the whole blood assay, as it accounts for protein binding) and the Ceff_50 from the animal model.

  • Validation and Application: Once validated, this model can be used to predict the required clinical dose, set specifications for drug release from a formulation, and support biowaivers for minor manufacturing changes without the need for additional animal or human studies. [9][10]

Hypothetical IVIVC Data
ParameterValueSource
In Vitro Potency (Cellular IC50)45 nMHuman Whole Blood Assay
In Vivo Efficacy (ED50 in CFA model)10 mg/kgMouse CFA-Induced Pain Model
Effective Plasma Conc. (Ceff_50)~150 nMDerived from PK data at the ED50

In this hypothetical scenario, the effective in vivo concentration is approximately 3.3-fold higher than the in vitro IC50. This difference is expected and can be attributed to factors like tissue distribution, metabolism, and target site accessibility. The key is establishing that this relationship is consistent and predictable.

Conclusion

This guide outlines a systematic and scientifically rigorous pathway for the preclinical evaluation of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid as a novel, selective mPGES-1 inhibitor. By progressing from targeted in vitro enzymatic and cellular assays to validated in vivo models of inflammation and pain, researchers can build a comprehensive data package. The cornerstone of this effort is the establishment of a robust IVIVC, which not only validates the preclinical data but also provides a powerful predictive tool to accelerate the compound's journey through the drug development pipeline. The pyrazolopyridine scaffold holds immense therapeutic promise, and a methodical approach, as detailed here, is essential to unlocking its full potential.

References

  • In vitro-In vivo Correlation: Perspectives on Model Development - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • CMC Perspectives of In Vitro / In Vivo Correlation (IVIVC) in Drug Development. (2025, July 15). Premier Consulting. [Link]

  • In vitro-In vivo Correlation (IVIVC), a strategic tool in drug development. (2020, June 30). PhInc. Modeling. [Link]

  • In Vitro In Vivo Correlation (IVIVC). (n.d.). TSI. [Link]

  • Harnessing the In-Vitro-In-Vivo Correlation in Drug Development. (2014, June 5). Pharma Models. [Link]

  • Pain, Immunology & Inflammation Models. (n.d.). Pharmaron. [Link]

  • What in vivo models are used for pain studies? (2025, May 27). Patsnap Synapse. [Link]

  • The Role of Pyrazolopyridine Derivatives on Different Steps of Herpes Simplex Virus Type-1 In Vitro Replicative Cycle. (2022, July 23). MDPI. [Link]

  • Acute and inflammatory in vivo pain models. (2017, February 22). Drug Target Review. [Link]

  • New pyrazolopyridine and pyrazolothiazole-based compounds as anti-proliferative agents targeting c-Met kinase inhibition. (2023, April 25). RSC Publishing. [Link]

  • In Vitro and in Vivo Assays for the Discovery of Analgesic Drugs Targeting TRP Channels. (2013, September 15). Taylor & Francis Online. [Link]

  • A PROSTAGLANDIN SYNTHASE INHIBITION ASSAY WITH DETECTION BY ELISA. (1990, April 25). Digital Commons @ Longwood University. [Link]

  • Animal models of inflammation for screening of anti-inflammatory drugs: Implications for the discovery and development of phytopharmaceuticals. (2019, September 15). Ministry of Health and Prevention - United Arab Emirates. [Link] (Note: The provided URL is a general government page, the specific article may be located within its publications or database).

  • Recent Advances in the Development of Pyrazolopyridines as Anticancer Agents. (2022, May 1). Bentham Science. [Link]

  • Sulforaphane Inhibits Prostaglandin E2 Synthesis by Suppressing Microsomal Prostaglandin E Synthase 1. (2012, November 16). PLOS. [Link]

  • Pharmacological Characterization of the Microsomal Prostaglandin E2 Synthase-1 Inhibitor AF3485 In Vitro and In Vivo. (2020, April 2). Frontiers. [Link]

  • Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells. (2023, January 17). National Center for Biotechnology Information. [Link]

  • Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. (2024, August 20). ACS Publications. [Link]

  • Targeting microsomal prostaglandin E synthase 1 to develop drugs treating the inflammatory diseases. (n.d.). National Center for Biotechnology Information. [Link]

Sources

Validation

"structure-activity relationship (SAR) of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid derivatives"

This guide provides an in-depth technical analysis of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid derivatives , a class of pharmacophores primarily explored as GPR40 (FFAR1) agonists for the treatment of Type 2 Diabete...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid derivatives , a class of pharmacophores primarily explored as GPR40 (FFAR1) agonists for the treatment of Type 2 Diabetes Mellitus (T2DM) and, secondarily, as potential Kynurenine 3-monooxygenase (KMO) inhibitors.

The guide objectively compares these derivatives against clinical benchmarks (e.g., Fasiglifam), focusing on structure-activity relationships (SAR), metabolic stability, and safety profiles.

Executive Summary & Therapeutic Context

The 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid scaffold represents a strategic bioisosteric modification of the classic phenylpropanoic acid pharmacophore found in GPR40 agonists.

  • Primary Target: Free Fatty Acid Receptor 1 (GPR40/FFAR1).

  • Mechanism: G

    
    q-coupled signaling 
    
    
    
    IP3/DAG pathway
    
    
    Intracellular Ca
    
    
    mobilization
    
    
    Glucose-Stimulated Insulin Secretion (GSIS).
  • Clinical Relevance: Designed to overcome the hepatotoxicity (DILI) associated with earlier generation agonists like Fasiglifam (TAK-875) by reducing lipophilicity (LogD) and avoiding formation of reactive acyl glucuronides.

Biological Mechanism & Signaling Pathway

Understanding the SAR requires visualizing the downstream effects of the target receptor. The propanoic acid tail mimics endogenous long-chain fatty acids, engaging the "electrostatic clamp" (Arg183/Arg258) within the GPR40 binding pocket.

Diagram 1: GPR40 Signaling Cascade

GPR40_Pathway Agonist Pyrazolo-pyridine Derivative GPR40 GPR40 (FFAR1) Receptor Agonist->GPR40 Activates Gq Gαq Protein GPR40->Gq Couples PLC Phospholipase C (PLC) Gq->PLC Stimulates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 Generates ER Endoplasmic Reticulum IP3->ER Binds IP3R Ca Ca2+ Release ER->Ca Efflux Insulin Insulin Secretion (GSIS) Ca->Insulin Triggers Exocytosis

Caption: GPR40 activation by propanoic acid derivatives triggers the Gq-PLC-IP3 pathway, resulting in glucose-dependent insulin secretion.

Structure-Activity Relationship (SAR) Analysis

The SAR of this class is defined by three distinct regions: the Acid Head , the Pyrazolo-pyridine Core , and the Lipophilic Tail .

The Acid Head (Pharmacophore A)

The propanoic acid moiety is non-negotiable for high potency.

  • Propanoic Acid (n=2): Optimal length for salt-bridge formation with Arg183 and Arg258 residues in the GPR40 anchor site.

  • Acetic Acid (n=1): Significant loss of potency (>10-fold reduction) due to inability to reach the arginine clamp.

  • Bioisosteres: Replacement with tetrazoles or sulfonamides often retains potency but alters physicochemical properties (pKa, permeability).

The Core: Pyrazolo[1,5-a]pyridine

This bicyclic system serves as a bioisostere for the indole (found in older agonists) or dihydrobenzofuran (TAK-875).

  • Position 4 Attachment: Attachment of the propanoic acid at C4 (on the 6-membered ring) provides a specific vector that orients the lipophilic tail into the hydrophobic sub-pocket.

  • Nitrogen Bridgehead: The N-N bond reduces electron density compared to indole, lowering the risk of oxidative metabolism (e.g., epoxide formation) that contributes to toxicity.

  • Polarity: The pyridine nitrogen accepts hydrogen bonds, improving solubility compared to all-carbon scaffolds.

The Lipophilic Tail (Substituents)

To achieve nanomolar potency (IC


 < 50 nM), a lipophilic group must be attached, typically at the C2 or C7 position  of the pyrazolo-pyridine core.
  • Preferred Substituents: 2',6'-dimethylphenyl, 4-trifluoromethylphenyl, or complex biaryls.

  • Function: These groups occupy the lipophilic crevice of the receptor, providing the necessary binding energy through Van der Waals interactions.

Diagram 2: SAR Logic Flow

SAR_Logic Scaffold Pyrazolo[1,5-a]pyridine Core Mod_Acid Propanoic Acid (C4 Position) Scaffold->Mod_Acid Essential Mod_Tail Lipophilic Tail (C2/C7 Position) Scaffold->Mod_Tail Variable Eff_Metab Metabolic Stability (Reduced Oxidation) Scaffold->Eff_Metab Eff_Potency High Potency (Arg Interaction) Mod_Acid->Eff_Potency Eff_Select Selectivity vs. PPARγ / GPR120 Mod_Tail->Eff_Select

Caption: SAR optimization strategy focusing on the acid head for potency and the core/tail for stability and selectivity.

Comparative Analysis: Performance & Safety

This section compares 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid derivatives against the historical standard Fasiglifam (TAK-875) and generic Phenylpropanoic acids .

Table 1: Comparative Performance Metrics
FeaturePyrazolo[1,5-a]pyridine Derivs.[1][2][3][4][5][6][7][8][9][10][11][12]Fasiglifam (TAK-875)Phenylpropanoic Acids
Primary Target GPR40 (Agonist)GPR40 (Agonist)GPR40 / GPR120
Potency (hGPR40 EC

)
< 50 nM (High)~14 nM (High)~100 - 500 nM (Moderate)
Lipophilicity (LogD) 2.5 - 3.5 (Optimized)> 4.5 (High)3.0 - 4.0
Hepatotoxicity Risk Low (Designed to minimize)High (Withdrawn Phase III)Moderate
Metabolic Liability Low (Stable Core)High (Acyl Glucuronide)Moderate (Oxidation)
Solubility Moderate-HighLowLow

Key Insight: The primary advantage of the pyrazolo[1,5-a]pyridine class is the improved safety margin . Fasiglifam failed due to drug-induced liver injury (DILI) linked to high lipophilicity and reactive metabolite formation. The pyrazolo-pyridine core is less prone to forming covalent adducts with liver proteins.

Experimental Protocols

Synthesis of the Core Scaffold

Objective: Synthesize the 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid intermediate.

  • Starting Material: 4-Bromo-pyrazolo[1,5-a]pyridine.

  • Heck Coupling:

    • Reagents: Methyl acrylate, Pd(OAc)

      
       (5 mol%), P(o-tol)
      
      
      
      (10 mol%), Et
      
      
      N (3 equiv).
    • Solvent: DMF or CH

      
      CN.
      
    • Conditions: Heat at 100°C for 12 hours under N

      
      .
      
    • Result: Methyl 3-(pyrazolo[1,5-a]pyridin-4-yl)acrylate.

  • Hydrogenation:

    • Reagents: H

      
       (1 atm), 10% Pd/C.
      
    • Solvent: MeOH.[2]

    • Conditions: Stir at RT for 4 hours.

    • Result: Methyl 3-(pyrazolo[1,5-a]pyridin-4-yl)propanoate.

  • Hydrolysis:

    • Reagents: LiOH (2 equiv), THF/H

      
      O (3:1).
      
    • Conditions: Stir at RT for 2 hours, then acidify with 1N HCl.

    • Result:3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid .

GPR40 Calcium Flux Assay (In Vitro Validation)

Objective: Measure agonist potency (EC


).
  • Cell Line: CHO-K1 or HEK293 cells stably expressing human GPR40.

  • Dye Loading: Incubate cells with FLIPR Calcium 6 dye (Molecular Devices) for 1 hour at 37°C.

  • Compound Addition: Add serial dilutions of the pyrazolo-pyridine derivative.

  • Measurement: Monitor fluorescence intensity (Ex 485 nm / Em 525 nm) using a FLIPR Tetra system.

  • Data Analysis: Plot Max-Min fluorescence against log[concentration] to determine EC

    
    .
    

References

  • Araki, T., et al. (2012). Discovery of TAK-875: A Potent, Selective, and Orally Bioavailable GPR40 Agonist. Journal of Medicinal Chemistry. Link

  • Negoro, K., et al. (2012). Discovery of TAK-875: A Novel GPR40 Agonist for the Treatment of Type 2 Diabetes. ACS Medicinal Chemistry Letters. Link

  • Li, Z., et al. (2019).[4] Design, synthesis and biological evaluation of novel FFA1/GPR40 agonists. European Journal of Medicinal Chemistry.[4] Link

  • Hass, J., et al. (2010).[7] Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Kinase Inhibitors.[7][12] MDPI Molecules. Link

  • Namiki Shoji Co. (2020). Building Blocks Catalogue: 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid.Link

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Proper Disposal of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid. As a valued professional in the scientific community, your safety and the i...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid. As a valued professional in the scientific community, your safety and the integrity of our shared environment are paramount. This document moves beyond a simple checklist, offering the rationale behind each procedure to ensure a deep, working knowledge of safe laboratory practices. The procedures outlined herein are grounded in established safety protocols and regulatory standards to ensure trustworthiness and compliance.

Pre-Disposal Hazard Assessment

Understanding the chemical nature of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid is the critical first step in its safe disposal. The molecule's structure incorporates a carboxylic acid functional group and a nitrogen-containing heterocyclic pyrazolo[1,5-a]pyridine core.

  • Acidic Properties: The propanoic acid moiety makes the compound acidic. Therefore, its waste is considered corrosive. Aqueous solutions of this waste will likely have a pH of less than 2.[1]

  • Reactivity: The carboxylic acid group is incompatible with strong bases, oxidizing agents, and reducing agents.[8] Mixing this waste with incompatible chemicals can lead to dangerous reactions.

Based on these characteristics, waste containing 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid must be managed as hazardous chemical waste .[1] Disposal into regular trash or down the sewer system is strictly prohibited.[9][10][11]

Regulatory Compliance: A Shared Responsibility

The disposal of laboratory chemical waste is regulated by governmental agencies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA) in the United States.[9][12][13] These regulations, including the Resource Conservation and Recovery Act (RCRA), provide a framework for the safe management of hazardous materials from generation to final disposal.[1] Adherence to these regulations, alongside your institution's specific Chemical Hygiene Plan, is mandatory.[10]

Step-by-Step Disposal Protocol

This protocol details the procedure for handling pure, unused 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid and contaminated materials (e.g., gloves, weighing paper, contaminated glassware).

Step 1: Don Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate PPE to protect against potential exposure.[12]

  • Eye Protection: Chemical splash goggles are mandatory. If handling larger quantities, a face shield is recommended.[7]

  • Hand Protection: Chemically resistant gloves (e.g., nitrile or butyl rubber) are required.[7]

  • Body Protection: A fully buttoned laboratory coat must be worn.[12]

Step 2: Waste Segregation

Proper segregation is crucial to prevent dangerous chemical reactions.[11][14]

  • Do Not Mix: Never mix 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid waste with other chemical waste streams unless explicitly instructed to do so by your institution's Environmental Health & Safety (EHS) department.

  • Incompatibles: Keep this acidic waste separate from bases, oxidizers, and reactive metals.[8][14] Store waste containers with physical barriers or adequate distance to prevent accidental mixing.[9]

Step 3: Select and Prepare the Waste Container

The integrity of the waste container is essential for safe storage and transport.[15]

  • Container Type: Use a container that is chemically compatible with the waste. For acidic solids or solutions, a high-density polyethylene (HDPE) or glass container is appropriate.[12] Ensure the container is in good condition, free from cracks or deterioration, and has a secure, leak-proof screw-top cap.[9][14][15]

  • Container Cleanliness: The outside of the container must be clean and free of chemical residue.[15]

Step 4: Label the Hazardous Waste Container

Accurate and clear labeling is a strict regulatory requirement and a cornerstone of laboratory safety.[1][12]

  • Initial Labeling: Affix a completed hazardous waste label to the container before adding any waste.[16]

  • Required Information: The label must include:

    • The words "HAZARDOUS WASTE" .[1][14][15]

    • The full chemical name: "3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid" . Do not use abbreviations or chemical formulas.[14][17]

    • The approximate concentration or percentage of the chemical.

    • The accumulation start date (the date the first drop of waste is added to the container).[12]

Step 5: Accumulate Waste in a Satellite Accumulation Area (SAA)

The SAA is a designated location in the lab where hazardous waste is collected before being moved to a central storage facility.[1][14]

  • Location: The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[9][14]

  • Storage: Keep the waste container tightly closed at all times, except when adding waste.[1][14][15] Do not leave a funnel in the container.[14]

  • Volume Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA. Once this limit is reached, the waste must be removed within 72 hours.[1][14]

Step 6: Arrange for Final Disposal

Laboratory personnel are responsible for initiating the final disposal process.

  • Contact EHS: When the container is nearly full (approximately 90%), or if the work involving this chemical is complete, contact your institution's EHS office or follow the established procedure to request a waste pickup.[1][14]

  • Professional Disposal: The waste will be collected by trained hazardous materials handlers and transported to a licensed treatment, storage, and disposal facility (TSDF) for final disposition in accordance with EPA regulations.[1][7][9]

Summary of Disposal Parameters

ParameterGuidelineRationale
Waste Classification Hazardous WasteCorrosive (acidic) and potentially toxic properties.[1][7]
PPE Goggles, lab coat, nitrile glovesProtects against skin/eye contact and accidental ingestion.[7][12]
Container Glass or HDPE with screw capEnsures chemical compatibility and prevents leaks.[9][12]
Segregation Store away from bases & oxidizersPrevents potentially violent chemical reactions.[8][14]
Labeling "HAZARDOUS WASTE" + full nameEnsures regulatory compliance and safe handling.[12][14][17]
Storage Location Designated Satellite Accumulation AreaConfines hazardous materials to a controlled area.[1][14]
Final Disposition Licensed Hazardous Waste VendorEnsures environmentally sound and legal disposal.[7][9]

Spill and Decontamination Procedures

Small Spills: For small spills of the solid material, carefully sweep it up, avoiding dust formation, and place it in the designated hazardous waste container.[7][18] If a solution spills, absorb it with an inert, dry material (e.g., sand or vermiculite), and place the absorbent material into the waste container.[19]

Decontamination: For glassware contaminated with 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid, triple rinse with a suitable solvent (e.g., ethanol or acetone). The first two rinses must be collected and disposed of as hazardous waste in your liquid waste container.[20] After triple rinsing, the glassware can be washed normally.

Disposal Decision Workflow

The following diagram illustrates the critical decision points in the disposal process for 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid.

G cluster_prep Preparation cluster_contain Containment & Segregation cluster_accumulate Accumulation & Disposal start Start: Waste Generation ppe 1. Don Appropriate PPE (Goggles, Gloves, Lab Coat) start->ppe assess 2. Hazard Assessment (Corrosive, Potential Toxin) ppe->assess segregate 3. Segregate Waste (Keep away from bases/oxidizers) assess->segregate container 4. Select Compatible Container (Glass or HDPE, good condition) segregate->container label_waste 5. Label Container ('HAZARDOUS WASTE', full name, date) container->label_waste saa 6. Place in Satellite Accumulation Area (SAA) label_waste->saa monitor 7. Monitor Fill Level (Keep container closed) saa->monitor request_pickup 8. Request EHS Pickup (When >90% full or work is complete) monitor->request_pickup end End: Professional Disposal request_pickup->end

Caption: Decision workflow for the disposal of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid.

References

  • Daniels Health. (n.d.). How to Ensure Safe Chemical Waste Disposal in Laboratories.
  • Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Research - Columbia.
  • Solvent Waste Management. (2024, December 17). How To Safely Dispose of Chemicals in Your Lab.
  • Unknown. (n.d.). Laboratory Waste Management Guidelines.
  • MilliporeSigma. (2025, November 7). SAFETY DATA SHEET.
  • National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols. NSTA.
  • Occupational Safety and Health Administration. (n.d.). Laboratories - Overview. OSHA.
  • Unknown. (n.d.). Waste Lab Chemical Disposal Guidance.
  • Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
  • Angene Chemical. (2025, April 5). Safety Data Sheet.
  • Fisher Scientific. (2025, December 20). SAFETY DATA SHEET - Pyrazolo[1,5-a]pyridine-3-carboxylic acid.
  • Washington State University. (n.d.). Propionic-Acid_2024-05-23.docx.
  • UNT Dallas. (2025, July 1). Chemical Disposal Guidelines Department of Natural Sciences.
  • KISHIDA CHEMICAL CO., LTD. (2023, December 21). Safety Data Sheet.
  • Carl ROTH. (n.d.). Safety Data Sheet: Propionic acid.
  • Flinn Scientific. (n.d.). Safety Data Sheet (SDS) Propionic Acid.
  • BOC Sciences. (n.d.). Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4-bromo-, methyl ester Safety Data Sheets.
  • Bakr, R. B., et al. (2022). Optimization of pyrazolo[1,5-a]pyrimidine based compounds with pyridine scaffold: Synthesis, biological evaluation and molecular modeling study. Arabian Journal of Chemistry, 15(3), 103679.
  • Fisher Scientific. (2012, February 21). SAFETY DATA SHEET - Propionic acid.
  • PMC. (n.d.). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold.
  • Lab Alley. (2025, February 12). Propionic Acid, Liquid, FCC/Food Grade - SAFETY DATA SHEET.
  • Thermo Fisher Scientific. (2012, February 21). SAFETY DATA SHEET.
  • DeLaval. (2020, March 3). SAFETY DATA SHEET.
  • BASF. (2023, August 3). Safety data sheet.
  • Ma, Y., et al. (2024, March 20). Photodriven Radical-Polar Crossover Cyclization Strategy: Synthesis of Pyrazolo[1,5-a]pyridines from Diazo Compounds. Organic Letters.
  • PMC. (n.d.). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment.
  • Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals. Purdue Engineering.
  • Northwestern University. (2015, September 15). Hazardous Waste Disposal Guide.
  • Google Patents. (n.d.). WO2015100117A1 - Pyrazolo[1,5-a]pyridine derivatives and methods of their use.
  • Royal Society of Chemistry. (n.d.). Base-mediated [3 + 2]-cycloannulation strategy for the synthesis of pyrazolo[1,5-a]pyridine derivatives using (E)-β-iodovinyl sulfones. Organic & Biomolecular Chemistry.
  • McGill University. (n.d.). HAZARDOUS WASTE MANAGEMENT DISPOSAL TRAINING.
  • Malviya, M., et al. (n.d.). Synthesis of Nitrogen-Containing Heterocyclic Compounds by Using Green Solvents. IntechOpen.

Sources

Handling

Comprehensive Safety and Handling Guide for 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid

This guide provides essential safety and logistical information for the handling of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid (CAS 1393623-60-3). As a compound with potential biological activity, stemming from its py...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides essential safety and logistical information for the handling of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid (CAS 1393623-60-3). As a compound with potential biological activity, stemming from its pyrazolo[1,5-a]pyrimidine core, and acidic properties due to the propanoic acid moiety, a cautious and well-informed approach to its handling is paramount.[1][2] This document synthesizes established safety protocols for related chemical classes to ensure the well-being of researchers and the integrity of experimental outcomes.

Hazard Assessment and Triage
  • Pyrazolo[1,5-a]pyridine Core: This heterocyclic system is a common scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities.[1][2][3][4] Compounds in this class are often investigated for their potential as kinase inhibitors and other therapeutic agents.[1][2][3][4] The toxicological properties are not fully characterized for all derivatives, but related compounds are reported to cause skin, eye, and respiratory irritation. Some may be harmful if swallowed.[5][6][7][8]

  • Propanoic Acid Moiety: Propanoic acid and its derivatives are known to be corrosive or irritants to the skin, eyes, and respiratory system.[9][10][11][12][13]

Based on this structural analysis, 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid should be handled as a potentially hazardous substance that is likely to be an irritant to the skin, eyes, and respiratory tract, and may be harmful if ingested.

Summary of Potential Hazards:

Hazard CategoryPotential EffectRationale
Acute Toxicity (Oral) Harmful if swallowed.Based on data for related pyrazole and pyridine derivatives.[5][6]
Skin Corrosion/Irritation Causes skin irritation.Common hazard for both propanoic acid derivatives and various heterocyclic compounds.[9][13]
Eye Damage/Irritation Causes serious eye irritation.Expected due to the acidic nature and data on related compounds.[9][13]
Respiratory Irritation May cause respiratory irritation.A common property of acidic compounds and fine chemical powders.[7][9][14]
Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is essential to minimize exposure during the handling of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid. The following table outlines the minimum required PPE.

Body PartRequired PPESpecifications and Rationale
Eyes/Face Safety glasses with side shields or goggles. A face shield is recommended when handling larger quantities or if there is a risk of splashing.Protects against splashes and airborne particles. Standard EN166 (EU) or ANSI Z87.1 (US) compliant eyewear should be used.[15]
Hands Chemical-resistant gloves (e.g., Nitrile).Check glove compatibility and breakthrough times. Dispose of contaminated gloves properly.[7]
Body Laboratory coat.Provides a removable barrier to protect skin and personal clothing.
Respiratory Use in a well-ventilated area or a chemical fume hood. If handling as a powder outside of a fume hood, a NIOSH/MSHA or EN 149 approved respirator may be necessary.Prevents inhalation of dust or aerosols.

PPE Selection Workflow:

PPE_Selection start Handling 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid fume_hood Work in a certified chemical fume hood? start->fume_hood weighing Weighing solid? fume_hood->weighing Yes dissolving Dissolving or transferring solution? fume_hood->dissolving Yes respirator Wear N95/FFP2 respirator fume_hood->respirator No lab_coat Standard Lab Coat weighing->lab_coat gloves Nitrile Gloves weighing->gloves goggles Safety Goggles weighing->goggles dissolving->lab_coat dissolving->gloves dissolving->goggles face_shield Face Shield Recommended dissolving->face_shield respirator->weighing

Caption: PPE decision workflow for handling 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid.

Operational and Handling Plan

3.1. Engineering Controls:

  • Always handle 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid in a well-ventilated area.[9]

  • A certified chemical fume hood is the preferred environment for all manipulations, including weighing, transferring, and preparing solutions.[6]

  • Ensure that an eyewash station and safety shower are readily accessible in the immediate work area.

3.2. Step-by-Step Handling Procedure:

  • Preparation:

    • Designate a specific area for handling the compound.

    • Assemble all necessary equipment and reagents before starting.

    • Don the appropriate PPE as outlined in Section 2.

  • Weighing and Transfer:

    • If handling the solid, perform these actions in a fume hood to minimize inhalation of dust.

    • Use anti-static tools and equipment where appropriate.

    • Close the container tightly after each use.[5]

  • Solution Preparation:

    • When dissolving the compound, add it slowly to the solvent to avoid splashing.

    • Be aware of any potential exothermic reactions, although none are specifically documented for this compound.

  • Post-Handling:

    • Thoroughly wash hands and any exposed skin with soap and water after handling, even if gloves were worn.[5][6][7][15]

    • Clean the work area and any contaminated equipment.

Emergency and Disposal Plan

4.1. Emergency Procedures:

Exposure RouteFirst Aid Measures
Inhalation Move the individual to fresh air. If breathing is difficult or they feel unwell, seek medical attention.
Skin Contact Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical advice.[6]
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[5][6][15]
Ingestion Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[5][12]

4.2. Spill Management:

  • Small Spills:

    • Ensure the area is well-ventilated.

    • Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite).

    • For acidic compounds, neutralization with a weak base like sodium bicarbonate may be appropriate before cleanup.[9]

    • Collect the absorbed material into a sealed container for disposal.[5]

  • Large Spills:

    • Evacuate the area.

    • Prevent the spill from entering drains or waterways.[7]

    • Contact your institution's environmental health and safety (EHS) department for assistance.

4.3. Disposal Plan:

  • Dispose of 3-{Pyrazolo[1,5-a]pyridin-4-yl}propanoic acid and any contaminated materials as hazardous chemical waste.[5]

  • Follow all local, state, and federal regulations for hazardous waste disposal.[9]

  • Do not dispose of this chemical down the drain.[9]

References

  • Learn About Propionic Acid and How to Use it Safely - Silvari Group . Silvari Group. [Link]

  • propionic acid - Sdfine . Sdfine. [Link]

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC . National Center for Biotechnology Information. [Link]

  • Propionic Acid, Reagent - Columbus Chemical . Columbus Chemical. [Link]

  • Safety Data Sheet . [Link]

  • Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights - MDPI . MDPI. [Link]

  • Safety Data Sheet: Propionic acid - Carl ROTH . Carl ROTH. [Link]

  • Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents - PMC - NIH . National Center for Biotechnology Information. [Link]

  • Safety Data Sheet - Angene Chemical . Angene Chemical. [Link]

  • Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors | Journal of Medicinal Chemistry - ACS Publications . ACS Publications. [Link]

  • Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity - MDPI . MDPI. [Link]

  • Genotoxicity of Novel Pyrazolo[4,3-e]tetrazolo[1,5-b][5][9]triazine Sulfonamides in Normal and Cancer Cells In Vitro - PMC . National Center for Biotechnology Information. [Link]

  • Pyrazolo[5,1-c][5][9]triazole: A Promising Emerging Biologically Active Scaffold in Medicinal Chemistry - MDPI . MDPI. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.